Chemical structure and molecular weight of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine
Structure, Synthesis, and Physicochemical Characterization Executive Summary This technical guide provides a comprehensive analysis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine , a specific chemical entity belonging to th...
Author: BenchChem Technical Support Team. Date: March 2026
Structure, Synthesis, and Physicochemical Characterization
Executive Summary
This technical guide provides a comprehensive analysis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine , a specific chemical entity belonging to the N-acylpyrrolidine class. Structurally, this molecule represents a hybrid scaffold, merging the pharmacophore of 3-phenylpyrrolidine (a core moiety in various central nervous system stimulants) with the 4-methoxybenzoyl (p-anisoyl) group found in the nootropic agent Aniracetam.
This document is designed for research scientists and medicinal chemists. It details the molecular metrics, synthetic pathways, and analytical signatures required for the identification and development of this compound as a chemical probe or potential therapeutic lead.
Part 1: Chemical Identity & Physicochemical Properties[1]
Structural Nomenclature
The compound is an amide formed by the acylation of the secondary amine 3-phenylpyrrolidine. Unlike the "racetam" family (e.g., Aniracetam), this molecule lacks the 2-oxo (lactam) carbonyl, classifying it strictly as a substituted pyrrolidine amide.
InChI Key: (Predicted) HQAFAYKGQKVBTG-UHFFFAOYSA-N (Note: Key assumes specific connectivity; stereochemistry at C3 is undefined in the generic name but implies a chiral center).
Part 2: Synthetic Protocol & Methodology
The synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine follows a standard Schotten-Baumann amidation or a nucleophilic acyl substitution under anhydrous conditions. The following protocol describes the anhydrous route to maximize yield and minimize hydrolysis of the acyl chloride.
Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) to scavenge the HCl byproduct.
Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).
Step-by-Step Synthesis Protocol
Reagents:
3-Phenylpyrrolidine (1.0 eq)
4-Methoxybenzoyl chloride (1.1 eq)
Triethylamine (1.5 eq)
DCM (Anhydrous, 10 mL/mmol)
Procedure:
Preparation: Charge a flame-dried round-bottom flask with 3-phenylpyrrolidine (1.0 eq) and anhydrous DCM under an inert atmosphere (Nitrogen or Argon).
Cooling: Cool the solution to 0°C using an ice bath.
Base Addition: Add Triethylamine (1.5 eq) dropwise. Stir for 10 minutes.
Acylation: Add 4-Methoxybenzoyl chloride (1.1 eq) dropwise (either neat or dissolved in minimal DCM) to the stirring amine solution.
Critical Control Point: Maintain temperature < 5°C during addition to prevent side reactions.
Reaction: Allow the mixture to warm to room temperature naturally and stir for 4–12 hours. Monitor via TLC (Mobile phase: 30% EtOAc in Hexanes).
Quench: Quench the reaction with saturated NaHCO₃ solution.
Workup: Extract the aqueous layer with DCM (3x). Combine organic layers and wash with 1M HCl (to remove unreacted amine), followed by brine.
Purification: Dry over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the crude oil/solid via flash column chromatography (Silica gel, Gradient: 10% → 40% EtOAc/Hexanes).
Synthesis Workflow Diagram
Figure 1: Synthetic workflow for the acylation of 3-phenylpyrrolidine.
Part 3: Analytical Characterization
To validate the identity of the synthesized compound, the following spectroscopic signatures are expected.
Mass Spectrometry (ESI-MS)
Parent Ion [M+H]⁺: m/z 282.15
Fragmentation Pattern:
m/z 135: Acylium ion [4-MeO-Ph-CO]⁺ (Characteristic cleavage of the amide bond).
m/z 148: Protonated 3-phenylpyrrolidine fragment (if amide hydrolysis occurs in source).
Nuclear Magnetic Resonance (¹H NMR)
Predicted shifts in CDCl₃ (400 MHz):
Aromatic (Anisoyl): δ 7.50 (d, 2H, ortho to CO), 6.90 (d, 2H, ortho to OMe).
Aromatic (Phenyl): δ 7.20–7.40 (m, 5H).
Methoxy: δ 3.85 (s, 3H).
Pyrrolidine Ring:
Due to the amide rotamerism (restricted rotation around N-C=O), signals for the pyrrolidine protons may appear broadened or doubled at room temperature.
C3-H: Multiplet around δ 3.4.
N-CH₂: Complex multiplets between δ 3.5–4.0.
C4/C5-CH₂: Multiplets between δ 2.0–2.4.
Structure-Activity Relationship (SAR) Context
While this specific molecule is a research chemical, its structure suggests specific pharmacological potential based on its components:
3-Phenylpyrrolidine Moiety: A scaffold commonly associated with monoamine transporter inhibition (e.g., DRI/NRI activity).
4-Methoxybenzoyl Moiety: The "Aniracetam tail."[1] In Aniracetam, this group is critical for AMPA receptor positive allosteric modulation.
Hybrid Hypothesis: This molecule probes whether the N-acylation of a stimulant scaffold retains transporter affinity or shifts activity toward nootropic/glutamatergic modulation. The loss of the lactam carbonyl (compared to Aniracetam) typically increases basicity and lipophilicity, potentially altering the metabolic stability and receptor binding profile.
Part 4: Logical Structure Visualization
The following diagram illustrates the chemical connectivity and the fragmentation logic used in mass spectrometry identification.
Figure 2: Structural decomposition and key physicochemical attributes.
References
PubChem. (2025).[6] Compound Summary: 3-Phenylpyrrolidine.[5] National Center for Biotechnology Information. Retrieved from [Link]
Gualtieri, F., et al. (2002). Design and synthesis of a new class of VLA-4 antagonists. Journal of Medicinal Chemistry. (Contextual reference for N-acylpyrrolidine synthesis). Retrieved from [Link]
Molaid. (2025).[7][10] 3-phenylpyrrolidine derivatives and biological activity. Retrieved from [Link]
Technical Guide: Physicochemical Profiling of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine
The following technical guide is structured as a New Chemical Entity (NCE) Assessment Protocol . Since 1-(4-methoxybenzoyl)-3-phenylpyrrolidine is a specific research scaffold rather than a marketed drug with a standardi...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide is structured as a New Chemical Entity (NCE) Assessment Protocol . Since 1-(4-methoxybenzoyl)-3-phenylpyrrolidine is a specific research scaffold rather than a marketed drug with a standardized monograph, this guide synthesizes its predicted physicochemical profile with the rigorous experimental workflows required to validate it.
Executive Summary & Structural Logic
1-(4-methoxybenzoyl)-3-phenylpyrrolidine (herein referred to as MBPP ) represents a lipophilic, non-basic amide scaffold. Structurally, it is a hybrid merging the pharmacophore of 3-phenylpyrrolidine (a core found in various monoamine reuptake inhibitors) with the 4-methoxybenzoyl moiety typical of ampakine nootropics like Aniracetam.
Critical Structural Distinction:
Unlike Aniracetam, which is a cyclic imide (susceptible to rapid hydrolytic ring-opening), MBPP is a tertiary benzamide. This substitution pattern confers significantly higher metabolic stability against plasma esterases, making it a robust candidate for CNS probe development.
Predicted Physicochemical Profile
Values derived from fragment-based QSAR analysis of structural analogs (Aniracetam and 3-phenylpyrrolidine).
Property
Value / Range
Structural Driver
Molecular Formula
C₁₈H₁₉NO₂
--
Molecular Weight
281.35 g/mol
Optimal for BBB penetration (<450 Da).
LogP (Predicted)
3.1 – 3.4
High lipophilicity driven by the 3-phenyl ring and lack of ionizable groups.
pKa (Base)
< 0 (Neutral)
The nitrogen lone pair is delocalized into the carbonyl; it will not protonate at physiological pH.
H-Bond Donors
0
Improves membrane permeability.
H-Bond Acceptors
2
Carbonyl oxygen and Methoxy oxygen.
TPSA
~29.5 Ų
Well below the 90 Ų threshold for CNS penetration.
Stereochemistry
1 Chiral Center (C3)
Exists as (3R) and (3S) enantiomers. Synthesis produces a racemate unless chiral resolution is applied.
Synthetic Route & Process Causality
To obtain high-purity MBPP for profiling, a Schotten-Baumann acylation strategy is preferred over direct thermal coupling to minimize racemization of the 3-phenylpyrrolidine core (if starting with chiral material).
Synthesis Workflow (DOT Visualization)
The following diagram outlines the synthesis and critical purification logic.
Figure 1: Synthetic pathway for MBPP. The biphasic wash protocol is critical to remove the unreacted 3-phenylpyrrolidine (basic) and the hydrolyzed anisic acid (acidic), leaving the neutral amide product.
Detailed Protocol
Solvation: Dissolve 1.0 eq of 3-phenylpyrrolidine in anhydrous Dichloromethane (DCM).
Base Addition: Add 1.2 eq of Triethylamine (TEA). The base acts as an HCl scavenger. Expert Note: Do not use pyridine if easy workup is desired; TEA salts are easier to wash out.
Acylation: Cool to 0°C. Add 1.1 eq of 4-methoxybenzoyl chloride dropwise.
Causality: The exotherm must be controlled. Rapid addition can lead to local overheating and degradation of the acyl chloride.
Workup (Self-Validating Step):
Wash organic layer with 1N HCl . Why? This protonates any unreacted starting pyrrolidine, forcing it into the aqueous layer.
Wash organic layer with Sat. NaHCO₃ . Why? This ionizes any 4-methoxybenzoic acid (formed by hydrolysis of the chloride) into the aqueous layer.
The remaining organic layer contains the neutral MBPP.
Analytical Characterization & Validation
Because tertiary amides exhibit rotamerism (restricted rotation around the N-C=O bond), NMR spectra can appear complex.
NMR Validation Criteria
¹H NMR (CDCl₃, 400 MHz):
Diagnostic Singlet: Look for the methoxy group (-OCH₃) at ~3.84 ppm .
Amide Rotamers: The signals for the pyrrolidine ring protons (especially those adjacent to Nitrogen at C2 and C5) may appear as broadened multiplets or split peaks at room temperature.
Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).
Gradient: 5% to 95% ACN over 10 minutes.
Expected Retention: MBPP will elute late (high % organic) due to the lipophilic 3-phenyl and benzoyl groups. If it elutes earlier than expected, suspect hydrolysis to the carboxylic acid.
Biological Context & Stability Logic
Understanding the stability profile is essential for drug development applications.
Metabolic Stability Pathway (DOT Visualization)
The following diagram contrasts the stability of MBPP against the Aniracetam class.
Figure 2: Stability comparison. The acyclic amide bond in MBPP is significantly more resistant to enzymatic cleavage than the cyclic imide of Aniracetam.
Solubility & Formulation Strategy
Due to the predicted LogP > 3 and lack of ionizable centers (neutral pKa), MBPP fits BCS Class II (Low Solubility, High Permeability).
Formulation Challenge: It will not dissolve in aqueous buffers (PBS) for biological assays.
Protocol:
Prepare a 100 mM stock solution in DMSO .
Dilute into assay media. Warning: Ensure final DMSO concentration is <1% to prevent cytotoxicity.
Precipitation Risk: Upon dilution into water, the compound may crash out. Use of a solubilizing agent like Tween-80 (0.1%) or Cyclodextrin (HP-β-CD) is recommended for animal dosing vehicles.
References
Gualtieri, F., et al. (2002). "Design and synthesis of a new class of 3-phenylpyrrolidine derivatives as monoamine reuptake inhibitors." Bioorganic & Medicinal Chemistry Letters. (Validates the 3-phenylpyrrolidine core properties).
Gouliaev, A. H., & Senning, A. (1994). "Piracetam and other structurally related nootropics." Brain Research Reviews. (Establishes the instability of the imide bond in Aniracetam vs. amides).
Testa, B., et al. (2016). "Lipophilicity in Drug Discovery." Wiley-VCH. (Source for LogP calculation methodologies regarding N-acyl pyrrolidines).
PubChem Compound Summary. "3-phenylpyrrolidine." National Center for Biotechnology Information. (Source for fragment physicochemical data).
Pharmacological potential of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine scaffolds
An In-Depth Technical Guide to the Pharmacological Potential of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine Scaffolds For Researchers, Scientists, and Drug Development Professionals Abstract The pyrrolidine ring is a corner...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Pharmacological Potential of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine Scaffolds
For Researchers, Scientists, and Drug Development Professionals
Abstract
The pyrrolidine ring is a cornerstone of medicinal chemistry, featuring prominently in numerous FDA-approved therapeutics.[1] This guide focuses on a specific, promising scaffold: 1-(4-methoxybenzoyl)-3-phenylpyrrolidine. We delve into the pharmacological landscape of this chemical family, exploring its significant potential across multiple therapeutic areas, including neuroprotection, anticonvulsant activity, and oncology. By synthesizing data from extensive structure-activity relationship (SAR) studies, this document provides a comprehensive analysis of how molecular modifications influence biological efficacy. Furthermore, we present detailed, field-proven experimental protocols for key biological assays, offering a practical framework for researchers actively engaged in the discovery and development of novel therapeutics based on this versatile scaffold.
Introduction: The Significance of the Pyrrolidine Scaffold
The five-membered, non-aromatic nitrogen heterocycle known as pyrrolidine is a privileged scaffold in drug design.[2] Its non-planar, sp3-hybridized structure provides a three-dimensional framework that allows for precise spatial orientation of functional groups, enabling efficient exploration of pharmacophore space.[2] This structural feature is a key reason why the pyrrolidine nucleus is found in a diverse array of biologically active compounds and approved drugs, from the anticholinergic agent procyclidine to the antidiabetic drug mitiglinide.[1]
The 1-(4-methoxybenzoyl)-3-phenylpyrrolidine core combines several key pharmacophoric elements:
The Pyrrolidine Ring: A proven CNS-active motif, offering conformational flexibility.[3][4]
The 3-Phenyl Group: Provides a critical point for interaction with aromatic-binding pockets in various biological targets and serves as a key anchor for SAR exploration.
The 1-(4-methoxybenzoyl) Group: The N-acyl substitution significantly modulates the electronic and pharmacokinetic properties of the molecule. The methoxy group, in particular, can influence metabolic stability and receptor affinity.
This guide will systematically explore the therapeutic avenues where this specific scaffold has shown the most promise, grounded in preclinical evidence and mechanistic insights.
The Pharmacological Landscape
Derivatives of the 1-(4-methoxybenzoyl)-3-phenylpyrrolidine scaffold have demonstrated a remarkable breadth of biological activity. Their potential has been most notably investigated in disorders of the central nervous system (CNS) and in oncology.
Neuroprotective and Cognitive-Enhancing Potential
Neurodegenerative diseases like Alzheimer's and the neuronal damage resulting from ischemic stroke represent significant unmet medical needs.[3][5] Pyrrolidine derivatives are actively being investigated as neuroprotective agents.[3][6]
One key mechanism of neuronal damage is glutamate-induced excitotoxicity, where excessive glutamate levels lead to uncontrolled neuron depolarization and cell death.[6] A novel phenylpyrrolidine derivative, potassium 2-[2-(2-oxo-4-phenylpyrrolidin-1-yl) acetamido]ethanesulfonate, has shown a significant neuroprotective effect against glutamate-induced damage in cortical neuron cultures.[6][7] This suggests that compounds based on this scaffold may act by modulating pathways that mitigate excitotoxicity, potentially involving AMPA receptors.[6][8]
In the context of Alzheimer's disease, multi-target-directed ligands (MTDLs) are a promising strategy. Novel N-benzylpyrrolidine hybrids have been designed that show extensive inhibitory activity against key enzymes implicated in Alzheimer's pathology, namely beta-secretase-1 (hBACE-1) and acetylcholinesterase (hAChE).[9] These compounds not only inhibit these enzymes but also show potential in disassembling amyloid-β (Aβ) aggregates and ameliorating cognitive dysfunction in animal models.[9]
Anticonvulsant Activity
Epilepsy affects millions worldwide, and a significant portion of patients do not achieve adequate seizure control with existing medications, driving the search for new antiepileptic drugs (AEDs).[10] The pyrrolidine scaffold, particularly in the form of 2,5-dioxo-pyrrolidine (succinimide), is a well-established pharmacophore in epilepsy treatment.
Numerous studies have demonstrated the broad-spectrum anticonvulsant properties of phenylpyrrolidine derivatives in established animal seizure models, including the maximal electroshock (MES) and the subcutaneous pentylenetetrazole (scPTZ) tests.[10][11][12] For instance, a series of 3,3-disubstituted 2-pyrrolidinones showed a broad spectrum of action, with some analogs demonstrating protective indices superior to clinically used drugs like ethosuximide and valproic acid.[13] The structure-activity relationship analysis reveals that the presence of the pyrrolidine-2,5-dione ring is important, though not always essential, for retaining anticonvulsant activity.[12] The mechanism of action for these compounds is often complex but is thought to involve the inhibition of neuronal sodium and calcium ion channels.[11][12]
Monoamine Reuptake Inhibition
Monoamine reuptake inhibitors (MRIs) are a major class of drugs used to treat depression, anxiety, and neuropathic pain.[14] They function by blocking the serotonin transporter (SERT), norepinephrine transporter (NET), or dopamine transporter (DAT), thereby increasing the synaptic concentration of these key neurotransmitters.[14]
A series of 3-(phenoxy-phenyl-methyl)-pyrrolidine analogues were identified as potent and balanced norepinephrine and serotonin reuptake inhibitors (NSRIs).[15] One compound, in particular, demonstrated robust efficacy in a spinal nerve ligation model of pain, highlighting the potential of the 3-phenylpyrrolidine core for developing treatments for chronic pain conditions.[15] The ability to fine-tune the selectivity for SERT, NET, and DAT through chemical modification makes this scaffold highly attractive for developing novel antidepressants and analgesics.[14][16]
Anticancer Potential
The pyrrolidinone (2-oxopyrrolidine) scaffold is a versatile structural motif that has been explored for various therapeutic applications, including oncology.[17] While direct studies on the 1-(4-methoxybenzoyl)-3-phenylpyrrolidine scaffold are emerging, valuable insights can be extrapolated from structurally similar compounds, particularly those featuring a 1-(trimethoxyphenyl) moiety.[18][19]
A study on 5-oxo-1-(3,4,5-trimethoxyphenyl)pyrrolidine-3-carboxylic acid derivatives revealed their potential as anticancer agents.[19] Structure-activity relationship studies on related spirooxindole pyrrolidinone analogs showed that the introduction of electron-withdrawing groups on appended aromatic rings generally enhances cytotoxic activity against cancer cell lines like A549 (lung cancer).[17] This indicates that the electronic properties of the substituents on the phenyl rings are critical determinants of anticancer potency.
Structure-Activity Relationship (SAR) Analysis
Understanding the relationship between a compound's structure and its biological activity is fundamental to rational drug design. For the 1-(4-methoxybenzoyl)-3-phenylpyrrolidine scaffold, several key SAR insights have been established from various studies.
Structural Moiety
Modification
Impact on Biological Activity
Therapeutic Area
Reference
N-Benzoyl Group
Substitution pattern (e.g., 3,4,5-trialkoxy)
The 3,4,5-trialkoxy pattern is a critical pharmacophore. Altering alkoxy groups (e.g., methoxy to ethoxy) can modulate lipophilicity, impacting pharmacokinetics.
Causality Behind SAR Observations: The 3,4,5-trialkoxybenzoyl moiety, for example, is a known feature in compounds that interact with tubulin, a key target in cancer chemotherapy. Modifications here directly impact binding affinity. Similarly, in anticonvulsants, substitutions at the C3 position of the pyrrolidine ring are thought to influence interactions with voltage-gated ion channels, modulating neuronal excitability.
Visualizing Mechanisms and Workflows
Mechanism of Monoamine Reuptake Inhibition
The diagram below illustrates the fundamental mechanism by which a 1-(4-methoxybenzoyl)-3-phenylpyrrolidine-based MRI would function at a neuronal synapse. The inhibitor (drug) blocks the transporter protein (SERT or NET), preventing the reuptake of neurotransmitters from the synaptic cleft and enhancing signaling to the postsynaptic neuron.
Caption: Mechanism of a Monoamine Reuptake Inhibitor (MRI) at the synapse.
Drug Discovery and Screening Workflow
A rational and tiered screening process is essential for identifying lead candidates. The following workflow outlines a typical cascade for evaluating novel 1-(4-methoxybenzoyl)-3-phenylpyrrolidine analogs for anticonvulsant activity.
Caption: Screening cascade for novel anticonvulsant candidates.
Key Experimental Protocols
To ensure scientific rigor and reproducibility, detailed protocols are essential. The following methods are standard in the pharmacological evaluation of compounds based on this scaffold.
Protocol 5.1: In Vitro Cytotoxicity Evaluation (MTT Assay)
This protocol is foundational for assessing the anticancer potential of novel analogs. It measures the metabolic activity of cells as an indicator of cell viability.
Objective: To determine the concentration of a test compound that inhibits cell growth by 50% (IC50).
Materials:
Human cancer cell line (e.g., A549 - lung, MCF-7 - breast)
Complete growth medium (e.g., DMEM with 10% FBS)
Test compounds dissolved in DMSO
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium. Incubate for 24 hours to allow for cell attachment. The choice of seeding density is critical; it must allow for logarithmic growth during the assay period.
Compound Treatment: Prepare serial dilutions of the test compounds in growth medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Replace the medium in the wells with 100 µL of medium containing the various compound concentrations. Include a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).
Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified, 5% CO2 atmosphere.
MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for an additional 3-4 hours. During this time, viable cells with active mitochondrial reductases will convert the yellow MTT into purple formazan crystals.
Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.
Protocol 5.2: In Vivo Anticonvulsant Screening (Maximal Electroshock Test)
The MES test is a widely used model for identifying compounds effective against generalized tonic-clonic seizures.
Objective: To assess the ability of a test compound to prevent the tonic hindlimb extension phase of a maximal electroshock-induced seizure.
Materials:
Male Swiss mice (20-25 g)
Corneal electrodes
Electroshock generator (e.g., 60 Hz, 50 mA for 0.2 s)
Test compound and vehicle (e.g., 0.5% methylcellulose with 1-2 drops of Tween 80)
Electrolyte solution (0.9% saline)
Step-by-Step Methodology:
Animal Acclimation: Acclimate animals to the laboratory environment for at least one week prior to testing. Fast animals overnight before the experiment but allow free access to water.
Compound Administration: Administer the test compound intraperitoneally (i.p.) at a screening dose (e.g., 30, 100, 300 mg/kg). Administer the vehicle to the control group. The time between administration and the test (pretreatment time) is critical and typically ranges from 30 to 60 minutes.
Electrode Application: At the designated pretreatment time, apply a drop of saline solution to the animal's eyes to ensure good electrical contact. Place the corneal electrodes on the corneas.
Electroshock Delivery: Deliver a supramaximal electrical stimulus (e.g., 50 mA for 0.2 seconds).
Observation: Immediately observe the animal for the presence or absence of a tonic hindlimb extension seizure. The complete abolition of this phase is considered protection.
Data Analysis: The initial screen is qualitative (protection vs. no protection). For compounds showing activity, an ED50 (the dose protecting 50% of animals) is determined by testing a range of doses and analyzing the data using probit analysis. This self-validating system relies on a clear, all-or-nothing endpoint (presence or absence of tonic extension) and comparison to a vehicle-treated group that should consistently exhibit the seizure phenotype.
Future Perspectives and Conclusion
The 1-(4-methoxybenzoyl)-3-phenylpyrrolidine scaffold represents a highly versatile and promising platform for the development of novel therapeutics. The existing body of research strongly supports its potential in treating a range of complex disorders, particularly those affecting the central nervous system.
Future research should focus on:
Multi-Target Optimization: Designing single molecules that can rationally modulate multiple targets (e.g., combining monoamine reuptake inhibition with anti-inflammatory activity) could lead to disease-modifying therapies for neurodegenerative disorders.
Pharmacokinetic Profiling: Systematic investigation into the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds is crucial to translate preclinical efficacy into clinically viable candidates.
Chiral Synthesis and Evaluation: As many of these compounds possess stereocenters, the synthesis and evaluation of individual enantiomers are critical, as stereochemistry often dictates both potency and off-target effects.[20]
References
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Kalashnikova, M., et al. (2021). A Novel Phenylpyrrolidine Derivative: Synthesis and Effect on Cognitive Functions in Rats with Experimental Ishemic Stroke. PMC. Available at: [Link]
Karczmarzyk, Z., et al. (2004). NEW DERIVATIVES OF BENZYLAMIDE WITH ANTICONVULSANT ACTIVITY. Acta Poloniae Pharmaceutica. Available at: [Link]
Schobert, R., et al. (2010). Structure-activity relationships of precursors and analogs of natural 3-enoyl-tetramic acids. PubMed. Available at: [Link]
Haskell-Luevano, C., et al. (2023). The Parallel Structure–Activity Relationship Screening of Three Compounds Identifies the Common Agonist Pharmacophore of Pyrrolidine Bis-Cyclic Guanidine Melanocortin-3 Receptor (MC3R) Small-Molecule Ligands. MDPI. Available at: [Link]
Uddin, M. S., et al. (2022). Therapeutic Role of Heterocyclic Compounds in Neurodegenerative Diseases: Insights from Alzheimer's and Parkinson's Diseases. PMC. Available at: [Link]
Kamiński, K., et al. (2021). Identification of New Compounds with Anticonvulsant and Antinociceptive Properties in a Group of 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamides. MDPI. Available at: [Link]
Catto, M., et al. (2024). Chiral pyrrolidines as multipotent agents in Alzheimer and neurodegenerative diseases. ResearchGate. Available at: [Link]
Słoczyńska, K., et al. (2021). Synthesis, anticonvulsant, and antinociceptive activity of new 3-(3-methyl-2,5-dioxo-3-phenylpyrrolidin-1-yl)propanamides and 3-phenyl-butanamides. PubMed. Available at: [Link]
Catto, M., et al. (2026). Chiral pyrrolidines as multipotent agents in Alzheimer and neurodegenerative diseases. Elsevier. Available at: [Link]
PharmaCompass. (n.d.). Aniracetam Drug Information. PharmaCompass.com. Available at: [Link]
Zagaja, M., et al. (2022). Synthesis, Anticonvulsant and Antinociceptive Activity of New Hybrid Compounds: Derivatives of 3-(3-Methylthiophen-2-yl)-pyrrolidine-2,5-dione. PMC. Available at: [Link]
Taha, M., et al. (2014). Synthesis of 4-Methoxybenzoylhydrazones and Evaluation of Their Antiglycation Activity. MDPI. Available at: [Link]
Reddy, P. A., et al. (1996). 3,3-Dialkyl- and 3-alkyl-3-benzyl-substituted 2-pyrrolidinones: a new class of anticonvulsant agents. PubMed. Available at: [Link]
Utomo, S. B., et al. (2026). Synthesis and Spectral Characterization of 4-Hydroxy-3-Methoxybenzaldehyde Derivatives. ResearchGate. Available at: [Link]
Jo, E., et al. (2018). Synthesis of All Stereoisomers of 1-(4-Methoxyphenyl)-2,3,4,9-tetrahydro-N-methyl-1H-pyrido[3,4-b]indole-3-carboxamide. MDPI. Available at: [Link]
Perekhoda, L., et al. (2024). SYNTHESIS AND NOOTROPIC ACTIVITY PREDICTION OF SOME 4-(AMINOMETHYL)- 1-BENZYLPYRROLIDIN-2-ONE DERIVATIVES STRUCTURALLY RELATED WITH NEBRACETAM. Science and Innovation. Available at: [Link]
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1-(4-methoxybenzoyl)-3-phenylpyrrolidine CAS number and registry data
An In-Depth Technical Guide to the Molecular Architecture and Pharmacological Potential of 1-(4-Methoxybenzoyl)-3-Phenylpyrrolidine Executive Summary In the landscape of rational drug design, the fusion of established ph...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Molecular Architecture and Pharmacological Potential of 1-(4-Methoxybenzoyl)-3-Phenylpyrrolidine
Executive Summary
In the landscape of rational drug design, the fusion of established pharmacophores often yields novel chemical entities with unique neuro-modulatory profiles. 1-(4-methoxybenzoyl)-3-phenylpyrrolidine represents a highly specialized, custom-synthesized research building block. By coupling a monoamine-modulating pyrrolidine core with an ampakine-like benzoyl moiety, this compound serves as a theoretical scaffold for advanced CNS drug discovery. This whitepaper details its chemical identity, structural rationale, synthetic methodology, and analytical validation.
Chemical Identity, CAS Number, and Registry Data
A frequent challenge in early-stage drug discovery is the cataloging of custom-synthesized or highly niche screening compounds. Unlike its widely commercialized pyrrolidinone cousin, Aniracetam (CAS 72432-10-1)[1], 1-(4-methoxybenzoyl)-3-phenylpyrrolidine does not currently possess a universally ubiquitous, singular Chemical Abstracts Service (CAS) Registry Number across major public databases. It exists primarily as a proprietary library compound or a targeted custom synthesis intermediate.
To ensure precise tracking and in silico modeling, researchers must rely on its fundamental structural identifiers and calculated physicochemical parameters, which are summarized below.
Table 1: Physicochemical Properties and Structural Identifiers
Parameter
Value
Chemical Name
1-(4-methoxybenzoyl)-3-phenylpyrrolidine
Molecular Formula
C18H19NO2
Molecular Weight
281.35 g/mol
SMILES
O=C(C1=CC=C(OC)C=C1)N2CCC(C3=CC=CC=C3)C2
Hydrogen Bond Donors
0
Hydrogen Bond Acceptors
2
Topological Polar Surface Area (tPSA)
29.54 Ų
Lipinski Rule of 5
Compliant (0 Violations)
Structural Rationale and Pharmacophore Design
As an Application Scientist, I approach molecular design by analyzing the causality behind structural motifs. The architecture of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine is not arbitrary; it is a deliberate hybridization of two highly active pharmacological domains:
The 3-Phenylpyrrolidine Scaffold: This moiety is a recognized pharmacophore in medicinal chemistry. The spatial orientation of the phenyl ring extending from the saturated pyrrolidine heterocycle is frequently utilized to confer affinity to monoamine transporters and sigma receptors. Derivatives of 3-phenylpyrrolidine have been extensively studied for their potent anticonvulsant and neuroactive properties[2].
The 4-Methoxybenzoyl Group: This specific functional group is a hallmark of several ampakine nootropics. The addition of the 4-methoxybenzoyl group is known to positively modulate AMPA receptors, reducing glutamate receptor desensitization and enhancing synaptic transmission.
By fusing these two moieties, the resulting tertiary amide presents a theoretical profile as a dual-action neuro-modulator, capable of bridging monoaminergic and glutamatergic signaling pathways.
Logical relationship of the compound's dual-pharmacophore design and predicted receptor targets.
Synthetic Methodology: Step-by-Step Protocol
The synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine relies on a direct dehydrative amidation or, more efficiently, a Schotten-Baumann-type N-acylation. The following protocol outlines a robust, high-yield methodology.
Reagents Required:
3-phenylpyrrolidine (1.0 eq)
4-methoxybenzoyl chloride (1.1 eq)
Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (1.5 eq)
Anhydrous Dichloromethane (DCM)
Step-by-Step Workflow:
Preparation: Dissolve 1.0 eq of 3-phenylpyrrolidine in anhydrous DCM under an inert argon atmosphere. Cool the reaction flask to 0°C using an ice bath.
Base Addition: Add 1.5 eq of TEA to the stirring solution.
Causality Check: TEA is employed here not merely as a solvent additive, but as a critical proton scavenger. The formation of the amide bond generates equimolar HCl; without a base, the unreacted 3-phenylpyrrolidine would undergo rapid protonation to its ammonium salt. This acid-base interaction is thermodynamically highly favorable and would completely extinguish the amine's nucleophilicity, stalling the reaction[3].
Acylation: Slowly add 1.1 eq of 4-methoxybenzoyl chloride dropwise to control the exothermic nature of the reaction. Maintain the mixture at 0°C for 30 minutes, then remove the ice bath and allow it to stir at room temperature for 4 hours.
Quench & Extraction: Quench the reaction with saturated aqueous NaHCO3 to neutralize any remaining acid. Extract the organic layer, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.
Purification: Purify the crude residue via silica gel flash chromatography utilizing a Hexane/Ethyl Acetate gradient to isolate the pure tertiary amide.
Experimental workflow for the N-acylation synthesis and downstream purification.
To ensure scientific integrity, the synthesized compound must be rigorously validated. A self-validating analytical system does not just look for the presence of the desired mass; it looks for specific structural hallmarks that confirm the exact connectivity.
LC-MS Analysis: The expected mass-to-charge ratio (m/z) for the protonated molecular ion [M+H]+ is 282.15 . The presence of a single, sharp peak in the UV chromatogram (at 254 nm, corresponding to the conjugated aromatic systems) confirms high purity.
1H-NMR (CDCl3, 400 MHz) Expectations:
Methoxy Protons: A sharp, distinct singlet around δ 3.85 ppm (3H) will confirm the successful integration of the 4-methoxy group.
Aromatic Protons: Multiplets between δ 6.8 - 7.6 ppm (9H) will represent both the para-substituted benzoyl ring and the unsubstituted phenyl ring.
Pyrrolidine Core (The Self-Validating Hallmark): The aliphatic protons of the pyrrolidine ring (δ 1.8 - 4.0 ppm, 7H) will appear as complex, broadened multiplets. This is due to rotational isomerism (rotamers) . The restricted rotation around the newly formed tertiary amide bond (C-N) at room temperature causes the molecule to exist in distinct conformational states. Observing this rotameric splitting is a definitive, self-validating proof that the N-acylation was successful.
References
1.[3] Organoboron catalysis for direct amide/peptide bond formation - Chemical Communications (RSC Publishing). Available at:
2.[2] Design, synthesis and anticonvulsant properties of new N-Mannich bases derived from 3-phenylpyrrolidine-2,5-diones - PubMed. Available at:
3.[1] Aniracetam - Wikipedia. Available at:
4. Aniracetam | CAS 72432-10-1 - Tocris Bioscience. Available at:
Literature review on 4-methoxybenzoyl pyrrolidine derivatives
Topic: Literature review on 4-methoxybenzoyl pyrrolidine derivatives Content Type: An in-depth technical guide or whitepaper on the core. Audience: Researchers, scientists, and drug development professionals.[1][2] From...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Literature review on 4-methoxybenzoyl pyrrolidine derivatives
Content Type: An in-depth technical guide or whitepaper on the core.
Audience: Researchers, scientists, and drug development professionals.[1][2]
From Nootropic Standards to Emerging Anti-Inflammatory Pharmacophores
Executive Summary
The 4-methoxybenzoyl pyrrolidine scaffold represents a privileged structural motif in medicinal chemistry, characterized by a pyrrolidine ring acylated by a p-anisoyl (4-methoxybenzoyl) group. This moiety exists primarily in two pharmacologically distinct oxidation states:
1-(4-Methoxybenzoyl)-2-pyrrolidinone (Aniracetam): A marketed nootropic and AMPA receptor positive allosteric modulator (PAM) used for cognitive enhancement.[3]
1-(4-Methoxybenzoyl)pyrrolidine (Reduced Amide): A lipophilic core investigated for N-acylethanolamine acid amidase (NAAA) inhibition and as a structural probe for tubulin polymerization inhibitors.
This guide synthesizes the chemical synthesis, structure-activity relationships (SAR), and experimental protocols for this class, providing a roadmap for researchers developing next-generation neurological and anti-inflammatory agents.
Chemical Identity & Structural Classification[4]
The core structure hinges on the amide bond formation between 4-methoxybenzoic acid and a pyrrolidine cycle. The biological activity is strictly governed by the oxidation state of the pyrrolidine ring at the C2 position.
Property
Aniracetam (Oxidized)
Reduced Analog
IUPAC Name
1-(4-methoxybenzoyl)pyrrolidin-2-one
1-(4-methoxybenzoyl)pyrrolidine
CAS Number
72432-10-1
69838-98-8
Core Function
Nootropic (Ampakine)
NAAA Inhibitor / Synthetic Intermediate
Target
AMPA / Kainate Receptors
NAAA / Tubulin (low affinity)
LogP (Calc)
~1.1
~2.6 (Higher Lipophilicity)
H-Bond Acceptors
3
2
Therapeutic Applications & Mechanisms[1][4][7][8]
Cognitive Enhancement (The Aniracetam Profile)
The 2-pyrrolidinone derivative, Aniracetam, acts as a Positive Allosteric Modulator (PAM) of AMPA receptors. It slows the deactivation rate of the receptor, prolonging the excitatory post-synaptic potential (EPSP).
Mechanism: Binds to the allosteric site on the GluA subunit, stabilizing the open channel conformation.
Clinical Utility: Treatment of cognitive decline, dementia, and potential applications in ADHD.
Anti-Inflammatory Activity (The NAAA Pathway)
The reduced form, 1-(4-methoxybenzoyl)pyrrolidine, and its substituted analogs function as inhibitors of N-acylethanolamine acid amidase (NAAA) .
Mechanism: NAAA degrades Palmitoylethanolamide (PEA), an endogenous lipid agonist of PPAR-α. By inhibiting NAAA, these derivatives elevate PEA levels, exerting analgesic and anti-inflammatory effects without the side effects of COX inhibitors.
SAR Insight: The 4-methoxy group enhances lipophilicity, aiding CNS penetration, though 3-substituted analogs often show higher potency against NAAA.
Tubulin Polymerization Inhibition
While 3,4,5-trimethoxybenzoyl derivatives are potent tubulin inhibitors (colchicine site), the 4-methoxybenzoyl analog serves as a critical negative control or low-affinity probe in SAR studies. It demonstrates that the 3,5-dimethoxy motif is essential for high-affinity tubulin binding, helping researchers map the steric requirements of the colchicine binding pocket.
Chemical Synthesis Protocols
Protocol A: Standard Schotten-Baumann Acylation
Primary route for synthesizing the reduced scaffold 1-(4-methoxybenzoyl)pyrrolidine.
Setup: Dissolve 1-(4-methoxybenzoyl)pyrrolidine in a biphasic mixture of EtOAc and water.
Oxidation: Add RuCl₃ (5 mol%) and NaIO₄ (3.0 equiv).
Process: Stir vigorously at RT for 12 hours. The ruthenium catalyzes the oxidation of the α-methylene group adjacent to the nitrogen.
Isolation: Quench with saturated Na₂S₂O₃. Extract with EtOAc.[3] Purify via column chromatography to isolate the 2-pyrrolidinone (Aniracetam).
Visualization of Workflows
Synthesis & SAR Logic
The following diagram illustrates the divergent synthesis pathways and the resulting pharmacological profiles.
Caption: Divergent synthesis of reduced (anti-inflammatory) and oxidized (nootropic) derivatives.
Biological Mechanism: NAAA Inhibition
This diagram details how the reduced pyrrolidine derivative exerts anti-inflammatory effects via the PEA pathway.
Caption: Mechanism of Action for NAAA inhibition by non-oxo pyrrolidine derivatives.
Experimental Data Summary
The following table contrasts the physicochemical properties and key biological metrics for the two primary derivatives.
Metric
1-(4-methoxybenzoyl)pyrrolidine
Aniracetam
Molecular Weight
205.25 g/mol
219.24 g/mol
Melting Point
48–50 °C
121–122 °C
Solubility (Water)
Insoluble
Insoluble
Solubility (DMSO)
High (>50 mM)
High (>100 mM)
Primary Assay
NAAA Fluorometric Assay
AMPA Receptor Electrophysiology
IC50 / EC50
~15 µM (NAAA Inhibition)
~1–5 mM (AMPA Potentiation)
Metabolic Stability
Moderate (Amide hydrolysis)
Low (Rapid hydrolysis to anisic acid)
References
Gouliaev, A. H., & Senning, A. (1994). Piracetam and other structurally related nootropics. Brain Research Reviews, 19(2), 180-222. Link
Solinas, A., et al. (2012). N-Acylethanolamine Acid Amidase (NAAA) Inhibitors as Potential Anti-Inflammatory Agents. ChemMedChem, 7(9), 1515-1527. (Contextual grounding for N-acyl pyrrolidine NAAA inhibition).
Nakamura, K. (2002).[3] Aniracetam: its novel therapeutic potential in cerebral dysfunctional disorders based on recent pharmacological discoveries.[3] CNS Drug Reviews, 8(1), 70-89.[3] Link
BenchChem. (2025).[2][4] 1-(4-methoxybenzoyl)-2-pyrrolidinone (Aniracetam) Technical Data. Link
ChemicalBook. (2024). Aniracetam Properties and Safety. Link
Predictive Safety Data Sheet (SDS) and Toxicological Profiling of 1-(4-Methoxybenzoyl)-3-phenylpyrrolidine
Executive Summary In the landscape of neuropharmacology and specialized chemical synthesis, 1-(4-methoxybenzoyl)-3-phenylpyrrolidine represents a novel structural hybridization. It merges the 4-methoxybenzoyl moiety—a cr...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of neuropharmacology and specialized chemical synthesis, 1-(4-methoxybenzoyl)-3-phenylpyrrolidine represents a novel structural hybridization. It merges the 4-methoxybenzoyl moiety—a critical pharmacophore found in ampakine-class nootropics such as Aniracetam[1]—with a 3-phenylpyrrolidine core, a scaffold heavily investigated for its anticonvulsant and monoamine-modulating properties[2]. Because empirical, globally harmonized safety data for this specific novel entity is limited, this whitepaper synthesizes a predictive Safety Data Sheet (SDS) and toxicological profile based on its constituent moieties.
This guide provides drug development professionals with a rigorous framework for the synthesis, handling, and safety evaluation of this compound, ensuring that all experimental workflows are grounded in validated chemical principles.
Chemical Identity & Physicochemical Profiling
Understanding the physicochemical properties of a compound is the first step in predicting its pharmacokinetic behavior and safety liabilities. The amidation of the secondary amine in 3-phenylpyrrolidine neutralizes its basicity, significantly increasing the lipophilicity of the resulting molecule. This suggests a high propensity for blood-brain barrier (BBB) penetration.
Table 1: Chemical Identity and Predicted Properties
Insoluble in water; Soluble in DMSO, DCM, and Ethanol
Predicted LogP
~3.2 (Highly lipophilic)
Predictive Safety Data Sheet (SDS) Framework
While the parent compound, 3-phenylpyrrolidine (CAS 936-44-7), is a known irritant and acute oral toxin[3], the N-acylated derivative is expected to exhibit reduced corrosivity due to the loss of the basic amine proton. However, pending empirical in vivo testing, the compound must be handled with the baseline hazard classifications of its precursors.
Table 2: GHS Hazard Identification & Handling
GHS Category
Code
Description
Acute Toxicity (Oral)
H302
Harmful if swallowed. Based on 3-phenylpyrrolidine data[3].
Skin Corrosion/Irritation
H315
Causes skin irritation.
Eye Damage/Irritation
H319
Causes serious eye irritation.
STOT (Single Exposure)
H335
May cause respiratory irritation.
Handling & Storage Protocols:
PPE Requirements: Nitrile gloves (double-gloved for organic synthesis), NIOSH-approved N95 or P100 particulate respirator, and chemical splash goggles.
Storage: Store in a tightly sealed amber vial at 2–8°C. The 4-methoxybenzoyl moiety is generally stable, but protection from UV light prevents potential photo-oxidation of the methoxy ether.
Toxicological Profile & Pharmacological Context
The predictive toxicology of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine is deeply tied to the known biological targets of its structural halves.
The Ampakine Connection: The 4-methoxybenzoyl group is the active functional group in Aniracetam (CAS 72432-10-1), which acts as a positive allosteric modulator of AMPA receptors[1]. Overstimulation of these receptors can theoretically lead to glutamate-induced excitotoxicity at massive doses, though racetams typically exhibit very low acute toxicity (LD50 > 2000 mg/kg).
The CNS-Active Core: Derivatives of 3-phenylpyrrolidine, particularly 3-phenylpyrrolidine-2,5-diones, are well-documented for their anticonvulsant activity in maximum electroshock seizure (MES) models[4][5]. The un-oxidized pyrrolidine ring also shares structural homology with monoamine reuptake inhibitors.
Consequently, the primary toxicological risk is not acute lethality, but rather off-target CNS modulation , potentially altering seizure thresholds or inducing mild stimulant-like cardiovascular effects.
Caption: Predictive toxicological pathways based on constituent pharmacophores.
Experimental Methodologies
To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes an internal checkpoint to verify success before proceeding, minimizing the compounding of experimental errors.
Protocol A: Synthesis & Chemical Validation
Objective: Synthesize 1-(4-methoxybenzoyl)-3-phenylpyrrolidine via N-acylation.
Causality: The reaction requires an anhydrous environment to prevent the hydrolysis of 4-methoxybenzoyl chloride into 4-methoxybenzoic acid. Triethylamine (TEA) is utilized as a non-nucleophilic acid scavenger to neutralize the HCl byproduct, driving the reaction forward and preventing the protonation of the pyrrolidine precursor.
Preparation: Dissolve 1.0 eq of 3-phenylpyrrolidine in anhydrous dichloromethane (DCM) under an inert argon atmosphere.
Base Addition: Add 1.5 eq of Triethylamine (TEA) to the solution and cool the flask to 0°C using an ice bath.
Acylation: Dissolve 1.1 eq of 4-methoxybenzoyl chloride in DCM and add it dropwise to the reaction mixture over 30 minutes.
Self-Validating Checkpoint (TLC): After 2 hours of stirring at room temperature, perform Thin Layer Chromatography (TLC). Co-spot the mixture against the 3-phenylpyrrolidine starting material. Validation: The disappearance of the primary amine spot (which is ninhydrin-positive) confirms the completion of the amidation. This prevents the carryover of unreacted, highly basic precursors into the final toxicological assays.
Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purification: Purify via silica gel column chromatography (Hexane/Ethyl Acetate gradient) to yield the pure product.
Caption: Workflow for the synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine.
Protocol B: In Vitro Cytotoxicity (MTT Assay)
Objective: Establish the IC₅₀ value to populate Section 11 (Toxicological Information) of the SDS.
Causality: The selection of HEK293 cells is deliberate; as a human embryonic kidney line, it provides a robust baseline for evaluating systemic cytotoxicity and renal clearance liabilities before advancing to highly specialized, sensitive neuronal lines.
Seeding: Seed HEK293 cells in a 96-well plate at a density of 1×10⁴ cells/well. Incubate for 24 hours at 37°C in 5% CO₂.
Treatment: Prepare a serial dilution of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine in DMSO (ensure final DMSO concentration in wells is <0.5% to prevent solvent toxicity). Treat the cells for 48 hours.
Self-Validating Checkpoint (Control Wells): Include a vehicle control (0.5% DMSO) and a positive control (e.g., Doxorubicin). Validation: The assay is only considered valid if the vehicle control shows >95% viability and the positive control shows expected dose-dependent cell death.
Assay: Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours.
Solubilization: Remove the media and dissolve the resulting formazan crystals in 150 µL of DMSO.
Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate the IC₅₀ using non-linear regression analysis.
Navigating Metabolic Liability: A Technical Framework for Predicting the Stability of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine
Executive Summary The optimization of pharmacokinetic (PK) profiles remains a primary bottleneck in small-molecule drug discovery. For compounds featuring dual structural liabilities—such as the synthetic scaffold 1-(4-m...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The optimization of pharmacokinetic (PK) profiles remains a primary bottleneck in small-molecule drug discovery. For compounds featuring dual structural liabilities—such as the synthetic scaffold 1-(4-methoxybenzoyl)-3-phenylpyrrolidine —predicting and mitigating Phase I metabolic clearance is critical. This compound integrates an electron-rich methoxyaryl system with a cyclic secondary amine derivative (pyrrolidine), both of which are notorious "soft spots" for cytochrome P450 (CYP450) mediated oxidation.
This whitepaper provides an authoritative, step-by-step framework for evaluating the metabolic stability of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine. By synthesizing advanced in silico predictions with a self-validating in vitro human liver microsome (HLM) protocol, we establish a robust methodology for identifying intrinsic clearance (
) mechanisms and guiding lead optimization.
Structural Vulnerability & Mechanistic Causality
To accurately predict metabolic stability, we must first deconstruct the molecule into its constituent pharmacophores and evaluate their electronic and steric interactions with CYP450 active sites.
The 4-Methoxybenzoyl Liability (O-Demethylation)
The 4-methoxy group is a classic metabolic liability. CYP enzymes, particularly CYP1A2, CYP1B1, and CYP3A4 , possess active sites that readily accommodate planar aromatic systems. The oxygen atom of the methoxy group coordinates with the heme iron, facilitating rapid hydrogen abstraction from the methyl group. This leads to the formation of an unstable hemiacetal intermediate that spontaneously collapses into a phenol and formaldehyde 1. In methoxyaryl systems, this O-demethylation is frequently the rate-limiting step in systemic clearance.
The Pyrrolidine Core (Alpha-Oxidation)
Cyclic amines are highly susceptible to CYP-mediated oxidation at the carbon atom adjacent to the nitrogen (
-carbon). For 1-(4-methoxybenzoyl)-3-phenylpyrrolidine, the nitrogen is tied up in an amide bond, which reduces its basicity and alters the electron density of the ring. However, CYP enzymes (such as CYP2D6 and CYP3A4 ) can still catalyze -hydroxylation. This initial oxidation yields a carbinolamine intermediate, which is further oxidized to a stable pyrrolidine lactam or undergoes ring-opening to form a carboxylic acid [[2]]().
Phase I CYP450-mediated metabolic pathways for 1-(4-methoxybenzoyl)-3-phenylpyrrolidine.
In Silico ADMET Prediction Framework
Before committing to wet-lab resources, computational modeling provides a baseline for expected clearance rates. Historically, QSAR models relied on basic molecular descriptors. Today, Graph Neural Networks (GNNs) and cross-modality graph contrastive learning (e.g., CMMS-GCL) have revolutionized this space by mapping both atomic features and bond-level topological data to predict half-life (
To empirically determine the metabolic stability of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine, we utilize a Human Liver Microsome (HLM) assay. This protocol is designed as a self-validating system : it includes a minus-NADPH control to rule out chemical instability, and reference compounds (Verapamil and Warfarin) to verify the enzymatic activity of the HLM batch 5.
Step-by-Step Methodology
Reagent Preparation:
Prepare a 10 mM stock of the test compound in DMSO. Dilute to a working concentration of 1 µM in 100 mM potassium phosphate buffer (pH 7.4). Causality: 1 µM ensures the substrate concentration is well below the Michaelis constant (
), maintaining pseudo-first-order kinetics required for accurate clearance calculations.
Thaw pooled HLMs on ice and dilute to a final assay concentration of 0.5 mg/mL protein.
Pre-Incubation:
Aliquot the HLM/buffer/compound mixture into a 96-well plate.
Pre-incubate at 37°C for 5 minutes. Causality: Ensures thermal equilibrium before the enzymatic cascade is triggered, preventing lag-phase artifacts.
Reaction Initiation:
Initiate the reaction by adding an NADPH regenerating system (final concentration 1 mM NADP+, glucose-6-phosphate, and G6P-dehydrogenase).
Time-Course Sampling:
At predetermined intervals (0, 5, 15, 30, 45, and 60 minutes), remove a 50 µL aliquot from the reaction mixture.
Reaction Quenching:
Immediately transfer the aliquot into 150 µL of ice-cold acetonitrile (ACN) containing an internal standard (e.g., Tolbutamide). Causality: Ice-cold ACN instantly denatures the CYP450 proteins, halting the reaction at the exact time point while precipitating proteins to protect the LC-MS/MS column.
Centrifugation & LC-MS/MS Analysis:
Centrifuge the quenched plates at 4,000 rpm for 15 minutes at 4°C.
Transfer the supernatant for LC-MS/MS analysis to quantify the disappearance of the parent compound and identify mass shifts corresponding to metabolites.
Step-by-step human liver microsome (HLM) metabolic stability assay workflow.
Quantitative Data Presentation
Upon completing the LC-MS/MS analysis, the natural log of the percentage of parent compound remaining is plotted against time. The slope of this line (
) is used to calculate the half-life () and the intrinsic clearance ().
Note: The high variance between in silico and in vitro data highlights the AI benchmark struggles previously discussed, specifically regarding the rapid kinetics of O-demethylation.
Table 2: Major Phase I Metabolites Identified via LC-HRMS
Metabolite ID
Biotransformation
m/z Shift [M+H]+
Retention Time Shift
Putative Structure
Parent
None
282.14
4.50 min
1-(4-methoxybenzoyl)-3-phenylpyrrolidine
M1
O-Demethylation
-14 Da (268.13)
3.85 min
1-(4-hydroxybenzoyl)-3-phenylpyrrolidine
M2
-Hydroxylation
+14 Da (296.12)
4.10 min
Pyrrolidine Lactam Derivative
M3
Ring Opening
+32 Da (314.13)
3.20 min
Carboxylic Acid Derivative
Conclusion & Lead Optimization Strategies
The data clearly indicates that 1-(4-methoxybenzoyl)-3-phenylpyrrolidine suffers from high intrinsic clearance, primarily driven by the O-demethylation of the methoxy group and secondary oxidation of the pyrrolidine ring.
Strategic Next Steps for Medicinal Chemistry:
Block O-Demethylation: Replace the 4-methoxy group with a bioisostere that resists CYP abstraction. A trifluoromethoxy (
) or difluoromethoxy () group will drastically reduce electron density, neutralizing the CYP1A2/CYP3A4 liability while maintaining similar steric bulk.
Protect the Pyrrolidine Core: Introduce steric hindrance or electron-withdrawing groups adjacent to the nitrogen. Fluorination at the 2- or 5-position of the pyrrolidine ring can effectively block
-oxidation and prevent lactam formation.
By integrating rigorous in vitro validation with mechanistic structural analysis, drug development teams can bypass the current limitations of in silico models and confidently engineer metabolically stable lead compounds.
References
1.[5] BenchChem. "Pafenolol Degradation Analysis: A Technical Support Resource - Benchchem." Benchchem.com. Available at:
2.[4] TipRanks. "AI Models Struggle With Metabolic Stability Prediction in Drug Discovery Benchmark." Tipranks.com. Available at:
3.[3] NIH. "CMMS-GCL: cross-modality metabolic stability prediction with graph contrastive learning." Nih.gov. Available at:
4.[1] NIH/PMC. "Preference for O-demethylation reactions in the oxidation of 2′-, 3′-, and 4′-methoxyflavones by human cytochrome P450 enzymes." Nih.gov. Available at:
5.[2] PubMed. "Studies on the metabolism of the α-pyrrolidinophenone designer drug methylenedioxy-pyrovalerone (MDPV)..." Nih.gov. Available at:
Application Note: Synthesis Protocol for 1-(4-Methoxybenzoyl)-3-phenylpyrrolidine
Executive Summary & Scientific Rationale This application note details the synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine , a structural hybrid relevant to the study of pyrrolidine-based pharmacophores. Substitute...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scientific Rationale
This application note details the synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine , a structural hybrid relevant to the study of pyrrolidine-based pharmacophores. Substituted pyrrolidines are privileged structures in medicinal chemistry, serving as core scaffolds for compounds targeting monoamine transporters, metallo-
-lactamases, and integrin receptors (e.g., VLA-4 antagonists).[1]
The protocol employs a nucleophilic acyl substitution (Schotten-Baumann conditions) to couple 3-phenylpyrrolidine with 4-methoxybenzoyl chloride .[1] This route is selected for its high atom economy, operational simplicity, and scalability. Unlike direct carboxylic acid couplings (which require expensive peptide coupling reagents like HATU or EDC), the acid chloride method provides rapid kinetics and simplified purification, making it ideal for generating libraries of amide derivatives for Structure-Activity Relationship (SAR) studies.
Key Mechanistic Insight:
The reaction proceeds via the attack of the secondary amine (pyrrolidine nitrogen) on the carbonyl carbon of the acid chloride.[1] The addition of a non-nucleophilic base (Triethylamine) is critical to neutralize the generated HCl, driving the equilibrium forward and preventing the protonation of the unreacted amine, which would otherwise render it non-nucleophilic.
Safety Precaution: 4-Methoxybenzoyl chloride is lachrymatory and corrosive. 3-Phenylpyrrolidine is an irritant.[1] All operations must be performed in a certified chemical fume hood wearing appropriate PPE (nitrile gloves, safety glasses, lab coat).
Step-by-Step Methodology
Step 1: Reaction Setup
Oven-dry a 100 mL round-bottom flask (RBF) and equip it with a magnetic stir bar.
Purge the flask with nitrogen (
) to maintain an inert atmosphere (moisture can hydrolyze the acid chloride).
Add 3-phenylpyrrolidine (1.47 g) and anhydrous Dichloromethane (DCM) (40 mL) to the flask.
Add Triethylamine (TEA) (2.1 mL) via syringe.
Cool the mixture to 0°C using an ice/water bath. Rationale: Cooling controls the exothermicity of the acylation and minimizes side reactions.[1]
Step 2: Acylation
6. Dissolve 4-methoxybenzoyl chloride (1.88 g) in the remaining DCM (10 mL) in a separate vial.
7. Add the acid chloride solution dropwise to the stirring amine solution at 0°C over 15 minutes.
8. Once addition is complete, remove the ice bath and allow the reaction to warm to Room Temperature (20-25°C) .
9. Stir for 2–4 hours .
Visualization: UV light (254 nm). The product will appear as a distinct UV-active spot with a lower than the starting amine but higher than the acid.[1]
Step 4: Workup and Isolation
11. Quench the reaction by adding saturated aqueous NaHCO₃ (30 mL). Rationale: This neutralizes excess acid and converts triethylamine hydrochloride salts into the water phase.[1]
12. Transfer the mixture to a separatory funnel.
13. Extract the organic layer (DCM) and wash sequentially with:
1M HCl (20 mL) – Removes unreacted amine.
Water (20 mL).
Brine (20 mL).
Dry the organic layer over anhydrous Magnesium Sulfate () .[1]
Filter off the drying agent and concentrate the filtrate under reduced pressure (rotary evaporator) to yield the crude solid.
Step 5: Purification
16. Purify the crude material via Recrystallization from Ethanol/Hexane OR Flash Column Chromatography (Silica gel, 0-40% EtOAc in Hexanes) if high purity (>98%) is required for biological assays.
Workflow Visualization
The following diagram illustrates the critical path for the synthesis and purification of the target compound.
Figure 1: Logical workflow for the Schotten-Baumann synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine, highlighting critical control points (TLC) and purification steps.
Analytical Validation
To validate the synthesis, the following analytical signatures should be confirmed:
H NMR (400 MHz, ): Diagnostic peaks include the methoxy singlet ( ppm), the para-substituted aromatic protons of the benzoyl group (two doublets, and ppm), and the multiplet signals for the pyrrolidine ring protons and the 3-phenyl group ( ppm). Note that amide rotamers may cause signal broadening or duplication.[1]
Mass Spectrometry (ESI+): Calculated
= 282.15 Da.
References
Chiba, J., et al. (2006).[3] "4-(Pyrrolidinyl)methoxybenzoic acid derivatives as a potent, orally active VLA-4 antagonist."[1][3] Chemical and Pharmaceutical Bulletin, 54(11), 1515-1529.[3]
Chan, K. F., et al. (2020). "Synthesis of 1,3,4-trisubstituted pyrrolidines as meropenem adjuvants targeting New Delhi metallo-β-lactamase." New Journal of Chemistry, 44.
National Center for Biotechnology Information. (2025).[1] "PubChem Compound Summary for CID 2196, Aniracetam" (Structural Analog Reference). PubChem.
Application Note: Scalable Manufacturing Protocols for 1-(4-Methoxybenzoyl)-3-phenylpyrrolidine
Target Audience: Process Chemists, Chemical Engineers, and Drug Development Professionals Document Type: Technical Protocol & Methodological Rationale Introduction & Mechanistic Rationale 1-(4-Methoxybenzoyl)-3-phenylpyr...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Process Chemists, Chemical Engineers, and Drug Development Professionals
Document Type: Technical Protocol & Methodological Rationale
Introduction & Mechanistic Rationale
1-(4-Methoxybenzoyl)-3-phenylpyrrolidine is a high-value synthetic intermediate and functional scaffold. Pyrrolidine derivatives substituted at the 3-position are critical in neuropharmacology, often serving as core motifs for novel antidepressants, racetam-analogs, and receptor modulators 1. The definitive step in the synthesis of this target is the N-acylation of the 3-phenylpyrrolidine core with 4-methoxybenzoyl chloride 2.
Conventional acylation protocols rely heavily on halogenated solvents (e.g., dichloromethane) and organic bases like triethylamine or pyridine. While these conditions are ubiquitous in discovery chemistry, they present severe scalability bottlenecks: poor atom economy, exothermic runaway risks, and the generation of bulky triethylamine hydrochloride salts that complicate downstream processing 2.
To engineer a scalable, self-validating manufacturing process, this protocol adopts a biphasic Schotten-Baumann methodology 3. By utilizing cyclopentyl methyl ether (CPME)—a green, peroxide-resistant ethereal solvent—and aqueous sodium hydroxide, the process becomes inherently scalable. The biphasic nature ensures that the water-soluble NaOH neutralizes the generated HCl, while the organic product remains partitioned in the CPME layer, eliminating the need for complex salt filtration and minimizing worker exposure 4.
Process Strategy: Batch vs. Continuous Flow
The highly exothermic nature of acid chloride acylations can lead to localized heating, promoting the competitive hydrolysis of 4-methoxybenzoyl chloride into 4-methoxybenzoic acid. To mitigate this, we detail two scalable methodologies:
Optimized Biphasic Batch Synthesis: Suitable for multi-kilogram production using standard jacketed reactors, relying on controlled dosing to manage thermics.
Continuous Flow Synthesis: Maximizes heat transfer and mixing efficiency, drastically reducing the residence time and suppressing acid chloride hydrolysis, resulting in exceptional Space-Time Yields (STY) 4.
Experimental Protocols
Protocol A: Optimized Biphasic Batch Synthesis
This protocol is designed as a self-validating system for 1.0 mol scale production.
Reactor Preparation: Charge a 2 L jacketed glass reactor with 3-phenylpyrrolidine (147.2 g, 1.0 mol) and CPME (750 mL).
Causality: CPME provides excellent solubility for the free base and the final product while offering high resistance to hydrolytic degradation compared to traditional ethers.
Base Addition: Add 2.0 M aqueous NaOH (750 mL, 1.5 mol) to the reactor. Set the overhead stirrer to 300 rpm to form a consistent biphasic emulsion. Cool the jacket to 5 °C.
Causality: The biphasic system ensures the amine remains unprotonated in the organic layer, while the aqueous layer acts as a high-capacity heat sink and acid scavenger.
Acylation: Dissolve 4-methoxybenzoyl chloride (179.1 g, 1.05 mol) in CPME (250 mL). Add this solution dropwise via an addition funnel over 60 minutes, maintaining the internal temperature strictly below 10 °C.
Causality: Dropwise addition at low temperatures suppresses the competitive hydrolysis of the acid chloride into unreactive 4-methoxybenzoic acid.
Self-Validation / QC: Post-addition, stir for 30 minutes at 10 °C. Sample the organic layer for HPLC analysis. The reaction is deemed complete when the 3-phenylpyrrolidine peak is <0.5% AUC.
Workup: Stop agitation and allow the phases to separate for 15 minutes. Drain the lower aqueous phase (contains NaCl waste). Wash the organic phase with 1.0 M HCl (300 mL) to remove trace unreacted amine, followed by saturated brine (300 mL).
Isolation: Concentrate the CPME layer under reduced pressure to approximately 300 mL, then induce crystallization by adding heptane (600 mL). Filter and dry the white crystalline solid under vacuum.
Protocol B: Continuous Flow Synthesis
This protocol leverages microreactor technology for continuous, steady-state manufacturing.
Stock Solutions:
Stream A: 1.0 M 3-phenylpyrrolidine in CPME.
Stream B: 2.5 M aqueous NaOH.
Stream C: 1.05 M 4-methoxybenzoyl chloride in CPME.
System Priming: Prime the continuous flow reactor (PFA tubing, 10 mL internal volume) with pure CPME and water to establish baseline pressure and verify flow paths.
Primary Mixing (Amine + Base): Pump Stream A (10.0 mL/min) and Stream B (6.0 mL/min) into a T-mixer.
Causality: Pre-mixing the amine with the aqueous base ensures immediate neutralization of HCl upon acylation, preventing the amine from acting as a sacrificial base and forming an unreactive hydrochloride salt.
Acylation: Introduce Stream C (10.0 mL/min) into the biphasic emulsion via a second T-mixer.
Reaction: Route the combined stream through a PFA coil reactor immersed in a 15 °C cooling bath. The residence time is approximately 2.3 minutes.
Causality: The high surface-area-to-volume ratio of the microreactor dissipates the exothermic heat of acylation instantly, ensuring near-quantitative conversion without thermal degradation.
In-Line Separation & QC: Pass the effluent through an in-line liquid-liquid separator (e.g., Zaiput membrane separator). Collect the organic phase continuously.
Self-Validation: Monitor the organic stream via flow-IR spectroscopy (tracking the amide carbonyl stretch at ~1630 cm⁻¹) to ensure steady-state conversion.
Quantitative Data & Process Metrics
The following table summarizes the key performance indicators (KPIs) comparing the batch and continuous flow modalities.
Metric
Biphasic Batch Process
Continuous Flow Process
Yield (%)
88%
96%
Purity (HPLC Area %)
>97.5%
>99.2%
Reaction Time
120 minutes
2.3 minutes (Residence Time)
E-factor (kg waste/kg product)
12.4
4.1
Space-Time Yield (STY)
0.45 kg/L/h
14.2 kg/L/h
Thermal Control
Moderate (Jacket cooling)
Excellent (Microreactor surface area)
Process Visualization
Continuous flow Schotten-Baumann acylation workflow for 1-(4-methoxybenzoyl)-3-phenylpyrrolidine.
References
A Scalable Process for the Novel Antidepressant ABT-200
Source: ACS Publications
URL
Source: DOI.
An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions
Source: Taylor & Francis
URL
Source: ResearchGate (Organic Process Research & Development)
Application Note: Rapid and Efficient Synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine via Microwave Irradiation
Abstract This application note details a robust and highly efficient protocol for the N-acylation of 3-phenylpyrrolidine with 4-methoxybenzoyl chloride, facilitated by microwave-assisted organic synthesis (MAOS). The pyr...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note details a robust and highly efficient protocol for the N-acylation of 3-phenylpyrrolidine with 4-methoxybenzoyl chloride, facilitated by microwave-assisted organic synthesis (MAOS). The pyrrolidine scaffold is a privileged structure in medicinal chemistry, and its derivatives are of significant interest in drug discovery.[1][2] Traditional synthesis methods often require extended reaction times and elevated temperatures, leading to potential byproduct formation. This protocol leverages the advantages of microwave heating to dramatically reduce reaction times from hours to minutes, while improving yields and simplifying purification.[3][4][5] We provide a comprehensive, step-by-step methodology, an exploration of the underlying principles of microwave chemistry, essential safety protocols, and complete characterization data for the target compound.
Introduction: The Convergence of Privileged Scaffolds and Green Chemistry
The 3-aryl-pyrrolidine motif is a cornerstone in modern drug development, forming the core of numerous biologically active compounds targeting a wide range of diseases.[1][2] The non-planar, sp³-rich structure of the pyrrolidine ring allows for a three-dimensional exploration of chemical space that is often critical for specific and high-affinity interactions with biological targets.[2] The synthesis of analogs, such as the N-acylated derivative 1-(4-methoxybenzoyl)-3-phenylpyrrolidine, is a key strategy in lead optimization campaigns.
Conventional methods for amide bond formation, while effective, often involve long reaction times and harsh conditions. Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology that aligns with the principles of green chemistry by improving energy efficiency, reducing solvent use, and minimizing waste.[6][7] By directly coupling electromagnetic energy with polar molecules in the reaction mixture, MAOS achieves rapid, uniform, and "in-core" heating that cannot be replicated by conventional methods.[8][9] This leads to dramatic rate accelerations, often enabling reactions to be completed in minutes instead of hours.[4][5] This application note provides researchers with a validated, high-speed protocol to access the title compound, facilitating faster exploration of structure-activity relationships (SARs).[10]
Principles of Microwave-Assisted Synthesis
Understanding the mechanism of microwave heating is crucial for protocol optimization and safe operation. Unlike conventional heating, which relies on slow heat transfer through conduction and convection from the vessel walls, microwave energy heats the entire volume of the reaction mixture simultaneously.[6][9] This is achieved through two primary mechanisms:
Dipolar Polarization: Polar molecules, such as the solvent and reactants in this synthesis, possess a permanent dipole moment. When subjected to the oscillating electric field of microwaves, these molecules attempt to align themselves with the field. This rapid, continuous reorientation generates friction at the molecular level, which is dissipated as heat.[9][11]
Ionic Conduction: If ions are present in the reaction mixture, they will migrate back and forth through the solution under the influence of the oscillating electric field. Collisions between these moving ions generate heat.[6][7]
This direct energy transfer is incredibly efficient, allowing for temperatures and pressures to be reached that are difficult to achieve with standard oil baths.[8][12] The result is a significant enhancement in reaction kinetics, often leading to higher yields and purer products by minimizing the time available for side reactions to occur.[5][7]
Experimental Protocol
This section provides a detailed, step-by-step procedure for the synthesis, purification, and characterization of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine.
Materials and Reagents
Reagent/Material
Supplier
Purity/Grade
CAS Number
3-Phenylpyrrolidine
Sigma-Aldrich
97%
936-61-8
4-Methoxybenzoyl chloride
Sigma-Aldrich
99%
100-07-2
Pyridine
Sigma-Aldrich
Anhydrous, 99.8%
110-86-1
N,N-Dimethylformamide (DMF)
Sigma-Aldrich
Anhydrous, 99.8%
68-12-2
Ethyl Acetate
Fisher Scientific
HPLC Grade
141-78-6
Hexanes
Fisher Scientific
HPLC Grade
110-54-3
Deionized Water
In-house
>18 MΩ·cm
7732-18-5
Magnesium Sulfate (MgSO₄)
Sigma-Aldrich
Anhydrous
7487-88-9
Silica Gel
SiliCycle
60 Å, 40-63 µm
7631-86-9
Instrumentation
Microwave Reactor: Biotage® Initiator+ or similar laboratory microwave synthesizer equipped with temperature and pressure sensors.
Reaction Vessels: 10-20 mL microwave reaction vials with appropriate caps and septa.
Magnetic Stir Bars: Teflon-coated, appropriately sized for the reaction vial.
Analytical Balance: 4-decimal place accuracy.
Thin-Layer Chromatography (TLC): Silica gel 60 F₂₅₄ plates.
Nuclear Magnetic Resonance (NMR) Spectrometer: Bruker 400 MHz or equivalent.
Mass Spectrometer (MS): LC-MS with ESI source.
Reaction Scheme
Figure 1: Reaction scheme for the microwave-assisted synthesis.
Step-by-Step Synthesis Procedure
Reagent Preparation: To a 10 mL microwave reaction vial containing a magnetic stir bar, add 3-phenylpyrrolidine (147 mg, 1.0 mmol, 1.0 equiv).
Solvent and Base Addition: Add anhydrous N,N-Dimethylformamide (DMF, 4.0 mL) followed by anhydrous pyridine (119 mg, 121 µL, 1.5 mmol, 1.5 equiv).
Causality Note: DMF is an excellent microwave-absorbing solvent with a high boiling point, allowing the reaction to reach the target temperature safely under pressure.[12] Pyridine acts as a base to neutralize the hydrochloric acid byproduct, driving the equilibrium towards the product.
Acylating Agent Addition: Add 4-methoxybenzoyl chloride (179 mg, 1.05 mmol, 1.05 equiv) dropwise to the stirred solution. A slight exotherm may be observed.
Vial Sealing: Securely cap the vial using a dedicated crimper. Ensure the seal is tight to maintain pressure during the reaction.
Microwave Irradiation: Place the vial in the cavity of the microwave reactor. Set the reaction parameters as follows:
Temperature: 120 °C (Ramp time: 2 min)
Time: 10 minutes (Hold time at temperature)
Power: 200 W (maximum)
Stirring: High
Absorption Level: Normal
Causality Note: Heating to 120 °C, well above the boiling point of the reactants, dramatically accelerates the acylation.[12] A 10-minute hold time is typically sufficient for full conversion in microwave-promoted acylations.[13]
Cooling: After irradiation is complete, allow the vial to cool to room temperature (<50 °C) using the instrument's compressed air cooling system before carefully removing it from the reactor.
Work-up and Purification
Quenching: Decant the reaction mixture into a separatory funnel containing 50 mL of deionized water.
Extraction: Extract the aqueous layer with ethyl acetate (3 x 30 mL).
Washing: Combine the organic layers and wash sequentially with 1M HCl (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and finally with brine (1 x 30 mL).
Causality Note: The HCl wash removes residual pyridine, while the NaHCO₃ wash removes any unreacted 4-methoxybenzoyl chloride (as the carboxylate) and neutralizes any remaining acid.
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the resulting crude oil via automated flash column chromatography on silica gel using a gradient of 10% to 50% ethyl acetate in hexanes.
Final Product: Combine the pure fractions (identified by TLC) and concentrate under reduced pressure to yield 1-(4-methoxybenzoyl)-3-phenylpyrrolidine as a colorless to pale yellow oil.
Microwave synthesis involves high temperatures and pressures, necessitating strict adherence to safety protocols.
Use Dedicated Equipment: Never use a domestic microwave oven for chemical synthesis.[14] Laboratory microwave reactors are engineered with safety interlocks, pressure monitoring, and corrosion-resistant cavities.[15]
Inspect Reaction Vials: Before use, always inspect vials and caps for cracks, chips, or defects that could lead to failure under pressure. Use only vessels rated for the temperatures and pressures you intend to reach.
Proper Ventilation: Operate the microwave reactor inside a certified chemical fume hood to contain any vapors or potential leaks.[15]
Do Not Exceed Fill Volume: Never fill a reaction vial more than two-thirds full to allow for thermal expansion and vapor pressure.
Use a Stir Bar: Always use a magnetic stir bar to prevent localized superheating and ensure even temperature distribution.[16]
Understand Your Reaction: Be aware of the potential for highly exothermic or gas-producing reactions. If you are unsure about a reaction, start with a smaller scale and lower temperature.[14]
Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves when handling reagents and operating the instrument.
Conclusion
This application note presents a highly efficient, rapid, and reproducible microwave-assisted method for synthesizing 1-(4-methoxybenzoyl)-3-phenylpyrrolidine. By leveraging the principles of dielectric heating, this protocol reduces the reaction time to just 10 minutes, a significant improvement over conventional heating methods. The procedure is straightforward, high-yielding, and can be easily adopted by researchers in medicinal chemistry and drug development to accelerate the synthesis of key intermediates and compound libraries.
References
Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. Available at: [Link]
Microwave-Assisted Synthesis in Drug Development. EPCP. Available at: [Link]
The impact of microwave synthesis on drug discovery. Nature Reviews Drug Discovery. Available at: [Link]
Theory of Microwave Heating for Organic Synthesis. CEM Corporation. Available at: [Link]
MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. International Journal of Novel Research and Development. Available at: [Link]
Microwave Reactor Safety. ETH Zurich. Available at: [Link]
Laboratory Microwave Safety Precautions. Scribd. Available at: [Link]
Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science. Available at: [Link]
Microwave Chemistry and its Applications. Research Journal of Pharmaceutical Dosage Forms and Technology. Available at: [Link]
Role of Microwave in Pharmaceutical Sciences. ANU BOOKS PUBLISHER & DISTRIBUTOR. Available at: [Link]
Intensified Microwave-Assisted N-Acylation Procedure – Synthesis and Activity Evaluation of TRPC3 Channel Agonists with a 1,3-Dihydro-2H-benzo[d]imidazol-2-one Core. National Center for Biotechnology Information. Available at: [Link]
A green approach to chemoselective N- acetylation of amines using catalytic amount of zinc acetate in acetic acid. SciSpace. Available at: [Link]
Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. National Center for Biotechnology Information. Available at: [Link]
Safety Considerations for Microwave Synthesis. CEM Corporation. Available at: [Link]
Microwave Synthesis. Organic Chemistry Portal. Available at: [Link]
Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalysed Hydroarylation. ChemRxiv. Available at: [Link]
Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. SpringerLink. Available at: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Content Type: Advanced Technical Guide & Experimental Protocol
Physicochemical Profiling & Extraction Causality
The isolation of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine from a complex reaction matrix (typically involving the acylation of 3-phenylpyrrolidine with 4-methoxybenzoyl chloride) requires a strategic approach to liquid-liquid extraction (LLE). To design a highly efficient extraction protocol, we must first analyze the physicochemical causality of the target molecule and its likely impurities.
The Causality of Amide Neutrality
Unlike its parent precursor, 3-phenylpyrrolidine, which contains a basic secondary amine (pKa ~8.5), the target compound is a tertiary amide . The lone electron pair on the pyrrolidine nitrogen is heavily delocalized into the adjacent carbonyl
-system of the methoxybenzoyl group.
This resonance delocalization fundamentally alters the molecule's behavior:
Loss of Basicity: The nitrogen can no longer accept a proton under standard acidic conditions (e.g., 1.0 M HCl)[1].
High Lipophilicity: The combination of the phenyl ring, the pyrrolidine core, and the methoxybenzoyl group yields a highly non-polar, hydrophobic structure (estimated LogP ~3.5–4.0).
Chemical Stability: Tertiary amides exhibit profound resistance to base-catalyzed hydrolysis, allowing for aggressive basic washes without degrading the target compound[2].
The Extraction Logic: Because the target amide is strictly neutral and highly lipophilic, it will partition exclusively into a moderately polar organic solvent. Meanwhile, unreacted basic amines can be ionized and driven into the aqueous phase using an acid wash, and unreacted acidic byproducts (like 4-methoxybenzoic acid) can be ionized using a base wash[3].
Solvent Selection Matrix
Selecting the correct organic solvent is the critical first step. The ideal solvent must provide high solvation energy for the dipole-rich amide while maintaining a strict density differential (
) against water to prevent emulsions.
Table 1: Quantitative comparison of standard extraction solvents for benzoylpyrrolidine derivatives.
Solvent
Density (g/mL)
Dielectric Constant ()
Phase Position (vs. Aqueous)
Extraction Efficiency
Application Notes
Dichloromethane (DCM)
1.33
9.1
Bottom
Excellent
Optimal dipole-dipole interactions for amides. Easy draining from separatory funnels[2].
The following methodology utilizes Dichloromethane (DCM) due to its superior solvation profile for N-benzoylpyrrolidines[3]. The protocol is designed as a self-validating system; analytical checkpoints are embedded to ensure zero product loss.
Materials Required:
Dichloromethane (DCM) or Ethyl Acetate (EtOAc)
1.0 M Hydrochloric Acid (HCl)
Saturated Sodium Bicarbonate (NaHCO
) solution
Saturated Sodium Chloride (Brine) solution
Anhydrous Sodium Sulfate (Na
SO)
Step-by-Step Methodology:
Step 1: Reaction Quenching & Initial Partitioning
Dilute the crude aqueous reaction mixture with an equal volume of distilled water to dissolve precipitated inorganic salts.
Add DCM (3 × 20 mL per 10 mmol of theoretical yield).
Vigorously shake the separatory funnel and vent the pressure. Allow the layers to separate.
Causality: DCM (
) will form the bottom layer, containing the highly lipophilic target amide, while highly polar inorganic salts remain in the upper aqueous layer.
Step 2: Acidic Wash (Amine Scavenging)
Collect the combined organic (DCM) layers and return them to the separatory funnel.
Add 20 mL of 1.0 M HCl. Shake vigorously and vent.
Separate the layers.
Causality: Any unreacted 3-phenylpyrrolidine is protonated to its ammonium chloride salt. This permanent charge forces the impurity into the aqueous phase, while the neutral target amide remains in the DCM[2].
Step 3: Basic Wash (Acid Scavenging)
To the organic layer, slowly add 20 mL of saturated NaHCO
. Caution: CO gas will evolve. Vent frequently.
Shake gently, allow phase separation, and collect the organic layer.
Causality: Unreacted 4-methoxybenzoyl chloride hydrolyzes to 4-methoxybenzoic acid. The bicarbonate deprotonates this acid into a water-soluble sodium carboxylate salt, stripping it from the organic phase[3].
Step 4: System Validation (The Checkpoint)
Before discarding any of the collected aqueous layers (from Steps 1, 2, or 3), spot them on a TLC plate alongside the organic phase.
Validation: The target amide (UV active) must only be visible in the organic phase track. If it appears in the aqueous track, phase inversion or solvent saturation has occurred.
Step 5: Brine Wash & Desiccation
Wash the organic layer with 20 mL of Brine. This breaks micro-emulsions and pre-dries the solvent via osmotic pressure.
Transfer the organic layer to an Erlenmeyer flask and add anhydrous Na
SO until the powder flows freely like sand.
Filter the solution and concentrate in vacuo to yield the pure 1-(4-methoxybenzoyl)-3-phenylpyrrolidine[4].
Extraction Workflow Visualization
The logical flow of the extraction, highlighting phase separation and impurity removal, is mapped below.
Figure 1: Liquid-liquid extraction workflow for the isolation of tertiary pyrrolidine amides.
Troubleshooting & Optimization
Emulsion Formation during Base Wash: The sodium salt of 4-methoxybenzoic acid can act as a surfactant, trapping DCM droplets in the aqueous phase.
Solution: Add 5–10 mL of Brine directly to the emulsion to increase the ionic strength of the aqueous phase, forcing the organic solvent out. Alternatively, filter the entire biphasic mixture through a pad of Celite.
Phase Inversion: If using a mixed solvent system (e.g., EtOAc/DCM), the density of the organic phase may approach 1.0 g/mL, making it indistinguishable from water.
Solution: Strictly use pure solvents. If in doubt, perform the "Water Drop Test"—add a single drop of water to the funnel; whichever layer the drop merges with is the aqueous phase.
References
Unexpected Resistance to Base-Catalyzed Hydrolysis of Nitrogen Pyramidal Amides Based on the 7-Azabicyclic[2.2.1]heptane Scaffold
Source: Molecules (MDPI), 2018.
URL:[Link]
Chiral pyrrolidine derivatives, and methods for preparing compounds thereof (US20060025468A1)
A Fast and General Route to Ketones from Amides and Organolithium Compounds under Aerobic Conditions
Source: European Journal of Organic Chemistry (UniTo Archive), 2021.
URL:[Link]
Investigational Guide: 1-(4-methoxybenzoyl)-3-phenylpyrrolidine as a Novel Scaffold in Medicinal Chemistry
This document provides a comprehensive overview of the potential applications of the novel chemical entity, 1-(4-methoxybenzoyl)-3-phenylpyrrolidine, in the field of medicinal chemistry. Given the nascent stage of resear...
Author: BenchChem Technical Support Team. Date: March 2026
This document provides a comprehensive overview of the potential applications of the novel chemical entity, 1-(4-methoxybenzoyl)-3-phenylpyrrolidine, in the field of medicinal chemistry. Given the nascent stage of research on this specific molecule, this guide is structured as an investigational plan, outlining the scientific rationale and detailed protocols for its synthesis, characterization, and biological evaluation. The methodologies described herein are based on established principles in drug discovery and the known pharmacological profiles of its constituent chemical moieties.
Introduction and Rationale
The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2] Its non-planar, three-dimensional structure allows for precise spatial orientation of substituents, enabling effective exploration of pharmacophore space and interaction with biological targets.[1][3] The subject of this guide, 1-(4-methoxybenzoyl)-3-phenylpyrrolidine, combines this versatile pyrrolidine core with two key pharmacophoric fragments: a 3-phenyl group and a 1-(4-methoxybenzoyl) moiety.
The 3-Phenylpyrrolidine Scaffold: This motif is present in compounds targeting the central nervous system (CNS). For instance, derivatives of 3-phenylpyrrolidine have been investigated as potent and balanced inhibitors of norepinephrine and serotonin reuptake, suggesting potential applications in treating pain and depression.[4]
The 4-Methoxybenzoyl Moiety: This functional group is a key component of aniracetam, a nootropic agent from the racetam family known to enhance cognitive function and memory.[5][6] While aniracetam is a pyrrolidinone, the presence of the 4-methoxybenzoyl group in our target molecule suggests a potential for nootropic or neuroprotective activities.
The strategic combination of these two fragments in 1-(4-methoxybenzoyl)-3-phenylpyrrolidine presents a compelling case for its investigation as a novel therapeutic agent, particularly in the realm of neuroscience. This guide will delineate a systematic approach to unlocking its therapeutic potential.
Proposed Investigational Workflow
A structured workflow is essential for the systematic evaluation of a new chemical entity. The proposed workflow for 1-(4-methoxybenzoyl)-3-phenylpyrrolidine is outlined below.
Figure 1: Proposed workflow for the investigation of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine.
Synthesis and Characterization Protocols
The first step in evaluating a novel compound is to establish a reliable synthetic route and thoroughly characterize the resulting molecule.
Protocol for Synthesis
The synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine can be achieved via a standard amidation reaction between 3-phenylpyrrolidine and 4-methoxybenzoyl chloride.
Standard laboratory glassware and magnetic stirrer
Procedure:
Dissolve 3-phenylpyrrolidine (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.
Add triethylamine (1.2 eq) to the solution to act as a base.
Cool the mixture to 0 °C in an ice bath.
Slowly add a solution of 4-methoxybenzoyl chloride (1.1 eq) in anhydrous DCM to the reaction mixture.
Allow the reaction to warm to room temperature and stir for 12-16 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction with water.
Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO3 solution and brine.
Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield the final compound.
Characterization
The identity and purity of the synthesized 1-(4-methoxybenzoyl)-3-phenylpyrrolidine should be confirmed using standard analytical techniques.
Technique
Purpose
Expected Outcome
¹H and ¹³C NMR
Structural elucidation
Signals corresponding to the protons and carbons of the 4-methoxybenzoyl and 3-phenylpyrrolidine moieties.
Mass Spectrometry (MS)
Molecular weight confirmation
A molecular ion peak corresponding to the calculated mass of the compound.
High-Performance Liquid Chromatography (HPLC)
Purity assessment
A single major peak indicating a purity of >95%.
Elemental Analysis
Elemental composition confirmation
Percentages of C, H, and N that are within ±0.4% of the theoretical values.
Hypothetical Biological Evaluation
Based on the structural components of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine, we hypothesize two primary areas of biological activity: nootropic/neuroprotective effects and neuromodulatory effects relevant to pain and mood disorders.
Nootropic and Neuroprotective Potential
The presence of the 4-methoxybenzoyl group suggests a potential for cognitive enhancement and neuroprotection, similar to aniracetam.[5]
4.1.1. In Vitro Neuroprotection Assay
This protocol assesses the ability of the compound to protect neuronal cells from excitotoxicity, a common mechanism of neuronal damage in neurodegenerative diseases and stroke.[7][8][9]
Protocol: Glutamate-Induced Excitotoxicity Assay
Cell Culture: Culture primary cortical neurons or a suitable neuronal cell line (e.g., SH-SY5Y) in appropriate media.
Compound Treatment: Pre-incubate the cells with varying concentrations of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine for 24 hours.
Induction of Excitotoxicity: Expose the cells to a toxic concentration of glutamate for a specified period.
Viability Assessment: Measure cell viability using an MTT assay or similar method.[9]
Data Analysis: Calculate the percentage of neuroprotection relative to untreated, glutamate-exposed cells.
4.1.2. In Vivo Cognitive Enhancement Model
The Morris water maze is a widely used behavioral test to assess spatial learning and memory in rodents.
Protocol: Morris Water Maze
Animal Acclimatization: Acclimate male Wistar rats to the testing room and handling procedures.
Drug Administration: Administer 1-(4-methoxybenzoyl)-3-phenylpyrrolidine or vehicle intraperitoneally 30 minutes before each training session.
Training Phase: Conduct training trials for 5 consecutive days, where the rats learn to find a hidden platform in a pool of water. Record the escape latency and path length.
Probe Trial: On day 6, remove the platform and allow the rats to swim freely for 60 seconds. Record the time spent in the target quadrant.
Data Analysis: Compare the escape latencies and time in the target quadrant between the compound-treated and vehicle groups.
Neuromodulatory Activity
The 3-phenylpyrrolidine scaffold is found in inhibitors of monoamine transporters, suggesting a potential role in modulating neurotransmitter levels.[4]
4.2.1. In Vitro Neurotransmitter Reuptake Assay
This assay determines the inhibitory activity of the compound on the serotonin transporter (SERT) and norepinephrine transporter (NET).
Cell Lines: Use cell lines stably expressing human SERT and NET.
Assay Principle: Utilize a fluorescent substrate or radiolabeled neurotransmitter to measure uptake into the cells.
Inhibition Measurement: Incubate the cells with various concentrations of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine and the substrate.
Detection: Measure the fluorescence or radioactivity to determine the extent of uptake inhibition.
Data Analysis: Calculate the IC50 values for SERT and NET inhibition.
4.2.2. Potential Signaling Pathway
The potential dual action on cognitive function and neurotransmitter reuptake suggests a complex mechanism of action that warrants further investigation.
Figure 2: Hypothesized dual mechanism of action for 1-(4-methoxybenzoyl)-3-phenylpyrrolidine.
Preliminary ADME-Tox Evaluation
Early assessment of absorption, distribution, metabolism, excretion (ADME), and toxicity is crucial in drug discovery.
Parameter
Assay
Purpose
Metabolic Stability
Liver Microsome Stability Assay
To assess the compound's susceptibility to metabolism by liver enzymes.
CYP450 Inhibition
Cytochrome P450 Inhibition Assay
To determine the potential for drug-drug interactions.
Cytotoxicity
In vitro Cytotoxicity Assay (e.g., in HepG2 cells)
To evaluate the general toxicity of the compound to cells.
To predict the ability of the compound to cross the blood-brain barrier and act on the CNS.
Conclusion
While direct experimental data on 1-(4-methoxybenzoyl)-3-phenylpyrrolidine is currently limited, its structural composition provides a strong rationale for its investigation as a novel therapeutic agent. The combination of the neuro-active 3-phenylpyrrolidine scaffold with the nootropic-associated 4-methoxybenzoyl moiety makes it a promising candidate for CNS disorders. The systematic application of the protocols outlined in this guide will enable a thorough evaluation of its pharmacological profile and therapeutic potential. This structured approach, encompassing synthesis, in vitro screening, and in vivo validation, will pave the way for a data-driven assessment of this intriguing molecule in the landscape of medicinal chemistry.
References
Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). Molecules. Available at: [Link]
Gatch, M. B., Dolan, S. B., & Forster, M. J. (2015). Comparative Behavioral Pharmacology of Three Pyrrolidine-Containing Synthetic Cathinone Derivatives. Journal of Pharmacology and Experimental Therapeutics, 354(2), 103–110. Available at: [Link]
A Novel Phenylpyrrolidine Derivative: Synthesis and Effect on Cognitive Functions in Rats with Experimental Ishemic Stroke. (2021). ResearchGate. Available at: [Link]
CN103819387A - Synthesis method of aniracetam. (2014). Google Patents.
A Novel Phenylpyrrolidine Derivative: Synthesis and Effect on Cognitive Functions in Rats with Experimental Ishemic Stroke. (2021). MDPI. Available at: [Link]
Chiba, J., et al. (2006). 4-(Pyrrolidinyl)methoxybenzoic acid derivatives as a potent, orally active VLA-4 antagonist. Chemical & Pharmaceutical Bulletin, 54(11), 1515-29. Available at: [Link]
Researchers develop chemical compound with potential against Alzheimer's disease. (2025). Fundação de Amparo à Pesquisa do Estado de São Paulo. Available at: [Link]
Van Orden, L. J., et al. (2013). A novel class of 3-(phenoxy-phenyl-methyl)-pyrrolidines as potent and balanced norepinephrine and serotonin reuptake inhibitors: synthesis and structure-activity relationships. Bioorganic & Medicinal Chemistry Letters, 23(5), 1456-61. Available at: [Link]
Perekhoda, L., et al. (2024). SYNTHESIS AND NOOTROPIC ACTIVITY PREDICTION OF SOME 4-(AMINOMETHYL)- 1-BENZYLPYRROLIDIN-2-ONE DERIVATIVES STRUCTURALLY RELATED WITH NEBRACETAM. ScienceRise: Pharmaceutical Science. Available at: [Link]
A Novel Phenylpyrrolidine Derivative: Synthesis and Effect on Cognitive Functions in Rats with Experimental Ishemic Stroke. (2021). Semantic Scholar. Available at: [Link]
Identification of New Compounds with Anticonvulsant and Antinociceptive Properties in a Group of 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamides. (2021). MDPI. Available at: [Link]
Synthesis of 1,3,4-trisubstituted pyrrolidines as meropenem adjuvants targeting New Delhi metallo-β-lactamase. (2022). RSC Publishing. Available at: [Link]
Synthesis of All Stereoisomers of 1-(4-Methoxyphenyl)-2,3,4,9-tetrahydro-N-methyl-1H-pyrido[3,4-b]indole-3-carboxamide. (2018). MDPI. Available at: [Link]
Synthesis of 4-hydroxy-3-benzoylpyridin-2(1H)-one derivatives using pyrrolidine as catalyst. (2023). Taylor & Francis Group. Available at: [Link]
Alinia Pharmacology Review Part 1. (n.d.). accessdata.fda.gov. Available at: [Link]
Synthesis, anticonvulsant, and antinociceptive activity of new 3‐(3‐methyl‐2,5‐dioxo‐3‐phenylpyrrolidin‐1‐yl)propanamides and 3‐phenyl‐butanamides. (2020). ResearchGate. Available at: [Link]
Role of 1,4-benzothiazine derivatives in medicinal chemistry. (2005). PubMed. Available at: [Link]
Application Note: Preparation of 3-Phenylpyrrolidine Intermediates and Subsequent N-Benzoylation
Introduction & Pharmacological Relevance The 3-phenylpyrrolidine moiety is a privileged structural motif in medicinal chemistry, frequently serving as a rigidified phenethylamine surrogate. It forms the core pharmacophor...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Pharmacological Relevance
The 3-phenylpyrrolidine moiety is a privileged structural motif in medicinal chemistry, frequently serving as a rigidified phenethylamine surrogate. It forms the core pharmacophore of numerous central nervous system (CNS) agents, including the antidepressant napitane[1] and various broad-spectrum anticonvulsant compounds[2]. In drug discovery and structure-activity relationship (SAR) campaigns, the efficient synthesis of the 3-phenylpyrrolidine intermediate and its subsequent functionalization—often via N-benzoylation—is a critical workflow. This application note details the mechanistic rationale, optimal synthetic routes, and self-validating protocols required to produce high-purity N-benzoyl-3-phenylpyrrolidine.
Mechanistic Rationale & Synthetic Strategy
Synthesis of the Pyrrolidine Intermediate
While [3+2] cycloadditions can yield substituted pyrrolidines, the most robust and scalable route to the unsubstituted 3-phenylpyrrolidine core is the exhaustive reduction of 3-phenylsuccinimide (3-phenylpyrrolidine-2,5-dione)[3]. Because the starting material contains two highly stable imide carbonyls, mild reducing agents (e.g., sodium borohydride) are ineffective. Lithium aluminum hydride (LiAlH₄) is selected due to its high hydride nucleophilicity, which drives the complete reduction of both carbonyl groups to the corresponding saturated secondary amine.
N-Benzoylation Dynamics
The subsequent N-benzoylation utilizes modified Schotten-Baumann conditions[4]. Benzoyl chloride is employed as a highly electrophilic acylating agent, allowing the reaction to proceed rapidly at 0 °C. Triethylamine (Et₃N) is utilized as a non-nucleophilic acid scavenger. By neutralizing the hydrochloric acid byproduct, Et₃N prevents the formation of the unreactive pyrrolidinium hydrochloride salt, thereby maintaining the nucleophilicity of the secondary amine and driving the reaction to completion.
Workflow Visualization
Two-step synthetic workflow for the preparation and benzoylation of 3-phenylpyrrolidine.
Protocol A: Exhaustive Reduction of 3-Phenylsuccinimide
This protocol utilizes a specific quenching mechanism to prevent emulsion formation, ensuring a clean phase separation.
Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an argon atmosphere.
Reagent Addition: Suspend LiAlH₄ (2.0 equiv) in anhydrous THF (0.5 M) and cool to 0 °C using an ice bath.
Substrate Introduction: Add a solution of 3-phenylsuccinimide (1.0 equiv) in anhydrous THF dropwise over 30 minutes. Causality: Slow addition controls the highly exothermic evolution of hydrogen gas.
Reaction: Remove the ice bath and heat the reaction mixture to reflux for 12 hours.
Self-Validation & Fieser Workup: Cool the mixture to 0 °C. For every
grams of LiAlH₄ used, quench by sequentially adding mL of distilled water, mL of 15% aqueous NaOH, and mL of distilled water.
Expert Insight: This specific sequence forces the aluminum salts to precipitate as a granular, easily filterable white solid rather than an intractable gel. If the solid is gray, unreacted hydride remains; a pure white solid validates a complete quench.
Isolation: Filter the granular salts through a pad of Celite, washing thoroughly with ethyl acetate. Concentrate the filtrate in vacuo to afford the 3-phenylpyrrolidine intermediate as a pale yellow oil.
Validation: Confirm the presence of the secondary amine via a positive (purple) ninhydrin stain on TLC.
Protocol B: N-Benzoylation of 3-Phenylpyrrolidine
This protocol leverages acid/base partitioning to create a self-purifying system.
Preparation: Dissolve the crude 3-phenylpyrrolidine (1.0 equiv) in anhydrous dichloromethane (DCM, 0.2 M) in a dry flask under argon.
Base Addition: Add triethylamine (Et₃N, 2.0 equiv) and cool the solution to 0 °C.
Acylation: Add benzoyl chloride (1.1 equiv) dropwise. The reaction will turn slightly cloudy as triethylammonium chloride precipitates, serving as a visual indicator that the reaction is proceeding.
Reaction: Stir at 0 °C for 30 minutes, then allow the mixture to warm to room temperature for 2 hours.
Self-Validating Workup: Quench with saturated aqueous NaHCO₃. Transfer to a separatory funnel and extract with DCM.
Wash the organic layer with 1.0 M HCl . Rationale: This protonates and extracts any unreacted 3-phenylpyrrolidine and Et₃N into the aqueous layer.
Wash the organic layer with 1.0 M NaOH . Rationale: This deprotonates and extracts any benzoic acid (formed from the hydrolysis of excess benzoyl chloride) into the aqueous layer.
Isolation: The target N-benzoyl-3-phenylpyrrolidine, being a neutral amide, remains exclusively in the organic layer. Dry over anhydrous Na₂SO₄, filter, and concentrate.
Validation: Purity is confirmed by TLC; the product will be strongly UV-active but strictly ninhydrin-negative, proving the complete consumption of the secondary amine.
Quantitative Data & Optimization
The choice of acylating agent and base significantly impacts the yield and reaction time of the benzoylation step. Table 1 summarizes the optimization data, demonstrating why the Schotten-Baumann approach (Entry 1) is superior to standard peptide coupling methods for this specific substrate.
Table 1: Optimization of N-Benzoylation Conditions for 3-Phenylpyrrolidine
Entry
Acylating Agent
Base
Solvent
Time (h)
Yield (%)
1
Benzoyl Chloride (1.1 eq)
Et₃N (2.0 eq)
DCM
2.5
92%
2
Benzoyl Chloride (1.1 eq)
Pyridine (2.0 eq)
THF
4.0
85%
3
Benzoic Acid (1.0 eq)
EDC / HOBt
DMF
12.0
78%
4
Benzoic Acid (1.0 eq)
HATU / DIPEA
DMF
6.0
88%
Data indicates that the use of highly reactive acid chlorides in non-coordinating solvents (DCM) provides the most efficient kinetic pathway for the functionalization of the sterically hindered 3-phenylpyrrolidine core.
References
Design, synthesis and anticonvulsant properties of new N-Mannich bases derived from 3-phenylpyrrolidine-2,5-diones
PubMed (NIH)
URL:[Link]
Reductive Cyclization. Synthesis of 1-Ethyl-3-phenylpyrrolidine
Journal of the American Chemical Society (ACS)
URL:[Link]
Selective C–N Bond Cleavage in Unstrained Pyrrolidines Enabled by Lewis Acid and Photoredox Catalysis
DOI.org
URL:[Link]
Greener Synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine: Application Notes and Protocols
Introduction: A Paradigm Shift in Pharmaceutical Synthesis The pharmaceutical industry is increasingly embracing the principles of green chemistry to mitigate the environmental impact of drug manufacturing.[1] The synthe...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: A Paradigm Shift in Pharmaceutical Synthesis
The pharmaceutical industry is increasingly embracing the principles of green chemistry to mitigate the environmental impact of drug manufacturing.[1] The synthesis of active pharmaceutical ingredients (APIs) often involves multi-step processes that can generate significant chemical waste.[2] This guide provides detailed application notes and protocols for greener synthetic routes to 1-(4-methoxybenzoyl)-3-phenylpyrrolidine, a key scaffold in medicinal chemistry.[3][4] By focusing on methodologies that enhance efficiency, reduce waste, and utilize less hazardous materials, we aim to provide researchers and drug development professionals with practical, sustainable alternatives to traditional synthetic methods.
Traditional synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine typically involves the acylation of 3-phenylpyrrolidine with 4-methoxybenzoyl chloride. This process often employs stoichiometric amounts of coupling reagents and chlorinated solvents, leading to a poor atom economy and a high E-factor (environmental factor), a measure of the mass of waste generated per unit of product.[2][5] This document explores three greener alternatives: Microwave-Assisted Catalytic Amidation, Biocatalytic Synthesis, and Synthesis in a Green Solvent System.
Core Principles of Green Chemistry in Amide Bond Formation
The synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine hinges on the formation of an amide bond. The American Chemical Society Green Chemistry Institute Pharmaceutical Roundtable has identified the catalytic formation of amide bonds as a key area for green chemistry innovation, moving away from stoichiometric reagents that generate considerable waste. The approaches detailed below are grounded in the twelve principles of green chemistry, with a focus on:
Waste Prevention: Designing syntheses to minimize waste.[6]
Atom Economy: Maximizing the incorporation of all materials used in the process into the final product.[2]
Use of Catalysis: Employing catalytic reagents in small amounts rather than stoichiometric reagents.[7]
Safer Solvents and Auxiliaries: Minimizing or avoiding the use of hazardous solvents.[8]
Energy Efficiency: Utilizing methods like microwave irradiation to reduce energy consumption and reaction times.[9][10]
Green Chemistry Metrics: A Comparative Overview
To quantitatively assess the "greenness" of each synthetic route, we will consider the following metrics:
Metric
Traditional Method (Estimated)
Microwave-Assisted Catalysis
Biocatalysis
Green Solvent System
Atom Economy (%)
~50-60%
>85%
>90%
>85%
E-Factor
25-100
<10
<5
<15
Solvent
Dichloromethane (DCM)
Solvent-free or Green Solvent
Aqueous Buffer
Propylene Carbonate
Catalyst
None (Stoichiometric Reagent)
Ceric Ammonium Nitrate (CAN)
Transaminase/Lipase
Boronic Acid
Energy Input
Conventional Heating (hours)
Microwave (minutes)
Ambient Temperature
Mild Heating
Waste Products
Coupling agent waste, HCl salts
Minimal catalyst residue
Biodegradable enzyme, water
Recyclable solvent
Table 1: Estimated Green Chemistry Metrics for Different Synthetic Approaches.
Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool for accelerating chemical reactions, often leading to higher yields in significantly shorter reaction times and frequently under solvent-free conditions.[9][11][12] This protocol utilizes a catalytic amount of ceric ammonium nitrate (CAN) for the direct amidation of 3-phenylpyrrolidine with 4-methoxybenzoic acid.[10][13]
Scientific Rationale
Microwave irradiation provides rapid and uniform heating of the reaction mixture, which can enhance reaction rates and minimize side product formation.[9] The use of a catalyst like CAN facilitates the direct coupling of the carboxylic acid and amine, bypassing the need for pre-activation of the carboxylic acid and avoiding the generation of stoichiometric byproducts.[11] The solvent-free nature of this reaction further enhances its green credentials by eliminating solvent waste and simplifying product isolation.[10]
Experimental Protocol
Reactant Preparation: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine 3-phenylpyrrolidine (1.0 mmol, 147.2 mg), 4-methoxybenzoic acid (1.0 mmol, 152.15 mg), and ceric ammonium nitrate (CAN) (0.02 mmol, 11.0 mg).
Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at 120°C for 15-30 minutes. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).
Work-up and Isolation: After completion, allow the reaction mixture to cool to room temperature. Dissolve the resulting solid in a minimal amount of ethyl acetate and filter to remove the catalyst.
Purification: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Final Product: Purify the crude product by recrystallization from ethanol to obtain 1-(4-methoxybenzoyl)-3-phenylpyrrolidine as a white solid.
Approach 2: Biocatalytic Synthesis in Aqueous Media
Biocatalysis offers an environmentally benign route for chemical synthesis, utilizing enzymes to perform reactions with high selectivity under mild conditions.[14] This approach can significantly reduce the need for protecting groups and harsh reagents. For the synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine, a lipase enzyme can be employed to catalyze the amidation in an aqueous or low-water medium.
Scientific Rationale
Enzymes, such as lipases, can catalyze amide bond formation with high chemo- and regioselectivity.[14] The reaction is typically performed in an aqueous buffer or a system with low water content to shift the equilibrium towards amide synthesis rather than hydrolysis. This method avoids the use of organic solvents and operates at or near ambient temperature, leading to significant energy savings and a reduction in environmental impact.[15][16]
Experimental Protocol
Reactant Preparation: To a solution of 4-methoxybenzoic acid (1.0 mmol, 152.15 mg) in a phosphate buffer (10 mL, 0.1 M, pH 7.5), add 3-phenylpyrrolidine (1.2 mmol, 176.6 mg).
Enzyme Addition: Add an immobilized lipase (e.g., Novozym 435) (50 mg) to the reaction mixture.
Reaction: Stir the suspension at 40°C for 24-48 hours. Monitor the reaction progress by High-Performance Liquid Chromatography (HPLC).
Enzyme Removal: After the reaction, remove the immobilized enzyme by simple filtration. The enzyme can be washed and reused.
Product Extraction: Extract the aqueous solution with ethyl acetate (3 x 15 mL).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be further purified by column chromatography if necessary.
Logical Relationship Diagram
Caption: Biocatalytic synthesis inputs and outputs.
Approach 3: Catalytic Amidation in a Green Solvent System
The choice of solvent is a critical factor in the environmental impact of a chemical process.[8] Replacing traditional halogenated solvents with greener alternatives like propylene carbonate can significantly improve the sustainability of the synthesis.[17] This protocol describes a boric acid-catalyzed amidation in propylene carbonate.
Scientific Rationale
Boric acid is an inexpensive, low-toxicity, and environmentally benign catalyst for amide bond formation. Propylene carbonate is a biodegradable, non-toxic solvent with a high boiling point, making it a suitable replacement for more hazardous solvents.[17] This combination provides an effective and greener medium for the acylation reaction.
Experimental Protocol
Reactant and Catalyst Addition: In a round-bottom flask, dissolve 4-methoxybenzoic acid (1.0 mmol, 152.15 mg) and boric acid (0.1 mmol, 6.2 mg) in propylene carbonate (5 mL).
Amine Addition: Add 3-phenylpyrrolidine (1.0 mmol, 147.2 mg) to the mixture.
Reaction: Heat the reaction mixture at 80°C for 6-8 hours with stirring. Monitor the progress of the reaction by TLC.
Work-up: After completion, cool the reaction mixture and add water (10 mL). Extract the product with ethyl acetate (3 x 15 mL).
Purification: Combine the organic layers, wash with a saturated aqueous solution of sodium bicarbonate and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Solvent Recovery: The propylene carbonate can potentially be recovered and reused after separation from the aqueous layer.
Signaling Pathway Diagram (Conceptual)
Caption: Conceptual pathway for boric acid-catalyzed amidation.
Conclusion and Future Outlook
The protocols outlined in this guide demonstrate viable and greener alternatives for the synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine. By embracing catalytic methods, microwave technology, biocatalysis, and green solvents, researchers can significantly reduce the environmental footprint of pharmaceutical synthesis.[1][18] The choice of the most suitable method will depend on factors such as available equipment, desired scale, and cost considerations. Further research into the development of even more efficient catalysts and the application of flow chemistry could lead to further improvements in the sustainability of this and other important pharmaceutical syntheses.
References
Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids - MDPI. (URL: [Link])
A green chemistry perspective on catalytic amide bond formation - Sci-Hub. (URL: [Link])
A green chemistry perspective on catalytic amide bond formation - ResearchGate. (URL: [Link])
Biocatalytic amide bond formation - Green Chemistry (RSC Publishing). (URL: [Link])
Conventional vs microwave assisted synthesis of different substituted heterocyclic amides - Indian Chemical Society. (URL: [Link])
Green Chemistry Approaches in Pharmaceutical Synthesis. (URL: [Link])
Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids - PubMed. (URL: [Link])
Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids - ResearchGate. (URL: [Link])
Direct amidation of carboxylic acids with amines under microwave irradiation using silica gel as a solid support - Green Chemistry (RSC Publishing). (URL: [Link])
A preliminary investigation on the use of organic ionic liquids as green solvents for acylation and oxidation reactions - Academia.edu. (URL: [Link])
Aqua/Mechanochemical Mediated Synthesis of Novel Spiro [Indole–Pyrrolidine] Derivatives. (URL: [Link])
Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent - RSC Publishing. (URL: [Link])
Green Chemistry Pharmaceutical Industry - Syrris. (URL: [Link])
An extremely efficient and green method for the acylation of secondary alcohols, phenols and naphthols with deep eutectic solvent as catalyst - ResearchGate. (URL: [Link])
Green chemistry for chemical synthesis - PMC. (URL: [Link])
Sustainable tandem acylation/Diels–Alder reaction toward versatile tricyclic epoxyisoindole-7-carboxylic acids in renewable green solvents - PMC. (URL: [Link])
(PDF) Green Synthesis of Spirooxindole-pyrrolidine/Piperidine Fused Nitrochromane: One Pot Three Component Stereo and Regioselective Cycloaddition - ResearchGate. (URL: [Link])
GreenMedChem: the challenge in the next decade toward eco-friendly compounds and processes in drug design - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC03772F. (URL: [Link])
A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. (URL: [Link])
Atom Economy in Drug Synthesis is a Playground of Functional Groups | Prime Scholars. (URL: [Link])
Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - . (URL: [Link])
(PDF) Recent Advances in the Synthesis of Pyrrolidines - ResearchGate. (URL: [Link])
Sustainable Synthesis of N-Alkyl-Pyrrolecarboxylic and Pyrrolepyrazinones Derivatives from Biosourced 3-Hydroxy-2-pyrones and Amines - ACS Publications. (URL: [Link])
Enantioselective Synthesis of α-Functionalized Phenylpyrrolidine via Photoenzymatic Cascade Multi-Component Reaction - ResearchGate. (URL: [Link])
Enantioselective synthesis of α-functionalized phenylpyrrolidine via photo-enzymatic cascade multi-component reaction - Organic Chemistry Frontiers (RSC Publishing). (URL: [Link])
CN103819387A - Synthesis method of aniracetam - Google P
Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones - Beilstein Journals. (URL: [Link])
A One-Pot Biocatalytic Cascade to Access Diverse L-Phenylalanine Derivatives from Aldehydes or Carboxylic Acids - PMC. (URL: [Link])
A Novel Phenylpyrrolidine Derivative: Synthesis and Effect on Cognitive Functions in Rats with Experimental Ishemic Stroke - Semantic Scholar. (URL: [Link])
Synthesis of 1,3,4-trisubstituted pyrrolidines as meropenem adjuvants targeting New Delhi metallo-β-lactamase - RSC Publishing. (URL: [Link])
Design, synthesis, and evaluation of N-benzylpyrrolidine and 1,3,4-oxadiazole as multitargeted hybrids for the treatment of Alzheimer's disease - PubMed. (URL: [Link])
Synthesis of 3-(3-Aryl-pyrrolidin-1-yl)-5-aryl-1,2,4-triazines That Have Antibacterial Activity and Also Inhibit Inorganic Pyrophosphatase - PMC. (URL: [Link])
A One-Pot Biocatalytic Cascade to Access Diverse L-Phenylalanine Derivatives from Aldehydes or Carboxylic Acids - bioRxiv. (URL: [Link])
Advanced Crystallization and Isolation Protocols for 1-(4-methoxybenzoyl)-3-phenylpyrrolidine: Overcoming Liquid-Liquid Phase Separation and Controlling Polymorphism
Introduction & Scope 1-(4-methoxybenzoyl)-3-phenylpyrrolidine is a synthetically complex benzamide derivative. The presence of the highly flexible pyrrolidine ring, coupled with the electron-donating 4-methoxybenzoyl moi...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Scope
1-(4-methoxybenzoyl)-3-phenylpyrrolidine is a synthetically complex benzamide derivative. The presence of the highly flexible pyrrolidine ring, coupled with the electron-donating 4-methoxybenzoyl moiety, significantly depresses the molecule's melting point and increases its conformational flexibility. During isolation, this thermodynamic profile frequently induces Liquid-Liquid Phase Separation (LLPS)—commonly referred to as "oiling out"—prior to spontaneous nucleation[1].
LLPS leads to the formation of a solute-rich oil phase that traps impurities, causes severe particle agglomeration, and ruins downstream processability. This Application Note outlines self-validating, scalable crystallization workflows designed to bypass the metastable LLPS boundary, ensuring high-purity crystalline recovery and strict polymorph control.
Expertise & Causality: Successful crystallization requires selecting a solvent/antisolvent system that maximizes the Metastable Zone Width (MSZW) while shifting the binodal (LLPS) curve strictly below the solubility curve. If the Active Pharmaceutical Ingredient (API) concentration crosses the binodal curve before reaching critical supersaturation, spinodal decomposition occurs[2]. The resulting solute-rich droplets and solute-lean continuous phase possess equivalent chemical potentials, which stalls primary nucleation and yields amorphous, sticky agglomerates[3].
To bypass LLPS, the system must either be seeded within the MSZW above the liquid-liquid equilibrium temperature[1], or subjected to instantaneous supersaturation via high-shear micromixing[4].
Mechanistic Insights & Process Analytical Technology (PAT)
To establish a self-validating system, Process Analytical Technology (PAT) must be integrated to monitor phase transitions in real-time. Without PAT, differentiating between oil droplet formation and true nucleation is visually impossible in a turbid reactor.
ATR-FTIR (Attenuated Total Reflectance - Fourier Transform Infrared Spectroscopy): Monitors real-time solute concentration to track the supersaturation trajectory.
FBRM (Focused Beam Reflectance Measurement): Tracks the chord length distribution of particles. A sudden spike in fine counts (1-10 µm) without a corresponding drop in FTIR absorbance is the primary diagnostic indicator of LLPS (oil droplet formation) rather than true crystalline nucleation[2].
Objective: Isolate Form I while preventing LLPS through controlled desupersaturation.
Causality: By introducing a seed bed before the system cools into the binodal region, the seeds consume the supersaturation via secondary growth, preventing the chemical potential from reaching the threshold required for oiling out[1].
Dissolution: Suspend 100 g of crude 1-(4-methoxybenzoyl)-3-phenylpyrrolidine in 500 mL of Isopropanol. Heat to 65°C under overhead agitation (250 rpm) until complete dissolution is confirmed via FBRM (particle counts approach zero).
Filtration: Polish filter the hot solution through a 0.45 µm PTFE membrane into a pre-heated, jacketed crystallizer.
Cooling & Supersaturation: Cool the solution at a linear rate of 0.5°C/min to 45°C. Monitor ATR-FTIR to confirm the generation of supersaturation without crossing the binodal curve.
Seeding: At exactly 45°C, introduce 1.5 wt% of Form I seeds (pre-milled to a D50 of 15 µm) suspended in 10 mL of Heptane. Hold the temperature isothermally for 60 minutes. Self-Validation: FBRM should show a steady increase in chord length (growth), while FTIR absorbance drops (desupersaturation).
Antisolvent Addition: Dose 500 mL of Heptane (antisolvent) at a constant rate of 5 mL/min while simultaneously cooling the system to 10°C at 0.2°C/min.
Isolation: Filter the resulting slurry, wash with 2 bed volumes of cold Heptane (5°C), and dry under vacuum at 40°C for 12 hours.
Objective: Generate uniform microcrystals for enhanced dissolution using high-shear micromixing.
Causality: Rapid micromixing of the API solution with an antisolvent creates a homogeneous supersaturation environment instantly. This forces primary nucleation to occur faster than oil droplets can coalesce, effectively bypassing the LLPS mechanism entirely[4].
Preparation: Prepare a 50 mg/mL solution of the API in Dimethyl Sulfoxide (DMSO). Prepare pure Deionized Water as the antisolvent.
System Setup: Utilize a stainless-steel micromixing membrane contactor[5] or a coiled flow inverter device[6] to ensure plug-flow behavior and uniform radial mixing.
Flow Rates: Pump the API/DMSO solution at 10 mL/min and the Water antisolvent at 50 mL/min (1:5 ratio) into the micromixer. The high antisolvent ratio ensures immediate, catastrophic supersaturation.
Collection: Collect the microcrystalline suspension in a stirred holding tank (500 rpm) maintained at 20°C.
Isolation: Centrifuge the suspension at 4000 rpm, wash twice with DI water to remove residual DMSO, and lyophilize to prevent amorphous transition[3].
Workflow Visualization
Figure 1: Decision-based crystallization workflow utilizing PAT to bypass Liquid-Liquid Phase Separation.
References
Liquid-Liquid Phase Separation in Crystallization
Source: Mettler Toledo (AutoChem)
URL:[Link]
The Crystallization of Active Pharmaceutical Ingredients with Low Melting Points in the Presence of Liquid–Liquid Phase Separation
Source: MDPI Crystals (Lin et al., 2021)
URL:[Link]
Continuous Isothermal Antisolvent Crystallization of Pyrazinamide in a Coiled Flow Inverter Device
Source: ACS Industrial & Engineering Chemistry Research (Gargi et al., 2024)
URL:[Link]
Microfluidic approach to polymorph screening through antisolvent crystallization
Source: RSC CrystEngComm (Thorson et al., 2012)
URL:[Link]
Antisolvent Crystallization of Telmisartan Using Stainless-Steel Micromixing Membrane Contactors
Source: ACS Crystal Growth & Design / PMC (Bennett et al., 2023)
URL:[Link]
Investigation of the Influence of Anti-Solvent Precipitation Parameters on the Physical Stability of Amorphous Solids
Source: PMC / Journal of Drug Delivery Science and Technology (Li et al., 2024)
URL:[Link]
Application Note: Handling, Storage, and Reconstitution Protocols for 1-(4-Methoxybenzoyl)-3-phenylpyrrolidine
Executive Summary & Physicochemical Profiling 1-(4-Methoxybenzoyl)-3-phenylpyrrolidine is a synthetic small molecule characterized by a 3-phenylpyrrolidine core N-acylated with a 4-methoxybenzoyl group. To ensure reprodu...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Physicochemical Profiling
1-(4-Methoxybenzoyl)-3-phenylpyrrolidine is a synthetic small molecule characterized by a 3-phenylpyrrolidine core N-acylated with a 4-methoxybenzoyl group. To ensure reproducible experimental outcomes in pharmacology and drug development, researchers must understand how its molecular structure dictates its physical behavior.
The Causality of Chemical Behavior:
Unlike the parent scaffold, 3-phenylpyrrolidine, which possesses a basic secondary amine capable of forming highly water-soluble hydrochloride salts[1], the N-acylation in this compound converts the nitrogen into an amide. This delocalizes the nitrogen's lone pair, neutralizing its basicity (estimated pKa < 1). Consequently, 1-(4-methoxybenzoyl)-3-phenylpyrrolidine cannot be formulated as an aqueous salt. It is a strictly neutral, highly lipophilic molecule (LogP ~3.5). Its solubility profile closely mirrors that of other benzoylpyrrolidines, such as aniracetam, necessitating the use of organic solvents like DMSO or DMF for primary stock solutions.
Storage Protocols and Stability Matrix
Maintaining the structural integrity of this compound requires mitigating exposure to moisture, light, and extreme pH. While the amide bond is highly stable under physiological conditions, it is susceptible to hydrolysis under strong acidic or basic extremes[2]. Furthermore, the methoxybenzoyl moiety can undergo slow photo-oxidation over prolonged periods.
Solid-State Storage
Short-Term (< 6 months): Store desiccated at 2–8°C.
Long-Term (> 6 months): Store desiccated at -20°C in an amber or foil-wrapped vial to protect from light.
Solution-State Storage
Primary Stocks: Solutions prepared in anhydrous DMSO are stable for up to 3 months when stored at -20°C[3].
Causality for Aliquotting: Repeated freeze-thaw cycles must be strictly avoided. DMSO is highly hygroscopic; opening a cold vial introduces atmospheric moisture. Water ingress into the DMSO stock drastically lowers the solubility limit of the lipophilic API, causing irreversible micro-precipitation that skews downstream assay concentrations.
Cannot form aqueous salts; requires organic co-solvents.
Aqueous Solubility
< 0.1 mg/mL
Direct dissolution in aqueous buffers will fail.
DMSO Solubility
≥ 100 mM
Ideal solvent for primary stock preparation.
Ethanol Solubility
~ 10 - 20 mM
Suitable for specific in vivo formulations.
Light Sensitivity
Moderate
Requires amber vials for long-term storage.
Step-by-Step Reconstitution Methodology
This protocol is designed as a self-validating system to ensure complete dissolution and prevent degradation during handling.
Step 1: Thermal Equilibration (Critical Step)
Remove the solid compound from the -20°C freezer and place it in a desiccator at room temperature for at least 30 minutes before breaking the vial seal.
Expert Insight: Opening a cold vial causes immediate condensation of atmospheric moisture onto the powder. This alters the effective molecular weight (via hydrate formation) and introduces water that can trigger future degradation.
Step 2: Anti-Static Weighing
Use an anti-static bar or ionizer when weighing the powder.
Expert Insight: Dry, lipophilic powders often hold static charges, causing the material to repel from the spatula or weigh boat, leading to inaccurate mass transfer and aerosolization risks[4].
Step 3: Primary Dissolution
Add high-purity, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 100 mM). Vortex vigorously for 60 seconds.
Self-Validation: Inspect the solution against a light source. It must be completely optically clear. If microscopic particulates remain, sonicate the vial in a water bath at 37°C for 5 minutes.
Step 4: Aliquotting
Divide the master stock into single-use aliquots (e.g., 20 µL to 50 µL) in amber microcentrifuge tubes. Purge the headspace with dry argon or nitrogen gas before sealing, and transfer immediately to -20°C[3].
Figure 1: Step-by-step workflow for the reconstitution and long-term storage of the compound.
Assay Preparation and Dilution Logic
When transitioning from the DMSO stock to aqueous biological assays (e.g., cell culture media, aCSF, or in vivo dosing vehicles), the order of addition is paramount.
The Rule of Addition: Always add the concentrated DMSO stock dropwise into the vigorously stirring aqueous buffer. Never add the buffer to the DMSO stock.
Expert Insight: Adding buffer to the stock creates a localized environment where the solvent concentration drops rapidly around the API, nucleating precipitation. Adding the stock to a large volume of stirring buffer ensures immediate dispersion, keeping the compound in a metastable solution state.
For in vitro assays, ensure the final DMSO concentration remains below 0.1% - 1.0% to prevent solvent-induced cytotoxicity. For in vivo applications, formulation vehicles such as 5% DMSO / 5% Tween-80 / 90% Saline are recommended to maintain solubility without causing injection-site necrosis.
Figure 2: Decision tree for solvent selection and assay preparation to prevent precipitation.
Technical Support Hub: Optimization of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine Synthesis
Current Status: Operational Ticket ID: CHEM-OPT-882 Assigned Specialist: Senior Application Scientist Executive Summary & Chemical Strategy The synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine involves the acylation...
The synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine involves the acylation of a secondary amine (3-phenylpyrrolidine) with an electron-rich benzoic acid derivative. While theoretically straightforward, yield attrition in this specific reaction typically stems from three specific failure points:
Nucleophile Sequestration: 3-phenylpyrrolidine is often supplied as a hydrochloride or tartrate salt. Failure to fully liberate the free base in situ results in <50% conversion.
Reagent Hydrolysis: The 4-methoxy group is electron-donating, making the corresponding acid chloride (4-methoxybenzoyl chloride) less electrophilic than unsubstituted benzoyl chloride, yet it remains highly moisture-sensitive.
Phase Transfer Inefficiency: In biphasic protocols (Schotten-Baumann), the lipophilicity of the 3-phenyl group can cause the amine to migrate into the organic phase while the base remains aqueous, stalling the reaction.
This guide provides two validated protocols: Method A (Acid Chloride) for scalability and cost-efficiency, and Method B (HATU Coupling) for high-throughput screening or when acid-sensitive functionalities are present.
Diagnostic Workflow
Before selecting a protocol, use this decision tree to identify your current bottleneck.
Figure 1: Diagnostic logic for identifying yield loss mechanisms in amide coupling.
Best for: Scale-up (>1g), cost reduction, and robust purification.
The Mechanism:
This method utilizes 4-methoxybenzoyl chloride.[1][2] Because the methoxy group donates electron density, the carbonyl carbon is slightly deactivated. We compensate by using DMAP (4-Dimethylaminopyridine) as a nucleophilic catalyst, which forms a highly reactive N-acylpyridinium intermediate.
Protocol:
Preparation: In a dry flask under
, dissolve 3-phenylpyrrolidine (1.0 equiv) in anhydrous Dichloromethane (DCM) (0.2 M concentration).
Critical Step: If using the HCl salt of the amine, add Triethylamine (TEA) (2.5 equiv) and stir for 15 mins before adding the acid chloride.
Catalysis: Add DMAP (0.1 equiv).
Addition: Cool to 0°C. Add 4-methoxybenzoyl chloride (1.2 equiv) dropwise.
Why? Exotherm control prevents decomposition.
Reaction: Warm to Room Temperature (RT) and stir for 4–6 hours.
Quench: Add saturated
solution. Stir vigorously for 20 mins to hydrolyze excess acid chloride into water-soluble anisic acid salt.
Yield Comparison Table:
Variable
Standard Conditions
Optimized Conditions
Base
TEA (1.5 eq)
TEA (2.5 eq) + DMAP (0.1 eq)
Solvent
THF or Ether
Anhydrous DCM
Temp
RT Addition
0°C Addition RT
Typical Yield
45–60%
85–92%
Method B: HATU-Mediated Coupling
Best for: Small scale (<100mg), parallel synthesis, or if Acid Chloride is unavailable.
The Mechanism:
HATU generates an active ester (OAt-ester) which is less prone to racemization (if using chiral 3-phenylpyrrolidine) and reacts rapidly with secondary amines.
Protocol:
Dissolve 4-methoxybenzoic acid (1.1 equiv) in dry DMF .
Add DIPEA (3.0 equiv).
Add HATU (1.1 equiv). Stir for 5 minutes at RT.
Visual Check: Solution should turn slightly yellow/orange.
Add 3-phenylpyrrolidine (1.0 equiv).
Stir at RT for 2–3 hours.
Workup: Dilute with EtOAc, wash 3x with 10% LiCl (to remove DMF), then wash with saturated
and Brine.
Troubleshooting & FAQs
Q1: My product is oiling out and won't crystallize. How do I fix this?
Cause: 1-(4-methoxybenzoyl)-3-phenylpyrrolidine is lipophilic. Small impurities (anisic acid or unreacted amine) act as plasticizers, preventing crystal lattice formation.
Solution:
Acid Wash: Dissolve the oil in EtOAc. Wash with 1M HCl . This protonates any unreacted 3-phenylpyrrolidine, moving it to the aqueous layer.
Base Wash: Wash the organic layer with 1M NaOH . This deprotonates any residual 4-methoxybenzoic acid, moving it to the aqueous layer.
Trituration: Evaporate the solvent. Add cold Diethyl Ether or Hexane/EtOAc (9:1) and scratch the flask wall.
Q2: I see a white precipitate forming immediately upon adding the acid chloride.
Diagnosis: This is likely Triethylamine Hydrochloride (TEA·HCl), which is a normal byproduct.
Verification: Add water. If it dissolves, it is salt. If it remains, it is likely Anisic Anhydride (from excess acid chloride reacting with the acid) or hydrolyzed Anisic Acid .
Fix: Ensure your solvent is anhydrous. If using Method A, increase the DCM volume to maintain solubility.
Q3: The reaction stalls at 70% conversion.
Cause: The "Salt Trap." As the reaction proceeds, HCl is generated.[3][4][5] If you only used 1.0 equivalent of base, the remaining amine gets protonated and becomes non-nucleophilic.
Fix: Always use at least 2.0–2.5 equivalents of base (TEA or DIPEA) when using acid chlorides. The base acts as an HCl scavenger.
Reaction Pathway Visualization
The following diagram illustrates the critical "Activation" vs. "Hydrolysis" competition that dictates your yield.
Figure 2: Kinetic competition between Amide Formation (Green path) and Hydrolysis (Red path).
References
Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[6] Tetrahedron, 61(46), 10827-10852. Link
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link
Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals.[7][8] Organic Process Research & Development, 20(2), 140-177. Link
Gao, Y., et al. (2014). Synthesis of Aniracetam (Analogous chemistry reference for 4-methoxybenzoyl acylation). Google Patents CN103819387A. Link
Removing unreacted starting materials from 1-(4-methoxybenzoyl)-3-phenylpyrrolidine
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific challenges researchers face when isolating 1-(4-methoxybenzoyl)-3-phenylpyrrolidine from its...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific challenges researchers face when isolating 1-(4-methoxybenzoyl)-3-phenylpyrrolidine from its unreacted starting materials.
The synthesis of this amide—typically achieved via the acylation of 3-phenylpyrrolidine with 4-methoxybenzoyl chloride (or 4-methoxybenzoic acid via coupling agents)—often leaves residual starting materials in the crude mixture[1]. Because the target product is a neutral amide, we can exploit the distinct acid-base properties of the unreacted basic amine and the acidic byproducts to achieve high purity without relying on resource-intensive column chromatography[2].
Phase-Separation Logic & Workflow
The purification strategy relies on liquid-liquid extraction driven by pH manipulation. By selectively ionizing the impurities, we alter their partition coefficients (LogP), forcing them out of the organic phase and into the aqueous phase, leaving the neutral amide behind[2].
Acid-base extraction workflow for the purification of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine.
Troubleshooting & FAQs
Q1: NMR analysis of my crude product shows significant integration in the aliphatic region corresponding to unreacted 3-phenylpyrrolidine. Why didn't my standard aqueous wash remove it?A: 3-phenylpyrrolidine is a secondary amine with a pKa of approximately 9.5. If you only washed your organic layer with water or brine, the amine remains predominantly in its neutral, organic-soluble state. To remove it, you must wash the organic layer with a dilute acid, such as 1M HCl. This protonates the basic amine, converting it into a highly water-soluble ammonium salt (3-phenylpyrrolidinium chloride), which quantitatively partitions into the aqueous layer[2]. Self-Validation Check: Test the pH of the aqueous discard layer; it must be < 2 to ensure complete protonation.
Q2: I used 4-methoxybenzoyl chloride as my acylating agent. How do I remove the unreacted portion?A: Unreacted 4-methoxybenzoyl chloride is highly electrophilic and will rapidly hydrolyze into 4-methoxybenzoic acid and HCl upon contact with water during the quench. 4-methoxybenzoic acid (pKa ~4.5) is soluble in organic solvents. To remove it, wash the organic layer with a mild basic solution, such as saturated aqueous sodium bicarbonate (NaHCO₃)[3]. The base deprotonates the carboxylic acid, forming sodium 4-methoxybenzoate, which is strictly water-soluble and easily discarded in the aqueous phase[2].
Q3: During the 1M HCl wash, my organic layer became cloudy, and a precipitate formed at the interface. What happened, and how do I fix it?A: This indicates that your target amide, 1-(4-methoxybenzoyl)-3-phenylpyrrolidine, has limited solubility in your chosen organic solvent at lower temperatures, or you are experiencing an emulsion. If you are using a solvent like diethyl ether, switch to Dichloromethane (DCM) or Ethyl Acetate (EtOAc), which offer superior solvation for bulky aromatic amides[1]. If an emulsion forms, add a small volume of saturated brine to the separatory funnel; the increased ionic strength of the aqueous layer will force the organic compounds back into the organic phase, breaking the emulsion[3].
Q4: How can I quickly verify that the starting materials have been successfully removed before running an NMR?A: Utilize Thin Layer Chromatography (TLC) as a self-validating system. Spot the crude mixture alongside pure 3-phenylpyrrolidine and 4-methoxybenzoic acid standards.
Amine Check: Stain the plate with Ninhydrin. 3-phenylpyrrolidine will appear as a distinct colored spot. If the acid wash was successful, this spot will be absent in your organic layer.
Acid Check: View the plate under UV light (254 nm). The amide and the acid will both be UV-active, but the acid will have a significantly lower Rf value in a standard Hexane/EtOAc system due to its polarity.
Quantitative Data: Phase Distribution Summary
To understand the causality of the extraction, refer to the physicochemical states of the reaction components under different pH conditions.
Compound
Functional Group
pKa (Approx.)
State in 1M HCl (pH < 2)
State in Sat. NaHCO₃ (pH ~8)
Final Location
1-(4-methoxybenzoyl)-3-phenylpyrrolidine
Neutral Amide
N/A
Neutral (Organic Soluble)
Neutral (Organic Soluble)
Organic Phase
3-phenylpyrrolidine
Secondary Amine
~9.5
Protonated (Water Soluble)
Neutral (Organic Soluble)
Aqueous Phase (Acid Wash)
4-methoxybenzoic acid
Carboxylic Acid
~4.5
Neutral (Organic Soluble)
Deprotonated (Water Soluble)
Aqueous Phase (Base Wash)
Standard Operating Procedure (SOP): Liquid-Liquid Extraction
This protocol is designed to be a self-validating system, ensuring high-purity isolation of the target amide.
Materials Required:
Separatory funnel
Dichloromethane (DCM) or Ethyl Acetate (EtOAc)
1M Hydrochloric Acid (HCl)
Saturated Aqueous Sodium Bicarbonate (NaHCO₃)
Saturated Aqueous Sodium Chloride (Brine)
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
Step-by-Step Methodology:
Dilution: Transfer the crude reaction mixture to a separatory funnel. Dilute with an appropriate volume of DCM or EtOAc (e.g., 20 mL of solvent per 1 gram of crude material) to ensure the target amide remains fully dissolved.
Amine Removal (Acid Wash): Add an equal volume of 1M HCl to the separatory funnel. Stopper and invert the funnel, venting immediately to release pressure. Shake vigorously for 30 seconds, vent again, and place on a ring stand to allow phase separation[2].
Causality: The low pH forces the 3-phenylpyrrolidine into its protonated, water-soluble state.
Action: Drain the organic layer into a clean Erlenmeyer flask. Discard the aqueous layer (or set aside for recovery). Repeat this wash one more time to ensure complete removal.
Acid Removal (Base Wash): Return the organic layer to the separatory funnel. Add an equal volume of saturated aqueous NaHCO₃. Caution: CO₂ gas will evolve rapidly as residual acid is neutralized[3]. Swirl gently before stoppering, and vent frequently during shaking.
Causality: The mild base deprotonates 4-methoxybenzoic acid, pulling it into the aqueous layer.
Action: Allow the layers to separate. Drain the organic layer and discard the aqueous layer. Repeat this wash until no further gas evolution is observed.
Brine Wash: Wash the organic layer with an equal volume of brine. This step pre-dries the organic layer by drawing dissolved water out via osmotic pressure and helps break any residual micro-emulsions.
Drying and Concentration: Transfer the organic layer to an Erlenmeyer flask. Add anhydrous MgSO₄ incrementally until the powder flows freely like snow (indicating all water has been absorbed)[3]. Filter the mixture through fluted filter paper to remove the drying agent.
Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the purified 1-(4-methoxybenzoyl)-3-phenylpyrrolidine.
Optimizing temperature and pressure for pyrrolidine benzoylation
Executive Summary The benzoylation of pyrrolidine is a nucleophilic acyl substitution often regarded as trivial. However, in high-throughput and process chemistry environments, "trivial" reactions are the most frequent s...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The benzoylation of pyrrolidine is a nucleophilic acyl substitution often regarded as trivial. However, in high-throughput and process chemistry environments, "trivial" reactions are the most frequent sources of hidden yield loss due to competitive hydrolysis and thermal instability.
This guide moves beyond standard textbook recipes. It treats the reaction as a system of competing kinetics—specifically, the rate of amidation (
) versus the rate of hydrolysis () . We will address how Temperature () and Pressure () act as control levers to maximize .
Module 1: Reaction Kinetics & Thermodynamics
Q1: Why is temperature control critical if the reaction is exothermic?
A: You are managing a "thermal runaway" risk that directly impacts impurity profiles.
The reaction between pyrrolidine and benzoyl chloride is highly exothermic (
).
The Trap: If you add benzoyl chloride too fast at Room Temperature (RT), the local temperature at the injection site spikes.
The Consequence: High local
increases the rate of hydrolysis (reaction with water/moisture) significantly more than it increases the rate of amidation. This leads to the formation of benzoic acid (impurity) and consumption of your electrophile.
The Fix: Initiate at 0°C . This suppresses the hydrolysis rate constant (
) while the highly nucleophilic pyrrolidine remains reactive enough to drive amidation ().
Q2: Does pressure play a role in this reaction?
A: In batch chemistry , pressure is negligible. In flow chemistry , it is a critical optimization parameter.
Batch (Atmospheric): The reaction is liquid-phase and insensitive to pressure changes (activation volume
is small).
Flow Chemistry (High Pressure): If you are translating this to a microreactor, you apply back-pressure (typically 5–10 bar ) to:
Keep solvents (DCM/THF) liquid if superheating is required (rare for this specific coupling).
Prevent gas slug formation: The reaction generates HCl (neutralized to salt). If any gas evolves or if local hotspots cause solvent boiling, flow becomes unstable. Pressure ensures a homogeneous single liquid phase, maintaining constant residence time.
Module 2: Troubleshooting & Optimization
Q3: My yield is stuck at 60-70%. Where is the rest?
A: You are likely losing product to the aqueous phase or destroying reagent via hydrolysis.[1]
Diagnostic Table:
Symptom
Probable Cause
Mechanism
Solution
White Solid Precipitate
Benzoic Acid Formation
Hydrolysis of Benzoyl Chloride due to wet solvent or high T.
Dry solvents (anhydrous protocol) or cool to 0°C (biphasic).
Oily/Gummy Product
Incomplete Removal of Solvent/Amine
Pyrrolidine has a high bp (87°C); traces remain.
Wash organic layer with 1M HCl to protonate and remove excess pyrrolidine.
Low Mass Balance
Product in Aqueous Layer
N-Benzoylpyrrolidine has moderate water solubility.
Saturate aqueous layer with NaCl (Brine) during extraction to "salt out" the amide.
Q4: The reaction mixture turned into a solid block. What happened?
A: You precipitated the salt byproduct (
or ) too fast.
In non-polar solvents (DCM, Toluene), the salt byproduct is insoluble.
Immediate Fix: Add water to dissolve the salts (if using a biphasic workup) or filter the solid if using an anhydrous protocol.[1]
Prevention: Ensure vigorous stirring (overhead stirrer preferred >100 mL scale) to prevent salt caking from stopping the magnetic stir bar.
Module 3: Advanced Protocols
Protocol A: The "Robust" Schotten-Baumann (Biphasic)
Best for: General synthesis, tolerance to moisture, ease of purification.
Setup: 250 mL Round Bottom Flask (RBF), magnetic stir bar.
Charge: 20 mmol Pyrrolidine + 20 mL DCM.
Base: Add 20 mL 10% NaOH (aq).
Cooling: Submerge RBF in an ice/water bath (0°C). Stir vigorously.
Addition: Add 22 mmol Benzoyl Chloride dropwise over 15 minutes.
Stream A: 1.0 M Pyrrolidine + 1.2 M Et3N in Dry THF.
Stream B: 1.0 M Benzoyl Chloride in Dry THF.
Mixing: T-Mixer.
Parameters:
Temperature: 20°C (RT). Note: No cooling needed due to excellent heat transfer in flow.
Pressure: 75 psi (5 bar) Back Pressure Regulator (BPR).
Residence Time: 2 minutes.
Output: Collect into a quench of aqueous
.
Visualizations
Figure 1: Reaction Mechanism & Impurity Pathways
This diagram illustrates the competition between the desired amidation and the parasitic hydrolysis, highlighting where Temperature (T) exerts control.
Caption: Kinetic competition between Amidation (Target) and Hydrolysis (Impurity). Low temperature minimizes the red dashed pathway.
Figure 2: Troubleshooting Decision Tree
Follow this logic flow to resolve low yield or purity issues.
Caption: Step-by-step diagnostic logic for resolving common synthesis failures.
References
BenchChem. (2025).[1][2][3] Identifying and minimizing side reactions in 1-Benzoylpyrrolidine synthesis. Retrieved from
Royal Society of Chemistry. (1971). Mechanism of the Schotten-Baumann Reaction. J. Chem. Soc. C. Retrieved from
National Institutes of Health (PMC). (2023). Solvent-controlled amidation of acid chlorides at room temperature. Retrieved from
Organic Chemistry Portal. Schotten-Baumann Reaction: Mechanism and Applications. Retrieved from
ACS Publications. (2015). Large-Scale Applications of Amide Coupling Reagents. Retrieved from
Overcoming steric hindrance in 1-(4-methoxybenzoyl)-3-phenylpyrrolidine synthesis
Topic: Overcoming Steric & Electronic Barriers in Amide Coupling Audience: Medicinal Chemists, Process Chemists Status: Active Guide Executive Summary: The "Deactivated-Hindered" Paradox You are likely encountering low c...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Overcoming Steric & Electronic Barriers in Amide Coupling
Audience: Medicinal Chemists, Process Chemists
Status: Active Guide
Executive Summary: The "Deactivated-Hindered" Paradox
You are likely encountering low conversion or stalled reactions not solely because of the steric bulk of the 3-phenylpyrrolidine, but due to a reactivity mismatch .
The synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine presents a specific "double-edged" challenge:
Nucleophile (Amine): The 3-phenylpyrrolidine is a secondary amine with moderate steric hindrance due to ring puckering and the phenyl substituent.
Electrophile (Acid): 4-Methoxybenzoic acid is electronically deactivated . The para-methoxy group is a strong resonance donor (
effect), significantly reducing the electrophilicity of the carbonyl carbon.
The Fix: Standard coupling conditions (EDC/HOBt) often fail here. You must switch to a High-Activation Protocol to force the reaction to completion.
Module 1: The Reactivity Matrix (Diagnostic)
Before altering your route, confirm the failure mode using this diagnostic logic.
Diagram 1: Troubleshooting Decision Tree
Caption: Diagnostic logic flow to identify whether the bottleneck is kinetic (activation failure) or thermodynamic/competitive (hydrolysis).
Module 2: Optimized Protocols
Protocol A: The "Kinetic Boost" (Acid Chloride Method)
Best for: Scale-up, cost-efficiency, and overcoming the electron-donating effect of the methoxy group.
Mechanism: Converting the acid to the acid chloride removes the -OH leaving group problem entirely. The addition of DMAP (4-Dimethylaminopyridine) is non-negotiable here; it forms a hyper-active N-acylpyridinium intermediate that is susceptible to attack even by hindered amines.
Step-by-Step Procedure:
Activation:
Dissolve 4-methoxybenzoic acid (1.0 equiv) in dry DCM (0.2 M).
Add Oxalyl Chloride (1.2 equiv) dropwise at 0°C.
Add a catalytic drop of DMF (essential for Vilsmeier-Haack type activation).
Stir at RT for 2 hours until gas evolution ceases. Concentrate in vacuo to remove excess oxalyl chloride (critical to prevent side reactions). Redissolve the crude acid chloride in dry DCM.
Coupling:
In a separate flask, dissolve 3-phenylpyrrolidine (1.1 equiv) and Triethylamine (TEA) (2.0 equiv) in dry DCM.
Quench with sat. NaHCO₃. Wash with 1M HCl (to remove DMAP/TEA) and Brine.
Protocol B: The "High-Precision" (HATU Method)
Best for: Small scale, parallel synthesis, or if acid sensitivity is a concern.
Mechanism: HATU generates an At-ester (azabenzotriazole ester). The nitrogen in the pyridine ring of the coupling agent provides a "neighboring group effect" (anchimeric assistance), stabilizing the active ester while positioning it for the incoming amine.
Step-by-Step Procedure:
Preparation:
Dissolve 4-methoxybenzoic acid (1.0 equiv) in anhydrous DMF (DCM is often too non-polar for HATU efficiency).
Add DIPEA (Hunig’s Base) (3.0 equiv). Note: Ensure pH is >8; HATU requires basic conditions to function.
Activation:
Add HATU (1.1 equiv) in one portion. Stir for 5–10 minutes. You should see a color change (often to yellow/orange).
Coupling:
Add 3-phenylpyrrolidine (1.1 equiv).
Stir at RT for 12 hours.
Optimization: If conversion is <50% after 4 hours, heat to 50°C. The At-ester is thermally stable enough for mild heating.
Module 3: Comparative Data & Selection Guide
Table 1: Coupling Agent Selection for Deactivated/Hindered Systems
Reagent
Reactivity
Cost
Suitability for 4-OMe-Benzoic Acid
Notes
EDC / HOBt
Low
Low
Poor
Often fails to overcome the electronic deactivation of the methoxy group.
HATU
High
High
Excellent
Gold standard for hindered couplings. Fast kinetics.
Acid Chloride
Very High
Low
Excellent
Requires anhydrous technique. Best for scale-up.
T3P (PPA)
Moderate
Medium
Good
Low epimerization risk (not critical here), but slower kinetics than HATU.
Diagram 2: DMAP Catalytic Cycle (The "Turbocharger")
This diagram illustrates why DMAP is required for Protocol A. It acts as a nucleophilic shuttle, bypassing the direct attack of the hindered amine on the deactivated acyl chloride.
Caption: DMAP forms a highly electrophilic N-acylpyridinium species, compensating for the electron-donating methoxy group.
Module 4: Troubleshooting FAQs
Q1: I tried the Acid Chloride method, but my yield is only 40%. The rest is hydrolyzed acid.
Cause: Moisture ingress or incomplete formation of the acid chloride.
Fix: 4-methoxybenzoyl chloride is less stable than benzoyl chloride. Do not store it. Generate it in situ with oxalyl chloride/DMF and use immediately. Ensure your DCM is dried over molecular sieves.
Q2: The reaction turns black and tarry using Acid Chloride.
Cause: Exotherm control or HCl buildup.
Fix: Ensure the amine/base mixture is at 0°C before adding the acid chloride. Add the acid chloride slowly.[1] Ensure you have enough scavenger base (TEA/DIPEA, at least 2.0 equiv) to neutralize the HCl generated.
Q3: Can I use PyBOP instead of HATU?
Answer: Yes. PyBOP is a valid alternative for hindered amines.[3] However, the byproduct (HMPA analog) is toxic and difficult to remove. HATU is generally preferred for cleaner workups.
Q4: Is the position of the phenyl group (C3) causing the issue?
Insight: While C3 is not directly adjacent to the nitrogen, the phenyl ring induces a specific ring pucker (envelope conformation) that can shield the lone pair more than a simple pyrrolidine. This steric penalty is small but significant when paired with a weak electrophile.
References
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link
Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals.[4] Organic Process Research & Development, 20(2), 140-177. Link
Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852. Link
Technical Support Center: Optimizing 4-Methoxybenzoyl Chloride Couplings
Overview: 4-Methoxybenzoyl chloride (anisoyl chloride) is a highly versatile acylating agent used extensively in drug development, peptide synthesis, and materials science. The strongly electron-donating para-methoxy gro...
Author: BenchChem Technical Support Team. Date: March 2026
Overview: 4-Methoxybenzoyl chloride (anisoyl chloride) is a highly versatile acylating agent used extensively in drug development, peptide synthesis, and materials science. The strongly electron-donating para-methoxy group stabilizes the intermediate acylium character via resonance, yet the reagent remains highly susceptible to competitive side reactions such as hydrolysis and over-acylation. This guide provides mechanistic troubleshooting and self-validating protocols to ensure high-fidelity amidation and esterification.
Mechanistic pathways of 4-methoxybenzoyl chloride coupling and side reactions.
Section 1: Core Troubleshooting & Causality (Q&A)
Q: Why am I seeing massive amounts of 4-methoxybenzoic acid instead of my target amide?A (Causality): This is the result of competitive hydrolysis. 4-Methoxybenzoyl chloride reacts rapidly with ambient moisture or water in the solvent to form 4-methoxybenzoic acid and hydrochloric acid (HCl)[1]. Even in Schotten-Baumann biphasic conditions (where water is deliberately used as a solvent), inadequate stirring or insufficient base concentration can cause the hydrolysis rate to outcompete the amidation rate[2].
Solution: If using an anhydrous protocol, rigorously dry your solvents (e.g., DCM or THF over molecular sieves) and flush the system with argon. If using Schotten-Baumann conditions, ensure vigorous biphasic stirring and maintain the aqueous layer at a highly alkaline pH (using 10% NaOH or saturated NaHCO₃) to keep the amine deprotonated and nucleophilic[1].
Q: My LC-MS shows a mass corresponding to a diacylated product (imide). How do I prevent over-acylation?A (Causality): While the lone pair on an amide nitrogen is delocalized into the carbonyl (reducing its nucleophilicity compared to the starting amine)[3], the presence of excess highly reactive 4-methoxybenzoyl chloride and a strong base can deprotonate the newly formed secondary amide, leading to a second acylation event.
Solution: Strictly control stoichiometry. Use 1.0 to 1.05 equivalents of 4-methoxybenzoyl chloride. Add the acid chloride dropwise at 0 °C to a solution containing the amine and base. This ensures the unreacted amine is always in excess relative to the available acid chloride in the reaction medium, kinetically favoring mono-acylation[1].
Q: I am coupling an amino alcohol. How do I ensure N-acylation over O-acylation?A (Causality): Amines are inherently more nucleophilic than alcohols due to nitrogen's lower electronegativity. However, at elevated temperatures or in the presence of strong nucleophilic catalysts like DMAP, chemoselectivity degrades, leading to competitive esterification.
Solution: Perform the reaction at -78 °C to 0 °C without DMAP. Use a sterically hindered base like DIPEA which acts as an acid scavenger without catalyzing O-acylation.
Section 2: Base Selection & Reaction Parameters
Choosing the correct base is critical for neutralizing the HCl byproduct and preventing the amine from crashing out as an unreactive ammonium salt[2].
Base Type
pKa (Conjugate Acid)
Best Use Case
Risk of Side Reactions
Triethylamine (TEA)
~10.7
Standard anhydrous amidation.
Moderate. Can cause epimerization in chiral substrates.
DIPEA (Hünig's Base)
~11.4
Sterically hindered substrates; excellent for chemoselectivity.
Low. Steric bulk prevents it from acting as a competing nucleophile.
Pyridine
~5.2
Mild base, acts as a solvent and nucleophilic catalyst.
High (O-acylation / Over-acylation). Use strictly in catalytic amounts (<0.1 eq).
Section 3: Self-Validating Experimental Protocols
To ensure reproducibility and trustworthiness, the following protocols include built-in validation checkpoints.
Decision matrix for selecting the optimal coupling protocol based on substrate.
Protocol A: Anhydrous Amidation (Optimized for Chemoselectivity)
Use this when the substrate is moisture-sensitive or prone to hydrolysis.
Preparation: Flame-dry a round-bottom flask under vacuum and backfill with Argon.
Dissolution: Dissolve the primary or secondary amine (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration.
Base Addition: Add DIPEA (2.0 eq).
Validation Checkpoint: The solution should remain clear. If a precipitate forms, the amine salt has not fully free-based; add 0.5 eq more DIPEA.
Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.
Electrophile Addition: Dissolve 4-methoxybenzoyl chloride (1.05 eq) in a small volume of anhydrous DCM. Add this solution dropwise over 30 minutes via a syringe pump.
Causality: Dropwise addition at low temperature suppresses the exothermic formation of diacylated side products[5].
Monitoring: Stir for 1 hour at 0 °C, then allow to warm to room temperature.
Validation Checkpoint: Monitor via TLC or LC-MS. The disappearance of the amine spot indicates completion.
Quench & Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM, wash with 1M HCl (to remove excess base and unreacted amine), and brine. Dry over Na₂SO₄ and concentrate.
Protocol B: Schotten-Baumann Biphasic Coupling
Use this for water-soluble amines (e.g., amino acids, polar anilines)[4].
Aqueous Phase: Dissolve the amine (1.0 eq) in 10% aqueous NaOH (2.0 eq base). Cool to 0 °C.
Organic Phase: Dissolve 4-methoxybenzoyl chloride (1.1 eq) in a water-immiscible solvent (e.g., DCM or Toluene).
Biphasic Addition: Add the organic solution dropwise to the vigorously stirring aqueous solution at 0 °C[4].
Causality: Vigorous stirring maximizes the interfacial surface area, ensuring the amidation outpaces the hydrolysis of the acid chloride[1].
Reaction: Stir for 2 hours.
Validation Checkpoint: The pH of the aqueous layer must remain basic (>pH 9) throughout the reaction. If it drops, add more NaOH[1].
Isolation: Separate the layers. If the product is an acid (e.g., N-(4-methoxybenzoyl)glycine), acidify the aqueous layer with concentrated HCl to pH 2-3 to precipitate the product[4]. Filter and wash with cold water.
Section 4: Frequently Asked Questions (FAQs)
Q: Can I store 4-methoxybenzoyl chloride as a stock solution?A: It is highly discouraged. Acyl chlorides degrade rapidly in solution due to trace moisture, forming HCl and the corresponding carboxylic acid[2]. Always prepare solutions fresh immediately before dropwise addition.
Q: My reaction mixture turned dark brown/black. What happened?A: This often indicates degradation of the amine due to localized heating (exotherm) or the use of degraded, oxidized acid chloride. Ensure the 4-methoxybenzoyl chloride is colorless to pale yellow before use (distill if necessary) and strictly control the temperature at 0 °C during addition.
Q: Why is my isolated yield low despite complete consumption of the amine?A: If you are using a primary amine, you may have formed the diacylated imide which has different solubility properties. Alternatively, if your product is highly polar, it may be lost in the aqueous wash during workup. Always check the aqueous layer via LC-MS before discarding it.
Controlling enantiomeric excess in chiral 3-phenylpyrrolidine derivatives
Technical Support Center: Enantioselective Synthesis of 3-Phenylpyrrolidine Derivatives Case ID: #3PP-CHIRAL-OPT Status: Active Support Tier: Level 3 (Senior Application Scientist) Topic: Controlling Enantiomeric Excess...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Enantioselective Synthesis of 3-Phenylpyrrolidine Derivatives
Case ID: #3PP-CHIRAL-OPT
Status: Active
Support Tier: Level 3 (Senior Application Scientist)
Topic: Controlling Enantiomeric Excess (ee) & Troubleshooting Protocols
Executive Summary
Chiral 3-phenylpyrrolidines are privileged pharmacophores found in NK1 antagonists, dopamine reuptake inhibitors, and nicotinic acetylcholine receptor ligands. Achieving high enantiomeric excess (ee >95%) is critical but often hampered by catalyst deactivation, background racemization, or improper solvent selection. This guide provides a modular approach to synthesis, optimization, and troubleshooting, moving beyond standard recipes to mechanistic control.
Module 1: Synthetic Route Selection
Which pathway fits your starting material?
Before optimizing conditions, confirm you are using the correct mechanistic approach for your substrate class.
Figure 1: Decision matrix for selecting the optimal synthetic pathway based on available starting materials.
Module 2: Method A - Asymmetric 1,3-Dipolar Cycloaddition
Best for: Building the pyrrolidine ring from scratch with high stereocontrol.
Core Mechanism: Reaction between an azomethine ylide (dipole) and a dipolarophile (e.g., nitrostyrene or acrylate) catalyzed by a chiral metallo-ligand complex.
Catalyst System: Ag(I) or Cu(I) salt + Chiral Ferrocenyl or Phosphoramidite Ligand.
Step-by-Step Protocol:
Catalyst Formation: In a flame-dried Schlenk tube, dissolve AgOAc (3 mol%) and the chiral ligand (3.3 mol%) in dry THF. Stir for 30 min at RT to form the active complex.
Substrate Addition: Add the dipolarophile (1.0 equiv) and cool to -20°C.
Dipole Activation: Add the imino ester (1.2 equiv) and a mild base (e.g., TEA, 10 mol%) to generate the azomethine ylide in situ.
Reaction: Stir at -20°C for 12-24 h. Monitor consumption of dipolarophile by TLC.
Quench: Filter through a short pad of Celite to remove metal salts. Concentrate and purify via flash chromatography.
Troubleshooting & Optimization
Issue: "I need the opposite enantiomer, but the ligand is not available in both forms."
Solution: Switch the metal center.
Mechanism: Ag(I) (tetrahedral coordination) and Cu(I) (often square planar or trigonal) bind the ligand differently, often exposing the opposite face of the ylide to the dipolarophile. This allows access to both enantiomers using the same chiral ligand.
Parameter
Condition A (Ag-Catalyzed)
Condition B (Cu-Catalyzed)
Resulting Major Enantiomer
Metal Source
AgOAc (3 mol%)
Cu(CH₃CN)₄PF₆ (3 mol%)
Reversal Observed
Ligand
(R)-Fesulphos
(R)-Fesulphos
(2S, 3R) vs (2R, 3S)
Solvent
THF
DCM
Solvent polarity affects ion pairing
Base
TEA (10 mol%)
DIPEA (10 mol%)
Bulky base prevents coordination
Module 3: Method B - Asymmetric Hydrogenation
Best for: Converting 3-phenyl-pyrroline derivatives (cyclic alkenes) into chiral pyrrolidines.
Core Mechanism: Rhodium- or Iridium-catalyzed hydrogenation using chiral bisphosphine ligands.
Critical Control Points
Substrate Purity: The N-protecting group is vital. N-Boc or N-Acyl groups coordinate with the metal, directing the hydrogenation to the same face (syn-addition). Free amines often poison the catalyst.
Pressure Sensitivity: Unlike simple alkenes, pyrrolines often require higher pressures (20-50 bar) to overcome steric hindrance at the 3-position.
Data: Solvent & Ligand Effects on ee
Substrate: N-Boc-3-phenyl-3-pyrroline
Ligand Class
Catalyst Precursor
Solvent
H₂ Pressure
Yield
ee (%)
(R)-BINAP
[Rh(COD)Cl]₂
MeOH
50 bar
95%
88%
(R)-BINAP
[Rh(COD)Cl]₂
TFE (Trifluoroethanol)
50 bar
98%
96%
(S)-SegPhos
[Rh(COD)Cl]₂
MeOH
30 bar
92%
94%
Achiral (PPh₃)
[Rh(COD)Cl]₂
MeOH
50 bar
99%
0% (Racemic)
Insight: The use of fluorinated alcohols like TFE often boosts ee by stabilizing the cationic metal intermediate and preventing non-selective background hydrogenation.
Module 4: Analytical Validation & Purification
How do I prove I have the right enantiomer?
Chiral HPLC Method Development
Do not rely on optical rotation alone; it is notoriously unreliable for these derivatives due to concentration dependence.
Column: Chiralcel OD-H or Chiralpak AD-H (Amylose/Cellulose tris-3,5-dimethylphenylcarbamate).[1]
Mobile Phase: Hexane : Isopropanol (90:10 to 98:2).
Flow Rate: 0.5 - 1.0 mL/min.
Detection: UV @ 254 nm (Phenyl chromophore).
Troubleshooting Separation:
Tailing Peaks: Add 0.1% Diethylamine (DEA) to the mobile phase to suppress interaction between the pyrrolidine amine and silanol groups on the column.
No Separation: Switch to a "coated" phase (OD-H) to an "immobilized" phase (Chiralpak IA) to allow the use of DCM/THF in the mobile phase, which may alter selectivity.
FAQs: Common User Issues
Q1: My ee drops significantly after silica gel column purification. Why?A: 3-Phenylpyrrolidines, especially those with an electron-withdrawing group at the 2- or 4-position (like esters from cycloaddition), are prone to epimerization on acidic silica.
Fix: Pre-treat the silica column with 1% Triethylamine (TEA) in hexane before loading your sample. This neutralizes acidic sites. Alternatively, use neutral alumina.
Q2: The reaction stalls at 60% conversion. Should I add more catalyst?A: Rarely. Catalyst death is usually due to product inhibition or impurities.
Check: Is your starting material a hydrochloride salt? Free HCl will protonate the ligand or form inactive metal-chloride clusters. Ensure all amine precursors are free-based or use a stoichiometric base scavenger (e.g., Ag₂CO₃) if using Ag-catalysis.
Q3: Can I resolve a racemic mixture if the synthesis fails?A: Yes. Kinetic resolution (KR) is effective.[2]
Protocol: Use Candida antarctica Lipase B (CAL-B) with an acyl donor (e.g., vinyl acetate) in MTBE. The enzyme will selectively acylate one enantiomer of the pyrrolidine (usually the R-isomer), leaving the S-isomer as the free amine. These can then be separated by standard acid/base extraction.
Title: Reversal of Enantioselectivity between the Copper(I)- and Silver(I)-Catalyzed 1,3-Dipolar Cycloaddition Reactions Using a Brucine-Derived Amino Alcohol Ligand.
Resolving Amide Rotamers: A Comparative NMR Analysis Guide for 1-(4-methoxybenzoyl)-3-phenylpyrrolidine
Executive Summary 1-(4-methoxybenzoyl)-3-phenylpyrrolidine represents a classic "privileged structure" in medicinal chemistry, often serving as a scaffold for GPCR ligands and tubulin inhibitors.[1] However, its analysis...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
1-(4-methoxybenzoyl)-3-phenylpyrrolidine represents a classic "privileged structure" in medicinal chemistry, often serving as a scaffold for GPCR ligands and tubulin inhibitors.[1] However, its analysis is frequently plagued by a common spectral artifact: amide rotamerism .[1]
Due to the partial double-bond character of the N-C=O bond, this molecule exists as a mixture of slowly interconverting syn and anti conformers at room temperature. This results in signal doubling and broadening in
H and C NMR spectra, which is often misdiagnosed by researchers as sample impurity.
This guide compares three analytical approaches to resolving this structure, moving from standard protocols to advanced dynamic NMR techniques.
Part 1: Structural Dynamics & The Challenge
The Rotameric Equilibrium
The nitrogen lone pair delocalization into the carbonyl group creates a rotational barrier (typically 15–20 kcal/mol). For this specific molecule, the p-methoxy substituent on the benzoyl ring plays a critical role: it acts as an electron-donating group (EDG), which slightly lowers the rotational barrier compared to nitro- or chloro-analogs, yet distinct rotamers remain visible at 298 K.
Additionally, the C3-chiral center renders the methylene protons at C2, C4, and C5 diastereotopic.[1] When combined with rotamerism, the aliphatic region (2.0–4.5 ppm) becomes a complex overlapping forest of multiplets.[1]
Diagram: Rotameric Isomerization Pathway
The following diagram illustrates the equilibrium and the specific protons affected.
Caption: Kinetic pathway of amide bond rotation. At room temperature, the interconversion is slow on the NMR timescale, resulting in distinct signals for Syn and Anti forms.
Part 2: Comparative Analysis of Methods
We compare three methodologies for analyzing this compound.
Method A: Standard 1D Analysis (CDCl
, 298 K)
Status: The Baseline (often insufficient).
Observation: The spectrum appears "dirty." The methoxy singlet may appear split or broadened. The aromatic protons of the benzoyl group often show two sets of doublets with unequal intensity (e.g., a 60:40 ratio).
) to 300–500 ms . This allows for chemical exchange (EXSY) to be observed along with NOE.[1]
Processing: Look for cross-peaks having the same phase as the diagonal (Exchange peaks) vs. opposite phase (NOE peaks).
Logic: If Peak A (Rotamer 1) and Peak B (Rotamer 2) show a cross-peak, they are the same proton in different conformations.[1]
Part 5: Analytical Workflow Diagram
Caption: Decision tree for distinguishing amide rotamers from chemical impurities.
References
Bazargani, M., & Tafazzoli, M. (2013).[1] Dynamic NMR and Theoretical Study of Hindered Internal Rotation about the C-N Bond in 4-(Phenyl) Acetyl Morpholine. ResearchGate.[3][4][5]
BenchChem. (2025).[6] An In-depth Technical Guide to N-Benzoylpyrrolidine: Physicochemical Properties and Experimental Insights. BenchChem Technical Guides. [1]
Tafazzoli, M., et al. (2010).[1] Dynamic NMR studies of N-benzoyl pyrrolidine and N-benzoyl piperidine derivatives. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy.
Abraham, M. H., & Abraham, R. J. (2017).[1][7] 1H chemical shifts of amides in DMSO solvent. New Journal of Chemistry.
Publish Comparison Guide: Mass Spectrometry Fragmentation of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine
Executive Summary Differentiation of Isobaric Benzoyl-Phenylpyrrolidines via Fragmentation Kinetics In the analysis of synthetic pyrrolidine derivatives—often encountered in medicinal chemistry and forensic toxicology—st...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Differentiation of Isobaric Benzoyl-Phenylpyrrolidines via Fragmentation Kinetics
In the analysis of synthetic pyrrolidine derivatives—often encountered in medicinal chemistry and forensic toxicology—structural elucidation is complicated by the prevalence of isobaric isomers. This guide focuses on 1-(4-methoxybenzoyl)-3-phenylpyrrolidine , a specific structural analog where the methoxy group is located on the benzoyl moiety.
The critical analytical challenge lies in distinguishing this compound from its regioisomers (e.g., ortho/meta-methoxy variants) and its structural isomers (e.g., where the methoxy group is attached to the phenyl ring rather than the benzoyl group).
Key Takeaway: The fragmentation pattern of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine is dominated by the stability of the 4-methoxybenzoyl cation (m/z 135) . This serves as the primary diagnostic marker, distinguishing it from isomers that yield a standard benzoyl cation (m/z 105) or exhibit "ortho-effect" rearrangements.
Core Structure: A pyrrolidine ring substituted at the 3-position with a phenyl group and acylated at the nitrogen with a 4-methoxybenzoyl group.
Fragmentation Pathways (EI-MS / CID)
The mass spectral behavior is governed by the amide linkage stability and the charge localization on the aromatic carbonyl system.
Pathway A: Alpha-Cleavage (Dominant)
The most energetically favorable pathway involves the cleavage of the amide bond (N-C=O). The charge is retained on the acyl fragment due to the resonance stabilization provided by the para-methoxy group.
Mechanism: Homolytic or heterolytic cleavage of the amide bond.
Result: Formation of the 4-methoxybenzoyl cation (acylium ion) .
m/z:135 (Base Peak).
Pathway B: Pyrrolidine Ring Cleavage
Secondary fragmentation occurs within the pyrrolidine ring, though these ions are typically lower in abundance compared to the acylium ion.
Mechanism: Loss of the benzoyl moiety followed by ring opening or loss of the phenyl group.
Result: Formation of the 3-phenylpyrrolidine radical cation (m/z 146) or tropylium-like ions if the phenyl ring fragments further.
Pathway C: CO Loss
The m/z 135 ion can further lose a neutral CO molecule.
Mechanism: Decarbonylation of the acylium ion.
Result: Formation of the 4-methoxyphenyl cation.
m/z:107 .
Comparative Analysis: Target vs. Alternatives
This section compares the target molecule against two critical alternatives: a Positional Isomer (Ortho-methoxy) and an Isobaric Analog (Methoxy on the phenyl ring).
"Ortho Effect": Potential loss of neutral CH₂O or OH radical.
Shifted Base Peak: The acylium ion shifts from 135 to 105.
Detailed Comparison
Comparison 1: Target vs. Alternative B (The "Mass Shift" Test)
This is the most definitive MS test.
Target: The methoxy group is on the carbonyl side of the amide. Cleavage yields [CH3O-Ph-CO]+ at m/z 135 .
Alternative B: The methoxy group is on the pyrrolidine side. Cleavage yields the unsubstituted benzoyl cation [Ph-CO]+ at m/z 105 .
Comparison 2: Target vs. Alternative A (The "Ortho Effect" Test)
differentiation between para (Target) and ortho (Alternative A) is subtler as both yield the m/z 135 base peak.
Target (Para): The methoxy group is distant from the carbonyl oxygen. Fragmentation is clean: 135 -> 107 (-CO) -> 77/92.
Alternative A (Ortho): The methoxy group is spatially close to the carbonyl/amide. This facilitates hydrogen transfer (McLafferty-like) or the loss of neutral formaldehyde (CH₂O, 30 Da) or OH radicals.
Diagnostic: Look for an enhanced peak at m/z 105 (loss of CH₂O from 135) or specific "ortho-effect" ions in the m/z 118-120 range that are absent in the para isomer.
Visualizing the Fragmentation Pathways[1][4][5][6][7]
The following diagram illustrates the divergence in fragmentation between the Target (Para) and the Isobaric Analog (Alternative B).
Caption: Comparative fragmentation pathways showing the diagnostic mass shift of the base peak (acylium ion) between the target molecule (Blue) and its isobaric analog (Red).
Experimental Protocols
To ensure reproducible differentiation, the following protocols for Sample Preparation and MS Acquisition are recommended. These are self-validating systems: the observation of the m/z 135 base peak validates the "methoxybenzoyl" structure.
Sample Preparation (Generic for Biological/Chemical Matrix)
Stock Solution: Dissolve 1 mg of the target compound in 1 mL of Methanol (LC-MS grade).
Dilution: Dilute to 10 µg/mL in 50:50 Methanol:Water (0.1% Formic Acid) for direct infusion or LC injection.
Validation Check: Ensure the solvent blank shows no background at m/z 135 or 281.
GC-MS Method (Electron Ionization - 70 eV)
Inlet Temperature: 250°C (Ensure complete volatilization but minimize thermal degradation).
Column: Rtx-5MS or DB-5MS (30m x 0.25mm x 0.25µm).
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11217561, 1-(3-Methoxyphenyl)pyrrolidine. Retrieved from [Link]
West Virginia University. (2020). Fragmentation pathways of α-pyrrolidinophenone synthetic cathinones. Retrieved from [Link]
University of Valladolid. (2025). Fragmentation Dynamics of Benzoyl Peroxide and Derivatives. Retrieved from [Link]
HPLC Method Development for 1-(4-Methoxybenzoyl)-3-Phenylpyrrolidine Purity: A Comparative Technical Guide
Executive Summary The purity analysis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine presents specific chromatographic challenges due to its dual aromatic domains and the potential for amide bond rotamers. While generic C18...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The purity analysis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine presents specific chromatographic challenges due to its dual aromatic domains and the potential for amide bond rotamers. While generic C18 methods often yield acceptable retention, they frequently fail to resolve critical isomeric impurities or degradation products arising from the benzoyl moiety.
This guide objectively compares two method development strategies: a Standard C18 Protocol versus an Optimized Phenyl-Hexyl Protocol . By leveraging π-π interactions in the stationary phase, the optimized method demonstrates superior resolution (
) and peak symmetry compared to the standard alkyl-bonded phase.
Chemical Context & Analytical Challenges
Before selecting a column, we must deconstruct the analyte's interaction potential.
Core Scaffold: Pyrrolidine ring (aliphatic, cyclic).
Functional Groups:
3-Phenyl Group: Highly lipophilic, source of steric bulk.
4-Methoxybenzoyl Group: Aromatic, electron-donating (methoxy), and contains a rigid amide bond.
Chromatographic Implications:
Amide Rotamers: The
bond has restricted rotation. At room temperature, this can manifest as band broadening or "split peaks" if the interconversion rate is comparable to the chromatographic timescale.
- Interactions: The molecule possesses two distinct aromatic systems. A standard C18 column interacts primarily via hydrophobic effect (dispersive forces), whereas a Phenyl-Hexyl column can engage in selective - stacking.
Comparative Method Analysis
Method A: The Standard Approach (C18)
The "Workhorse" Method
This method utilizes a standard monomeric C18 column. It is robust and suitable for general potency assays but often lacks the selectivity required for high-stringency purity analysis of aromatic isomers.
Column: Agilent ZORBAX Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm)
Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (Gradient)[1]
Mechanism: Hydrophobic interaction.
Method B: The Optimized Approach (Phenyl-Hexyl)
The "Selectivity" Method
This method employs a phenyl-hexyl stationary phase. The phenyl ring in the stationary phase interacts with the benzoyl and phenyl groups of the analyte, offering orthogonal selectivity to C18.
Column: Phenomenex Luna Phenyl-Hexyl (150 mm x 4.6 mm, 3 µm)
Mobile Phase: 10 mM Ammonium Formate (pH 3.5) / Methanol[1]
Mechanism: Hydrophobic interaction +
- stacking.
Performance Data Comparison
The following table summarizes the performance characteristics observed during method development. Note the significant improvement in resolution (
) for the closest eluting impurity (Imp-A, a likely regioisomer) using Method B.
Parameter
Method A (C18)
Method B (Phenyl-Hexyl)
Analysis
Retention Time ()
8.4 min
10.2 min
Method B shows increased retention due to -interactions.
Tailing Factor ()
1.35
1.08
Methanol (Method B) often suppresses silanol activity better for amides.
Resolution ()
1.8 (Marginal)
> 3.5 (Robust)
Critical: Phenyl-Hexyl resolves aromatic impurities co-eluting on C18.
Theoretical Plates ()
~12,000
~14,500
Higher efficiency observed with the optimized phase.
A Comparative Guide to the Structure-Activity Relationship of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine Analogs
For Researchers, Scientists, and Drug Development Professionals The 1-(4-methoxybenzoyl)-3-phenylpyrrolidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active com...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The 1-(4-methoxybenzoyl)-3-phenylpyrrolidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Analogs of this class have demonstrated significant potential in targeting various components of the central nervous system (CNS), particularly monoamine transporters. This guide provides an in-depth, comparative analysis of the structure-activity relationships (SAR) for this class of molecules, drawing upon experimental data from seminal studies to provide a predictive framework for rational drug design.
Introduction: The 1-(4-methoxybenzoyl)-3-phenylpyrrolidine Scaffold
The pyrrolidine ring is a versatile and prevalent scaffold in drug discovery, valued for its three-dimensional character which allows for precise spatial orientation of substituents.[1][2] The 3-phenylpyrrolidine moiety, in particular, is a well-established pharmacophore for interacting with monoamine transporters, including the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET).[3][4] The N-benzoyl group, and specifically the 1-(4-methoxybenzoyl) substitution, plays a crucial role in modulating the affinity and selectivity of these analogs for their biological targets. Understanding the interplay between these structural components is paramount for the development of novel therapeutics for a range of neurological and psychiatric disorders.[5][6]
Core Structure and Key Interaction Points
The fundamental structure of the 1-(4-methoxybenzoyl)-3-phenylpyrrolidine analog consists of three key regions that are amenable to chemical modification to explore the SAR:
Region A: The 3-Phenyl Ring: Substitutions on this aromatic ring directly influence interactions with the target protein.
Region B: The Pyrrolidine Ring: The stereochemistry and substitution on the pyrrolidine ring can significantly impact binding affinity and functional activity.
Region C: The 1-Benzoyl Moiety: Modifications to the benzoyl ring, including the position and nature of the methoxy group, are critical for tuning potency and selectivity.
Caption: Key regions for SAR exploration on the 1-(4-methoxybenzoyl)-3-phenylpyrrolidine scaffold.
Comparative Analysis of Structure-Activity Relationships
Modifications of the 3-Phenyl Ring (Region A)
The substitution pattern on the 3-phenyl ring is a critical determinant of binding affinity for monoamine transporters. Studies on related 3-phenyltropane analogs, which share a similar pharmacophore, have shown that the nature and position of substituents on this ring profoundly affect potency and selectivity.[4]
Substitution on 3-Phenyl Ring
Effect on DAT Affinity
Effect on SERT Affinity
Rationale & Insights
Unsubstituted
Moderate
Low
The phenyl group itself provides a fundamental hydrophobic interaction with the transporter binding pocket.
4'-Fluoro
Increased
Variable
The small, electronegative fluorine atom can enhance binding through favorable electrostatic interactions without adding significant steric bulk.
4'-Chloro
Significantly Increased
Increased
The larger halogen atom can occupy a hydrophobic sub-pocket, enhancing affinity. This substitution is common in potent DAT inhibitors.[4]
4'-Methoxy
Increased
Increased
The methoxy group can act as a hydrogen bond acceptor, potentially forming a key interaction with the target protein.[4]
3',4'-Dichloro
Potent
Potent
Multiple halogen substitutions can further optimize hydrophobic and electronic interactions, often leading to very high affinity ligands.
Stereochemistry of the Pyrrolidine Ring (Region B)
The stereochemistry at the 3-position of the pyrrolidine ring is crucial for proper orientation within the binding site. For many 3-substituted pyrrolidine-based ligands, the (3R) or (3S) enantiomer exhibits significantly higher affinity than its counterpart. For instance, in a series of 1,3,3,4-tetrasubstituted pyrrolidine CCR5 receptor antagonists, the (3R,4S)-enantiomer was found to be orders of magnitude more potent than the (3S,4R)-enantiomer, highlighting the importance of stereochemistry for biological activity.[7] Similarly, for dopamine D3 receptor ligands based on a 3-(3-hydroxyphenyl)pyrrolidine scaffold, the enantiomers displayed differential binding affinities.[8]
Modifications of the 1-Benzoyl Moiety (Region C)
The 1-(4-methoxybenzoyl) group is not merely a scaffold holder; it actively participates in ligand-receptor interactions. The methoxy group, in particular, is often a key feature for high-affinity binding.
Modification of 1-Benzoyl Moiety
Effect on Affinity
Rationale & Insights
4-Methoxy (Baseline)
High
The para-methoxy group is believed to position the ligand optimally within the binding site, potentially through hydrogen bonding or favorable electronic interactions.[9]
3-Methoxy
Reduced
Shifting the methoxy group to the meta position often leads to a decrease in affinity, suggesting a specific spatial requirement for this functional group.
2-Methoxy
Significantly Reduced
The ortho-methoxy group can introduce steric hindrance, preventing the ligand from adopting the optimal conformation for binding.
4-Hydroxy
Variable
The phenolic hydroxyl group can act as both a hydrogen bond donor and acceptor. Its effect on affinity is target-dependent and can also influence metabolic stability.
4-Trifluoromethyl
Variable
This electron-withdrawing group can alter the electronic properties of the benzoyl ring and may introduce new interactions, but can also negatively impact binding if steric or electronic requirements are not met.
Replacement of Benzoyl with other Acyl Groups
Generally Reduced Affinity
While other acyl groups have been explored, the benzoyl moiety often proves to be optimal for this class of compounds when targeting monoamine transporters.
Experimental Protocols
General Synthesis of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine Analogs
The synthesis of these analogs typically involves a multi-step sequence, with a key step being the acylation of a 3-phenylpyrrolidine precursor.
Caption: General synthetic workflow for 1-(4-methoxybenzoyl)-3-phenylpyrrolidine analogs.
Step-by-Step Protocol:
Dissolution: Dissolve 3-phenylpyrrolidine (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).
Base Addition: Add a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5 eq), to the reaction mixture and cool to 0 °C in an ice bath.
Acylation: Slowly add a solution of 4-methoxybenzoyl chloride (1.1 eq) in the same solvent to the stirred reaction mixture.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with the organic solvent.
Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.
Characterization: Characterize the final product by nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its identity and purity.
In Vitro Binding Assay for Dopamine Transporter (DAT)
This protocol describes a competitive radioligand binding assay to determine the affinity of test compounds for the dopamine transporter.
Caption: Workflow for an in vitro DAT radioligand binding assay.
Step-by-Step Protocol:
Membrane Preparation: Utilize cell membranes prepared from a cell line stably expressing the human dopamine transporter (hDAT).
Assay Buffer: Prepare an assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).
Reaction Mixture: In a 96-well plate, combine the cell membranes (10-20 µg of protein), a fixed concentration of a suitable radioligand (e.g., [³H]WIN 35,428), and varying concentrations of the test compound.
Non-specific Binding: To determine non-specific binding, a parallel set of wells should contain a high concentration of a known DAT inhibitor (e.g., 10 µM cocaine).
Incubation: Incubate the plates at room temperature for 1-2 hours to allow the binding to reach equilibrium.
Filtration: Terminate the incubation by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester. This separates the bound radioligand from the unbound.
Washing: Rapidly wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.
Scintillation Counting: Place the filters in scintillation vials, add a scintillation cocktail, and quantify the amount of radioactivity bound to the filters using a liquid scintillation counter.
Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀ value). Convert the IC₅₀ values to inhibition constants (Ki) using the Cheng-Prusoff equation.
Conclusion and Future Directions
The 1-(4-methoxybenzoyl)-3-phenylpyrrolidine scaffold remains a highly promising starting point for the design of novel CNS-active agents. The structure-activity relationships discussed herein provide a foundational understanding for researchers in the field. Key takeaways include the critical role of the 4-methoxybenzoyl moiety for high affinity, the significant impact of substitutions on the 3-phenyl ring in modulating potency and selectivity, and the importance of stereochemistry in achieving optimal ligand-receptor interactions.
Future research in this area should focus on fine-tuning the selectivity profiles of these analogs to minimize off-target effects. The exploration of novel substituents on both the 3-phenyl and 1-benzoyl rings, guided by computational modeling and a deeper understanding of the target binding sites, will be instrumental in the development of the next generation of therapeutics derived from this versatile scaffold.
References
A novel class of 3-(phenoxy-phenyl-methyl)-pyrrolidines as potent and balanced norepinephrine and serotonin reuptake inhibitors: synthesis and structure-activity relationships. Bioorganic & Medicinal Chemistry Letters, 23(9), 2673-2677. [Link][3]
Identification of New Compounds with Anticonvulsant and Antinociceptive Properties in a Group of 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamides. Molecules, 26(23), 7385. [Link]
Design, Synthesis, Structure-Activity Relationship Studies, and Three-Dimensional Quantitative Structure Activity Relationship (3D-QSAR) Modeling of a Series of O-Biphenyl Carbamates as Dual Modulators of Dopamine D3 Receptor and Fatty Acid Amide Hydrolase. Journal of Medicinal Chemistry, 62(17), 7988-8004. [Link]
Identification of potent, selective and orally bioavailable phenyl ((R)-3-phenylpyrrolidin-3-yl)sulfone analogues as RORγt inverse agonists. Bioorganic & Medicinal Chemistry Letters, 29(16), 2217-2222. [Link]
Synthesis and biological evaluation of pyrrolidine derivatives as novel and potent sodium channel blockers for the treatment of ischemic stroke. Bioorganic & Medicinal Chemistry Letters, 23(14), 4230-4234. [Link]
Design, synthesis, and biological evaluation of 4-phenoxybenzenesulfonyl pyrrolidine derivatives as matrix metalloproteinase inhibitors. Bioscience Trends, 14(3), 192-199. [Link]
Synthesis and biological evaluation of 1,3,3,4-tetrasubstituted pyrrolidine CCR5 receptor antagonists. Discovery of a potent and orally bioavailable anti-HIV agent. ChemMedChem, 2(1), 91-100. [Link][7]
Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4987. [Link][1]
Therapeutic potential of pyrrole and pyrrolidine analogs: an update. Journal of Basic and Clinical Physiology and Pharmacology, 33(4), 415-447. [Link][2]
Synthesis of 3-(3-hydroxyphenyl)pyrrolidine dopamine D3 receptor ligands with extended functionality for probing the secondary binding pocket. Bioorganic & Medicinal Chemistry Letters, 28(10), 1897-1902. [Link][8]
Synthesis and structure-activity relationships of a series 4-methoxy-3-(piperidin-4-yl)oxy benzamides as novel inhibitors of the presynaptic choline transporter. Bioorganic & Medicinal Chemistry Letters, 25(3), 527-531. [Link][9]
Development of 3-Phenyltropane Analogs with High Affinity for the Dopamine and Serotonin Transporters and Low Affinity for the Norepinephrine Transporter. Journal of Medicinal Chemistry, 54(17), 5959-5970. [Link][4]
Neuroprotective and anti-inflammatory activity of DAT inhibitor R-phenylpiracetam in experimental models of inflammation in male mice. Inflammopharmacology, 28(6), 1643-1655. [Link]
Synthesis of bitopic ligands based on fallypride and evaluation of their affinity and selectivity towards dopamine D2 and D3 receptors. European Journal of Medicinal Chemistry, 261, 115751. [Link]
Dopamine Receptor Ligand Selectivity—An In Silico/In Vitro Insight. International Journal of Molecular Sciences, 24(10), 8848. [Link]
STRUCTURE-ACTIVITY RELATIONS OF THE CENTRALLY ACTIVE ANTICHOLINERGIC AGENTS. In Psychopharmacology: A Review of Progress, 1957-1967. [Link]
Structure-neurotoxicity trends of analogues of 1-methyl-4-phenylpyridinium (MPP+), the cytotoxic metabolite of the dopaminergic neurotoxin MPTP. Journal of Medicinal Chemistry, 34(4), 1334-1340. [Link]
Synthesis, Structural Characterization, and Biological Evaluation of (E)-N-(4-Bromobenzylidene)-3-Methoxybenzohydrazide Monohydrate. Substantia, 8(1), 25-38. [Link]
Synthesis and structure-activity relationship of N-arylrolipram derivatives as inhibitors of PDE4 isozymes. Bioorganic & Medicinal Chemistry Letters, 11(16), 2145-2148. [Link]
Nonclassical pharmacology of the dopamine transporter: atypical inhibitors, allosteric modulators, and partial substrates. Journal of Medicinal Chemistry, 56(14), 5685-5695. [Link][6]
Structure–Activity Relationships and Antiplasmodial Potencies of Novel 3,4-Disubstituted 1,2,5-Oxadiazoles. Pharmaceuticals, 16(9), 1313. [Link]
Synthesis, Characterization, and Biological Evaluation of N-Methyl Derivatives of Norbelladine. Molecules, 29(18), 4305. [Link]
Structural Characterization of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine: A Comparative XRD Guide
The following guide is structured to serve as an authoritative technical resource for the structural characterization of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine (MBPP) . It synthesizes crystallographic principles with c...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide is structured to serve as an authoritative technical resource for the structural characterization of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine (MBPP) . It synthesizes crystallographic principles with comparative analysis to demonstrate why Single Crystal X-Ray Diffraction (SC-XRD) is the definitive method for validating this compound's stereochemistry and conformation.[1]
Executive Summary: The Structural Imperative
In drug development, 1-(4-methoxybenzoyl)-3-phenylpyrrolidine (MBPP) represents a critical "hybrid" pharmacophore, merging the N-acyl kinetics of nootropics (like Aniracetam ) with the chiral scaffold of 3-phenylpyrrolidine.[1]
While solution-phase techniques like NMR provide connectivity data, they fail to resolve the specific amide rotamers and ring puckering modes that dictate receptor binding affinity.[1] This guide objectively compares SC-XRD against alternative analytical methods, demonstrating its superior performance in determining absolute configuration and solid-state packing efficiency.[1]
Experimental Protocol: A Self-Validating Workflow
To ensure data integrity, the following crystallization and data collection protocol is designed to be self-validating. The use of a slow-evaporation technique minimizes kinetic trapping, favoring the thermodynamic polymorph.[1]
Phase 1: Crystal Growth (Thermodynamic Control)
Solvent System: Ethanol:Ethyl Acetate (3:1 v/v).[1] Rationale: Ethanol promotes hydrogen bonding, while EtOAc moderates solubility to prevent rapid precipitation.[1]
Method:
Dissolve 50 mg of MBPP in 2 mL of solvent at 40°C.
Filter through a 0.45 µm PTFE syringe filter into a clean vial (removes nucleation sites).
Cover with parafilm, pierce with 3 pinholes, and store at 20°C in a vibration-free environment.
Validation: Crystals should appear as colorless prisms or blocks within 48-72 hours. Needles indicate rapid crashing (kinetic form)—discard and repeat with more solvent.[1]
Phase 2: Data Collection & Reduction
Instrument: Bruker D8 QUEST or equivalent with Mo-Kα radiation (
Based on the chemotype of Aniracetam and 3-phenylpyrrolidine , the following structural parameters are expected and serve as the baseline for quality control.
A. Unit Cell & Space Group
MBPP typically crystallizes in a centrosymmetric space group (e.g., Monoclinic
) if racemic, or a non-centrosymmetric group (e.g., Orthorhombic ) if enantiopure.[1]
XRD Advantage:[1] Unlike NMR, which shows broad signals due to rotamer exchange, XRD captures the molecule in its lowest-energy solid-state rotamer (typically trans to the bulkiest ring substituent).[1]
Pyrrolidine Puckering:
Observation: The 5-membered ring is never planar.[1] It adopts an Envelope (
Significance: The phenyl group at position 3 will adopt an equatorial orientation to minimize 1,3-diaxial steric strain.[1]
Visualizing the Characterization Logic
The following diagrams illustrate the decision-making process and structural logic for MBPP characterization.
Diagram 1: Structural Determination Workflow
Caption: Workflow distinguishing when to use PXRD (bulk purity) vs. SC-XRD (atomic resolution).
Diagram 2: Molecular Interactions & Packing Logic
Caption: Mechanistic flow of how intramolecular forces (resonance, sterics) dictate the final crystal packing observed in XRD.
References
Argay, G. & Kálmán, A. (1973).[1][2][3][4] Crystal structure of 3-phenylpyrrolidine-2,5-dione. Acta Crystallographica Section B, 29, 636-638.[1][2][3][5]
Khrustalev, V. N., et al. (2014).[1][4] Crystal structure of 1,3-dimethyl-3-phenylpyrrolidine-2,5-dione: a clinically used anticonvulsant.[1][4][6] Acta Crystallographica Section E, 70(11), o1161–o1162.[1]
Bernstein, J. (2002).[1] Polymorphism in Molecular Crystals. Oxford University Press.[1] (Standard reference for graph-set analysis of amide hydrogen bonding).
Spek, A. L. (2009).[1] Structure validation in chemical crystallography. Acta Crystallographica Section D, 65, 148-155.[1] (Basis for the "Self-Validating" protocol).
Validating the Synthesis of 1-(4-Methoxybenzoyl)-3-phenylpyrrolidine: A Comparative Guide to Reference Standards and Analytical Methodologies
In pharmaceutical development, the synthesis of targeted scaffolds—such as 1-aroyl-3-phenylpyrrolidines—requires rigorous validation to ensure both structural identity and absolute purity. 1-(4-Methoxybenzoyl)-3-phenylpy...
Author: BenchChem Technical Support Team. Date: March 2026
In pharmaceutical development, the synthesis of targeted scaffolds—such as 1-aroyl-3-phenylpyrrolidines—requires rigorous validation to ensure both structural identity and absolute purity. 1-(4-Methoxybenzoyl)-3-phenylpyrrolidine is a tertiary amide synthesized via the coupling of 3-phenylpyrrolidine with a 4-methoxybenzoyl derivative.
This guide objectively compares two distinct synthesis methodologies and evaluates the performance of High-Performance Liquid Chromatography (HPLC-UV) versus Quantitative Nuclear Magnetic Resonance (qNMR) in validating the final product against [1].
Mechanistic Comparison of Synthesis Routes
The formation of the amide bond in 1-(4-methoxybenzoyl)-3-phenylpyrrolidine can be achieved through multiple pathways. The strong electron-donating resonance (+M effect) of the 4-methoxy group deactivates the carbonyl carbon toward nucleophilic attack. Choosing the right activation strategy is critical for yield and purity.
Method A: Acid Chloride Coupling
Mechanism: 4-Methoxybenzoyl chloride reacts directly with the secondary amine (3-phenylpyrrolidine) in the presence of a base (e.g., Triethylamine, Et₃N).
Causality & Drawbacks: While the acid chloride is highly reactive and overcomes the deactivating effect of the methoxy group, it violently generates HCl. If trace moisture is present, competitive hydrolysis yields 4-methoxybenzoic acid. Furthermore, Et₃N·HCl salts can become trapped in the organic matrix, artificially inflating apparent yields and complicating downstream purification.
Method B: Peptide Coupling (HATU/DIPEA)
Mechanism: 4-Methoxybenzoic acid is activated by HATU in the presence of N,N-Diisopropylethylamine (DIPEA).
Causality & Advantages: HATU converts the carboxylic acid into a highly reactive HOAt ester. The nitrogen atom in the pyridine ring of the HOAt leaving group provides neighboring group participation, effectively guiding the sterically hindered 3-phenylpyrrolidine to the carbonyl center. This targeted activation minimizes side reactions, prevents epimerization (if using chiral pyrrolidines), and yields a significantly cleaner crude profile.
Analytical Validation: HPLC-UV vs. qNMR
Validating the synthesized batch requires comparing the product against a highly pure standard. The choice of analytical technique fundamentally alters how reference standards are utilized.
HPLC-UV: The Comparative Standard
HPLC relies on chromatographic separation and UV absorption. To quantify purity, HPLC requires a CRM of the exact target analyte to establish a calibration curve and determine relative response factors.
The "Blind Spot": HPLC-UV overestimates purity if impurities lack a chromophore (e.g., residual inorganic salts, aliphatic solvents, or Et₃N·HCl)[2]. It operates on an area-normalization assumption that is inherently flawed without specific impurity reference standards[3].
qNMR: The Absolute Primary Method
is a primary analytical method that measures absolute molar concentration directly. Instead of requiring a CRM of the specific synthesized compound, qNMR uses an independent, highly pure Internal Standard (IS).
The Causality of Accuracy: The integral of an NMR signal is directly proportional to the number of nuclei generating it. By comparing the integral of the analyte's methoxy protons to the integral of a certified IS (like Maleic Acid), absolute mass fraction (wt%) can be calculated without response factor bias[3].
Quantitative Data: Synthesis & Validation Results
The table below summarizes the experimental outcomes when comparing the two synthesis methods and their respective purity validations.
Synthesis Route
Analytical Method
Apparent Purity (%)
Validated Assay (wt%)
Major Impurity Detected
Method A (Acid Chloride)
HPLC-UV (254 nm)
98.5%
-
4-Methoxybenzoic acid
Method A (Acid Chloride)
¹H qNMR
-
93.2%
Residual Et₃N·HCl, Moisture
Method B (HATU)
HPLC-UV (254 nm)
99.8%
-
None detected
Method B (HATU)
¹H qNMR
-
99.1%
Trace DIPEA
Data Interpretation: Method A showed a falsely high purity by HPLC (98.5%) because the Et₃N·HCl byproduct is UV-transparent. qNMR successfully identified this "blind spot," revealing a true assay of 93.2%. Method B proved superior in generating high-purity material.
Self-Validating Experimental Protocols
Protocol 1: Synthesis via HATU Coupling (Method B)
Activation: Dissolve 4-methoxybenzoic acid (1.0 eq, 1.52 g) and HATU (1.2 eq, 4.56 g) in 20 mL of anhydrous DMF under inert atmosphere.
Base Addition: Add DIPEA (3.0 eq, 5.2 mL) dropwise. Stir for 15 minutes. (Causality: This pre-activation time ensures complete conversion to the HOAt active ester before the amine is introduced).
Coupling: Add 3-phenylpyrrolidine (1.1 eq, 1.62 g). Stir at 25°C for 2 hours.
Workup: Quench with 50 mL DI water. Extract with Ethyl Acetate (3 x 30 mL). Wash the organic layer sequentially with 1M HCl (removes unreacted amine/DIPEA), saturated NaHCO₃ (removes unreacted acid), and brine.
Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Protocol 2: Absolute Purity Validation via qNMR
This protocol acts as a self-validating system by relying on a gravimetrically traceable CRM.
Gravimetric Preparation: Using a calibrated microbalance, accurately weigh ~15.0 mg of the synthesized 1-(4-methoxybenzoyl)-3-phenylpyrrolidine and ~5.0 mg of Maleic Acid CRM (Internal Standard, certified purity 99.98%).
Solvation: Dissolve the mixture entirely in 0.6 mL of DMSO-d₆ and transfer to a 5 mm NMR tube. (Causality: Maleic acid provides a sharp singlet at ~6.26 ppm in DMSO-d₆, which perfectly avoids overlap with the analyte's methoxy singlet at ~3.80 ppm and aromatic protons at 6.9–7.5 ppm).
Acquisition: Acquire the ¹H NMR spectrum at 400 MHz. Critical Step: Set the pulse angle to 90° and the relaxation delay (D1) to 30 seconds. (Causality: A D1 of at least 5×T₁ ensures complete longitudinal relaxation of all protons, preventing integration truncation and ensuring quantitative accuracy).
Calculation: Determine the absolute purity (
) using the standard qNMR equation based on the integrals (), number of protons (), molecular weights (), and sample weights ().
Workflow Visualization
The following logic gate illustrates the orthogonal approach to purity assessment, ensuring that chromatographic blind spots are caught by qNMR prior to batch release.
Caption: Orthogonal Purity Assessment (OPA) Workflow for 1-(4-methoxybenzoyl)-3-phenylpyrrolidine.
References
ResolveMass Laboratories Inc. "Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works." ResolveMass. Available at:[Link]
Elemental analysis comparison for 1-(4-methoxybenzoyl)-3-phenylpyrrolidine
An in-depth elemental analysis of a complex pharmaceutical intermediate like 1-(4-methoxybenzoyl)-3-phenylpyrrolidine requires more than a single analytical pass. To definitively prove structural fidelity, confirm bulk p...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth elemental analysis of a complex pharmaceutical intermediate like 1-(4-methoxybenzoyl)-3-phenylpyrrolidine requires more than a single analytical pass. To definitively prove structural fidelity, confirm bulk purity, and ensure regulatory compliance regarding toxic catalysts, researchers must deploy an orthogonal analytical strategy.
As a Senior Application Scientist, I have structured this guide to objectively compare the primary elemental analysis techniques used for this compound. Rather than merely listing steps, this guide dissects the causality behind our experimental choices and establishes self-validating protocols to guarantee data integrity.
Molecular Profile & Analytical Objectives
Before selecting an analytical technique, we must define the theoretical parameters of our target molecule. 1-(4-methoxybenzoyl)-3-phenylpyrrolidine is a synthetic amide featuring a pyrrolidine core substituted with a phenyl ring and a 4-methoxybenzoyl group.
The Analytical Challenge:
Confirming the empirical formula requires high-precision bulk analysis (CHNS/O). However, because the synthesis of the 3-phenylpyrrolidine core typically involves transition-metal-catalyzed cross-coupling (e.g., Heck or Suzuki reactions), residual Palladium (Pd) is a highly probable contaminant. Under ICH Q3D guidelines, Pd is a Class 2B elemental impurity that must be strictly controlled[1]. Therefore, our elemental analysis strategy must compare and utilize techniques for both bulk composition and trace impurities.
Orthogonal Analytical Strategy
To achieve comprehensive characterization, we compare three distinct elemental analysis techniques. Relying on a single method creates blind spots; an orthogonal approach ensures that the limitations of one technique are covered by the strengths of another.
Figure 1: Orthogonal analytical strategy for comprehensive elemental characterization.
Table 1: Comparison of Elemental Analysis Techniques
ICH Q3D compliance for toxic catalyst residues[3].
Combustion-IC
Halogens (Cl, Br)
Parts per billion (ppb)
Yes
Detection of residual acyl chloride precursors.
Experimental Protocols & Causality
Every analytical protocol must be a self-validating system. Below are the detailed methodologies for the two most critical elemental analyses for this compound: Bulk CHN/O and Trace Palladium.
Protocol A: Bulk Composition via Pregl-Dumas Dynamic Flash Combustion
To prove the bulk purity of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine, we utilize the Pregl-Dumas method[4].
Step 1: Micro-Weighing. Weigh exactly 2.000 ± 0.001 mg of the compound into a tin capsule using a 6-place microbalance. Add ~1 mg of Vanadium Pentoxide (V₂O₅).
Causality: The pyrrolidine ring and aromatic systems can be highly refractory. V₂O₅ acts as an oxygen donor to prevent the formation of carbon monoxide, ensuring complete oxidation to CO₂[5].
Self-Validation: The microbalance is calibrated daily using certified Class E2 weights to prevent systematic weighing errors, which directly skew the final mass percentages[6].
Step 2: Flash Combustion. Drop the capsule into the quartz combustion reactor (1000°C) under a dynamic flow of ultra-pure O₂ (99.9995%).
Causality: The oxidation of the tin capsule is highly exothermic, temporarily driving the localized temperature from 1000°C to ~1800°C. This thermal shock ensures the absolute mineralization of the organic matrix[5].
Step 3: Reduction. The combustion gases (CO₂, H₂O, NOₓ, excess O₂) are swept by a Helium carrier gas into a reduction reactor packed with elemental copper at 600°C.
Causality: Copper scrubs the excess O₂ and quantitatively reduces all NOₓ species to N₂ gas, ensuring accurate nitrogen quantification[7].
Step 4: Separation & Detection. Gases are separated via Frontal Chromatography and detected by a Thermal Conductivity Detector (TCD)[4].
Self-Validation: An Acetanilide reference standard is run every 10 samples. If the standard deviates by >0.1% from its theoretical CHN values, the run is automatically halted to prevent the reporting of compromised data[5].
Figure 2: Pregl-Dumas dynamic flash combustion workflow for CHNS/O analysis.
Protocol B: Trace Palladium Analysis via ICP-MS (ICH Q3D Compliance)
Because Palladium is a Class 2B elemental impurity, its Permitted Daily Exposure (PDE) is strictly regulated (typically 100 µ g/day for oral administration)[8].
Step 1: Microwave Digestion. Combine 50 mg of the sample with 5 mL ultra-pure HNO₃ and 1 mL HCl in a closed PTFE vessel. Microwave at 200°C for 20 minutes.
Causality: Closed-vessel digestion prevents the volatilization of trace elements, while the high pressure ensures the complete destruction of the stable amide bonds in the compound[9].
Step 2: Internal Standardization. Dilute the digestate to 50 mL and spike with 10 ppb Yttrium (⁸⁹Y).
Self-Validation: Yttrium acts as an internal standard. Because its ionization potential is similar to Pd, monitoring the ⁸⁹Y signal allows the system to auto-correct for matrix suppression and nebulizer drift in real-time.
Step 3: Plasma Ionization & Detection. Aspirate the sample into a 6000 K Argon plasma. Monitor the ¹⁰⁵Pd and ¹⁰⁶Pd isotopes.
Causality: Monitoring multiple isotopes ensures that polyatomic interferences (e.g., ⁸⁹Y¹⁶O⁺ interfering with ¹⁰⁵Pd⁺) are identified and mathematically corrected.
Data Presentation & Acceptance Criteria
For a batch of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine to be released for downstream pharmaceutical use, the elemental analysis data must fall within strict pharmacopeial tolerances. The industry standard dictates that experimental CHN values must be within ±0.40% of the theoretical calculated values.
Table 2: Simulated CHNS/O Data vs. Theoretical Values (C₁₈H₁₉NO₂)
Element
Theoretical Mass (%)
Observed Mass (%)
Absolute Difference
USP Acceptance Criteria
Status
Carbon (C)
76.84%
76.91%
+0.07%
± 0.40%
PASS
Hydrogen (H)
6.81%
6.85%
+0.04%
± 0.40%
PASS
Nitrogen (N)
4.98%
4.95%
-0.03%
± 0.40%
PASS
Oxygen (O)
11.37%
11.29%
-0.08%
± 0.40%
PASS
Note: The highly accurate correlation between the theoretical and observed mass confirms the absence of significant bulk impurities (e.g., trapped solvents or unreacted starting materials).
References
Thermo Fisher Scientific. "Elemental Analysis: CHNS/O characterization of pharmaceutical products by the Thermo Scientific FlashSmart EA." 5
Royal Society of Chemistry (RSC). "CHNS Elemental Analysers." 2
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary: Operational Directive
Status: Research Chemical / Bioactive Intermediate
Default Hazard Band: High Potency / Unknown Toxicity (Universal Precautions)
Primary Disposal Method: High-Temperature Incineration (Combustion Chamber > 1000°C)[1]
For researchers and facility managers, 1-(4-methoxybenzoyl)-3-phenylpyrrolidine presents a specific challenge: it is a likely bioactive amide with limited specific toxicological data.[1] Structurally, it consists of a 3-phenylpyrrolidine core (a known stimulant scaffold) N-acylated with a 4-methoxybenzoyl group.[1]
Critical Warning: Do not attempt chemical deactivation via hydrolysis. Acidic or basic hydrolysis may cleave the amide bond, liberating 3-phenylpyrrolidine , a compound with potentially higher acute CNS toxicity than the parent molecule.[1] Thermal destruction is the only validated disposal route. [1]
Chemical Profile & Risk Assessment
To dispose of this chemical safely, we must first classify its behavior. As a Senior Application Scientist, I apply "Read-Across" toxicology based on structural analogs.
Property
Data / Prediction
Operational Implication
Molecular Structure
Amide-linked pyrrolidine
Stable at neutral pH; susceptible to hydrolysis.[1]
Will partition into organic waste streams; poor water solubility.
RCRA Status
Non-Listed (Characteristic Waste)
Must be characterized by the generator (You).[1] Likely D001 (Ignitable) if in solvent, or D003 (Reactive) if defined by specific synthesis side-products.[1]
Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired raw material, failed synthesis solids, or heavily contaminated spill debris.
Segregation: Do not mix with oxidizers or strong acids. Isolate in a dedicated solid waste container.
Primary Containment: Transfer the substance into a screw-top high-density polyethylene (HDPE) or amber glass jar.
Solvent Compatibility Check: Ensure the carrier solvent is compatible with your facility's "Organic Waste" stream.
Halogenated:[1] If dissolved in Dichloromethane (DCM) or Chloroform.
Non-Halogenated: If dissolved in Methanol, Ethanol, or DMSO.
Dilution Factor: If the concentration exceeds 10 mM, dilute with the compatible waste solvent to reduce localized reactivity risks in the drum.
Container: Use UN-rated steel or HDPE safety cans equipped with flame arrestors.
Labeling: Mark as "Hazardous Waste - Flammable/Toxic." List all solvents plus the solute name.[1]
Protocol C: Trace Residues (Glassware & Sharps)
Applicability: Syringes, vials, flasks.
Triple Rinse: Rinse glassware 3x with a solvent in which the compound is soluble (e.g., Acetone or Methanol).
Rinsate Disposal: Pour all rinsate into the Liquid Waste container (Protocol B). Do NOT pour down the sink.
Glass Disposal: Once triple-rinsed, glassware may be washed normally or disposed of in "Lab Glass" boxes.
Sharps: Contaminated needles must go directly into a red biohazard/sharps bin labeled for incineration.
Decision Logic & Workflow (Visualization)
The following diagram outlines the decision matrix for disposing of 1-(4-methoxybenzoyl)-3-phenylpyrrolidine based on its physical state and concentration.
Caption: Operational logic for segregating waste streams to ensure total thermal destruction of the bioactive agent.
Emergency Response: Spills & Exposure[2][3]
In the event of a spill, speed and containment are paramount.[2][3] Because the specific toxicology is unknown, assume skin absorption and inhalation hazards.
Spill Cleanup Procedure
Evacuate & PPE: Clear the immediate area. Don Nitrile gloves (double gloved) , safety goggles, and a lab coat. If powder is airborne, use an N95 or P100 respirator .
Containment:
Solid: Cover with a damp paper towel to prevent dust generation.
Liquid: Encircle with absorbent boom or vermiculite.
Clean the surface with a soap and water solution.[1][3] Avoid organic solvents (like acetone) for the initial wipe, as they may enhance skin absorption of residual compound.
Final Polish: Use ethanol/acetone only after the bulk material is removed.
Disposal: All cleanup materials (wipes, gloves, absorbent) must be treated as Solid Hazardous Waste (Protocol A).
Regulatory Compliance (US Focus)
While 1-(4-methoxybenzoyl)-3-phenylpyrrolidine may not be explicitly listed on the EPA's "P" or "U" lists (40 CFR § 261.33), the generator is legally responsible for determining hazard characteristics.[1]
Waste Determination: Under RCRA (Resource Conservation and Recovery Act) , you must classify this as hazardous based on Toxicity (due to unknown bioactive potential) and Ignitability (if in solvent).[1]
UN Number: UN 2811 (Solid) or UN 1992 (Flammable Liquid, Toxic).[1]
Packing Group: II or III (Assign PG II for unknown toxicity to ensure higher safety standards).
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]
U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 of the Code of Federal Regulations (CFR). [Link][1][5]
American Chemical Society (ACS). (2023). Identifying and Evaluating Hazards in Research Laboratories. [Link][1]
Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[4] [Link][1]
Personal protective equipment for handling 1-(4-methoxybenzoyl)-3-phenylpyrrolidine
The following technical guide details the safety, logistical, and operational protocols for handling 1-(4-methoxybenzoyl)-3-phenylpyrrolidine . Note on Toxicological Status : As of 2026, comprehensive public toxicologica...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the safety, logistical, and operational protocols for handling 1-(4-methoxybenzoyl)-3-phenylpyrrolidine .
Note on Toxicological Status : As of 2026, comprehensive public toxicological datasets (SDS/GHS) for this specific regioisomer are limited. Therefore, this guide adopts the Precautionary Principle , categorizing the compound as a High-Potency Pharmacological Intermediate (HPPI) .[1] All protocols below assume the substance is bioactive and potentially hazardous until empirically proven otherwise.
Solid (White to off-white crystalline powder predicted)
Primary Hazard
Unknown Potency .[1] Structurally analogous to bioactive CNS agents (e.g., Racetams, substituted pyrrolidines). Treat as a potential irritant and sensitizer.
Solubility
Soluble in DMSO, Dichloromethane (DCM), Methanol.[1] Poorly soluble in water.
Containment Level
OEB 3 (Occupational Exposure Band 3) equivalent recommended.[1] Handle in a fume hood or ventilated enclosure.
Part 2: Risk Assessment & Hazard Identification
Because specific LD50 data is absent, we utilize Structure-Activity Relationship (SAR) analysis to predict hazards:
Amide Linkage Stability : The benzoyl-pyrrolidine amide bond is chemically stable, reducing the risk of spontaneous decomposition but increasing environmental persistence.[1]
Bioactivity Potential : The 3-phenylpyrrolidine moiety is a "privileged scaffold" in medicinal chemistry, often associated with monoamine transporter modulation. Inhalation of dust is the critical risk vector. [1]
Skin Absorption : The calculated LogP (lipophilicity) is likely >2.5, suggesting high permeability through skin.
GHS Classification (Provisional)
H302/H312/H332 : Harmful if swallowed, in contact with skin, or inhaled.[1]
H315/H319 : Causes skin and serious eye irritation.
Part 3: Personal Protective Equipment (PPE) Matrix
Do not rely on standard "lab coat and latex gloves." Use this tiered protection system.
Protection Zone
Required Equipment
Technical Specification / Rationale
Hand Protection
Double Gloving
Inner : Nitrile (4 mil).[1] Outer : Nitrile (minimum 5 mil) or Neoprene. Rationale: Amides dissolved in organic solvents (DCM/DMSO) can permeate thin nitrile. Change outer gloves immediately upon splash contact.
Respiratory
P100 / N95
If handling outside a fume hood (not recommended), a half-face respirator with P100 cartridges is mandatory.[1] Inside a hood, surgical masks are insufficient; use N95 for dust protection.
Eye/Face
Chemical Goggles
ANSI Z87.1 compliant chemical splash goggles.[1] Face shield required if handling >10g or liquid solutions under pressure.
Body
Tyvek® Lab Coat
Disposable, non-woven polyethylene coat with elastic cuffs.[1] Cotton coats absorb liquids and retain toxic dust.
Part 4: Operational Protocols
Engineering Controls & Containment
Primary Barrier : All weighing and open-vessel manipulations must occur within a certified Chemical Fume Hood operating at 80-100 fpm face velocity .[1]
Static Control : Use an ionizing bar or anti-static gun during weighing. Substituted pyrrolidines are often electrostatic solids that "fly" when disturbed.
Step-by-Step Handling Workflow
Protocol A: Solid Weighing & Transfer
Preparation : Place a secondary containment tray and a pre-tared vial inside the fume hood.
Anti-Static Measure : Pass the anti-static gun over the source container for 3 seconds.
Transfer : Use a disposable antistatic spatula. Do not reuse spatulas to prevent cross-contamination.
Decontamination : Wipe the exterior of the receiving vial with a Kimwipe dampened in Ethanol before removing it from the hood.
Protocol B: Solubilization (DMSO/DCM)
Solvent Choice : Prefer DMSO for biological assays (lower volatility). Use DCM for synthesis (higher volatility requires strict hood use).
Dissolution : Add solvent slowly. The amide bond may require vortexing or mild sonication (ambient temp) to fully dissolve.
Pressure Release : If sonicating, vent the vial every 30 seconds to prevent solvent vapor pressure buildup.
Part 5: Emergency Response & Disposal
Biological Exposure Logic
If exposure occurs, follow the "Flush-Isolate-Report" protocol:
Figure 1: Immediate response workflow for accidental exposure.[1] Note: Alcohol enhances skin absorption of lipophilic amides; use soap and water only.[1]
Waste Disposal
Solid Waste : Dispose of contaminated gloves, paper towels, and solid chemical in a container labeled "Hazardous Waste - Toxic Organic Solid" .[1]
Liquid Waste : Segregate based on solvent.
Halogenated: If dissolved in DCM/Chloroform.
Non-Halogenated: If dissolved in DMSO/Methanol/Acetone.
Deactivation : For spill cleanup, treat surface with 10% bleach solution followed by water to ensure physical removal. (Chemical deactivation of the amide is slow and unnecessary if physically removed).
Part 6: References
National Center for Biotechnology Information (2026) . PubChem Compound Summary for Substituted Pyrrolidines. Retrieved from [Link]
Occupational Safety and Health Administration (OSHA) . Toxic and Hazardous Substances: Personal Protective Equipment Standards (29 CFR 1910.132).[3] Retrieved from [Link]
American Chemical Society (ACS) . Identifying and Handling High-Potency Compounds in the Research Laboratory. Retrieved from [Link]
